2-Bromo-6-(1-phenylpropoxy)pyridine

• CAS: 1146079-97-1

Core Science & Biosynthesis

A Technical Guide to the Synthesis of 2-Bromo-6-(1-phenylpropoxy)pyridine: Strategies and Mechanistic Insights for Drug Development Professionals

Abstract

The pyridine scaffold is a cornerstone in medicinal chemistry, integral to the structure of numerous therapeutic agents due to its unique electronic properties and ability to engage in hydrogen bonding.[1][2] The strategic functionalization of the pyridine ring allows for the fine-tuning of a molecule's pharmacological profile. This guide provides an in-depth technical overview of the synthesis of 2-Bromo-6-(1-phenylpropoxy)pyridine, a valuable intermediate for drug discovery programs. The presence of a reactive bromine atom facilitates further elaboration via cross-coupling reactions, while the 1-phenylpropoxy group can modulate lipophilicity and steric interactions.[3] We will explore two primary and robust synthetic strategies: the classic Williamson ether synthesis and the stereocontrolled Mitsunobu reaction. This document offers detailed experimental protocols, mechanistic discussions, and a comparative analysis to aid researchers in selecting the optimal route for their specific applications.

Retrosynthetic Analysis and Strategic Planning

The primary synthetic challenge in constructing 2-Bromo-6-(1-phenylpropoxy)pyridine lies in the formation of the ether linkage at the C6 position of the pyridine ring. A retrosynthetic analysis reveals two logical disconnections of the C-O ether bond, leading to two distinct and highly viable forward-synthetic strategies.

The first approach, based on the Williamson ether synthesis, involves the nucleophilic substitution of a suitable leaving group by an alkoxide. The second, the Mitsunobu reaction, facilitates the direct coupling of an alcohol with a pronucleophile under redox conditions.

Figure 1: Retrosynthetic analysis of the target molecule.

Synthetic Strategy I: The Williamson Ether Synthesis

The Williamson ether synthesis is a time-honored and broadly applicable method for preparing ethers.[4] The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, where an alkoxide ion displaces a halide or other suitable leaving group from an organohalide.[5]

Mechanistic Principle and Rationale

The core of this strategy involves the deprotonation of 2-Bromo-6-hydroxypyridine to form a potent pyridinolate nucleophile. This is typically achieved using a strong, non-nucleophilic base such as sodium hydride (NaH) in an irreversible manner. The resulting anion then attacks the electrophilic carbon of an alkyl halide, in this case, (1-bromopropyl)benzene.

The choice of a polar aprotic solvent, such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), is critical as it solvates the cation (Na⁺) while leaving the alkoxide nucleophile relatively free, thereby accelerating the rate of the SN2 reaction.[6] It is important to note that because the electrophile is a secondary halide, the competing E2 elimination reaction is a potential side reaction.[6] Careful control of temperature is necessary to favor the desired substitution pathway.

Detailed Experimental Protocol

Materials:

• 2-Bromo-6-hydroxypyridine (1.0 eq)

• Sodium Hydride (60% dispersion in mineral oil, 1.2 eq)

• (1-Bromopropyl)benzene (1.1 eq)

• Anhydrous Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To an oven-dried, three-neck round-bottom flask equipped with a magnetic stirrer, nitrogen inlet, and dropping funnel, add 2-Bromo-6-hydroxypyridine (1.0 eq).

• Add anhydrous DMF to dissolve the starting material (approx. 0.2 M concentration).

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (1.2 eq) portion-wise to the stirred solution. Caution: Hydrogen gas is evolved. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes until gas evolution ceases and the pyridinolate salt is formed.

• Re-cool the mixture to 0 °C. Add a solution of (1-bromopropyl)benzene (1.1 eq) in a small amount of anhydrous DMF dropwise via the dropping funnel over 15 minutes.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then heat to 60-65 °C for 12-18 hours.[7] Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature and carefully quench by the slow addition of water.

• Partition the mixture between diethyl ether and water. Separate the layers and extract the aqueous phase twice more with diethyl ether.

• Combine the organic extracts and wash with saturated aqueous NaHCO₃, followed by brine.[7]

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure 2-Bromo-6-(1-phenylpropoxy)pyridine.

Synthetic Strategy II: The Mitsunobu Reaction

The Mitsunobu reaction is a powerful tool in modern organic synthesis for forming C-O, C-N, and C-S bonds under mild, dehydrative conditions.[8] It couples a primary or secondary alcohol with a suitable acidic pronucleophile (pKa < 15) in the presence of a phosphine and an azodicarboxylate.[9] A key feature of this reaction is the clean inversion of stereochemistry at the alcohol's stereocenter, making it highly valuable in stereoselective synthesis.[9]

Mechanistic Principle and Rationale

The reaction is initiated by the nucleophilic attack of triphenylphosphine (PPh₃) on diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD), forming a betaine intermediate.[10] This intermediate deprotonates the acidic 2-Bromo-6-hydroxypyridine, generating the pyridinolate nucleophile and a protonated hydrazine species. The alcohol, 1-phenyl-1-propanol, is then activated by the phosphonium salt, forming an alkoxyphosphonium salt, which is an excellent leaving group. The final step is an SN2 attack by the pyridinolate on the activated alcohol, yielding the desired ether with inverted stereochemistry, along with triphenylphosphine oxide and the reduced dialkyl hydrazodicarboxylate as byproducts.[9]

For weakly acidic pronucleophiles like some hydroxypyridines, modified reagents such as 1,1'-(azodicarbonyl)dipiperidine (ADDP) can be more effective than DEAD or DIAD.[11]

Detailed Experimental Protocol

Materials:

• 2-Bromo-6-hydroxypyridine (1.0 eq)

• 1-Phenyl-1-propanol (1.1 eq)

• Triphenylphosphine (PPh₃, 1.5 eq)

• Diisopropyl azodicarboxylate (DIAD, 1.5 eq)

• Anhydrous Tetrahydrofuran (THF)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To an oven-dried, round-bottom flask under a nitrogen atmosphere, add 2-Bromo-6-hydroxypyridine (1.0 eq), 1-phenyl-1-propanol (1.1 eq), and triphenylphosphine (1.5 eq).

• Dissolve the solids in anhydrous THF (approx. 0.1 M concentration).

• Cool the stirred solution to 0 °C in an ice bath.

• Add DIAD (1.5 eq) dropwise to the solution over 20-30 minutes, ensuring the internal temperature remains below 5 °C. A color change and/or precipitation may be observed.

• After the addition is complete, allow the reaction to stir at 0 °C for one hour, then warm to room temperature and stir for 16-24 hours.

• Monitor the reaction progress by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine to remove some of the reaction byproducts.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• The primary challenge in Mitsunobu reactions is the removal of stoichiometric amounts of triphenylphosphine oxide and the DIAD-hydrazine byproduct. Purify the crude product via flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to isolate the target compound.

Comparative Analysis and Data Summary

The choice between the Williamson and Mitsunobu routes depends on factors such as starting material availability, desired stereochemical outcome, and scalability.

Feature	Williamson Ether Synthesis	Mitsunobu Reaction
Key Reagents	Strong base (e.g., NaH), Alkyl Halide	PPh₃, DIAD/DEAD
Stereochemistry	Retention or inversion at electrophile (SN2)	Inversion at the alcohol center[9]
Temperature	Often requires heating (e.g., 60-80 °C)[7]	Mild (0 °C to room temperature)
Byproducts	Inorganic salts (e.g., NaBr)	Triphenylphosphine oxide, Hydrazine derivative
Advantages	Cost-effective reagents, scalable, simple workup.	Mild conditions, high functional group tolerance, predictable stereochemical outcome.[8]
Disadvantages	Risk of elimination with secondary/tertiary halides, requires strong base.[6]	Stoichiometric byproducts can complicate purification, requires acidic pronucleophile.[9]

Table 1: Comparison of Synthetic Routes.

Reagent	Formula	MW ( g/mol )	Key Hazards
2-Bromo-6-hydroxypyridine	C₅H₄BrNO	174.00	Harmful if swallowed, skin/eye irritant.
(1-Bromopropyl)benzene	C₉H₁₁Br	199.09	Skin/eye/respiratory irritant.
1-Phenyl-1-propanol	C₉H₁₂O	136.19	Combustible liquid, skin/eye irritant.
Sodium Hydride (60%)	NaH	24.00	Flammable solid, water-reactive.
Triphenylphosphine	C₁₈H₁₅P	262.29	Toxic, skin/eye irritant.
DIAD	C₈H₁₄N₂O₄	202.21	Strong oxidizer, irritant, sensitizer.

Table 2: Properties of Key Reagents.

General Experimental Workflow and Characterization

The successful synthesis and isolation of the target compound follow a standardized workflow in a synthetic chemistry laboratory.

Figure 2: Standard laboratory workflow for synthesis.

Upon purification, the identity and purity of 2-Bromo-6-(1-phenylpropoxy)pyridine (MW: 292.17 g/mol , Formula: C₁₄H₁₄BrNO)[12] should be confirmed using standard analytical techniques:

• ¹H NMR: Will show characteristic signals for the aromatic protons on both the pyridine and phenyl rings, as well as aliphatic signals for the propoxy chain (a triplet for the CH₃, a multiplet for the CH₂, and a triplet or doublet of doublets for the benzylic CH).

• ¹³C NMR: Will confirm the presence of the correct number of carbon atoms in their respective chemical environments (aromatic, aliphatic, and ether-linked carbons).

• Mass Spectrometry (MS): Will show the molecular ion peak (M⁺) and a characteristic isotopic pattern for the bromine atom (M⁺ and M+2 peaks in an approximate 1:1 ratio).

Conclusion

This guide has detailed two effective and reliable methods for the synthesis of 2-Bromo-6-(1-phenylpropoxy)pyridine. The Williamson ether synthesis offers a classic, scalable approach, while the Mitsunobu reaction provides a milder alternative with precise stereochemical control. The choice of method will be dictated by the specific requirements of the research program, including cost, scale, and stereochemical considerations. The resulting compound is a versatile building block, poised for further chemical modification at the C2 position, offering a gateway to novel chemical entities with potential therapeutic applications in the ongoing quest for new medicines.[13]

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A Technical Guide to the Physicochemical Properties of 2-Bromo-6-(1-phenylpropoxy)pyridine

Prepared by: Senior Application Scientist, Chemical R&D Division

Abstract: This document provides a comprehensive technical overview of the core physicochemical properties of 2-Bromo-6-(1-phenylpropoxy)pyridine, a substituted pyridine derivative of interest to researchers in medicinal chemistry and materials science. As experimental data for this specific molecule is not widely published, this guide synthesizes predicted values, comparative data from structurally analogous compounds, and detailed, field-proven experimental protocols for its characterization. We present methodologies for determining key parameters such as melting point, solubility, pKa, and LogP, alongside an analysis of its expected spectroscopic signature. This guide is intended to equip researchers, scientists, and drug development professionals with the foundational knowledge required for the effective handling, analysis, and application of this compound.

Molecular Structure and Identification

The foundational step in characterizing any chemical entity is to define its structure and fundamental identifiers. 2-Bromo-6-(1-phenylpropoxy)pyridine is a disubstituted pyridine ring, featuring a bromine atom at the 2-position and a 1-phenylpropoxy group at the 6-position. The presence of these distinct functional groups—a halogen, an ether linkage, a chiral center, and an aromatic system—dictates its chemical behavior and physical properties.

• Chemical Name: 2-Bromo-6-(1-phenylpropoxy)pyridine

• Molecular Formula: C₁₄H₁₄BrNO

• Molecular Weight: 292.17 g/mol

• CAS Number: A specific CAS number for this compound is not publicly indexed. For reference, a structurally similar compound, 2-Bromo-6-(1-ethylpropoxy)pyridine, is registered under CAS 2145968-02-9[1].

Core Physicochemical Properties: Prediction and Experimental Verification

The utility of a compound in drug development or chemical synthesis is profoundly influenced by its physical properties. The following section details the predicted properties of 2-Bromo-6-(1-phenylpropoxy)pyridine and outlines the authoritative experimental methods for their empirical validation.

Table 1: Summary of Physicochemical Properties

Property	Predicted/Calculated Value (for Target Compound)	Experimental Value (for reference compound 2-Bromopyridine)	Rationale / Key Influencing Group
Melting Point (°C)	Predicted as a low-melting solid or oil	-50 °C (liquid at RT)	The large, asymmetric phenylpropoxy group likely disrupts crystal packing, but increases molecular weight, suggesting a solid state.
Boiling Point (°C)	> 200 °C	192-194 °C[2][3]	The significant increase in molecular weight and size compared to 2-bromopyridine will substantially raise the boiling point.
Water Solubility	Low	Slightly miscible (~20 g/L)[2][4]	The large, hydrophobic 1-phenylpropoxy group will drastically reduce aqueous solubility compared to 2-bromopyridine.
pKa	~ -0.5 (Predicted)[1]	0.71[2][4]	The electron-donating character of the alkoxy group slightly increases the basicity of the pyridine nitrogen compared to a more electronegative substituent, but it remains a very weak base.
LogP	High (> 3.5, Estimated)	1.42[2][4]	The addition of the large, lipophilic phenylpropoxy substituent is the primary driver for a significantly higher LogP value, indicating strong preference for non-polar environments.[5]

Melting Point and Thermal Analysis

Field Insight: Differential Scanning Calorimetry (DSC) is the gold-standard technique for determining the melting point (Tm) and heat of fusion (ΔHfus) of a crystalline solid.[6][7] It provides highly accurate and reproducible data while requiring only a small amount of sample. The sharpness of the melting endotherm can also serve as an indicator of purity.

• Sample Preparation: Accurately weigh 1-3 mg of 2-Bromo-6-(1-phenylpropoxy)pyridine into an aluminum DSC pan. Crimp the pan with a lid to encapsulate the sample.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.[8]

• Thermal Program:

  • Equilibrate the cell at 25 °C.

  • Ramp the temperature at a controlled rate, typically 2-10 °C/min, to a temperature well above the expected melting point (e.g., 200 °C).[9]

  • Use a nitrogen purge gas (50 mL/min) to maintain an inert atmosphere and prevent oxidative degradation.[9]

• Data Analysis: The melting point is determined as the onset temperature of the endothermic peak on the resulting heat flow vs. temperature curve. The area under the peak corresponds to the heat of fusion.[10]

Aqueous Solubility

Field Insight: The "shake-flask" method is the most widely recognized and accepted protocol for determining thermodynamic solubility.[11] It ensures that a true equilibrium is reached between the solid compound and the solvent, providing a definitive solubility value crucial for preclinical development.[12][13]

• System Preparation: Add an excess amount of solid 2-Bromo-6-(1-phenylpropoxy)pyridine to a series of vials containing a precise volume of the desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4). The presence of undissolved solid is essential to ensure saturation.[13]

• Equilibration: Seal the vials and place them in a shaker or agitator in a temperature-controlled environment (e.g., 25 °C or 37 °C). Agitate for a sufficient duration (typically 24-48 hours) to ensure equilibrium is reached.[14]

• Phase Separation: After equilibration, allow the vials to stand to let the solid settle. Carefully remove an aliquot of the supernatant and clarify it by centrifugation at high speed or by filtration through a 0.45 µm filter to remove all undissolved particles.

• Quantification: Accurately dilute the clarified filtrate with a suitable solvent. Determine the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection, against a calibration curve of known standards.

Caption: A flowchart of the shake-flask method for solubility determination.

Ionization Constant (pKa) and Partition Coefficient (LogP)

Field Insight: The pKa and LogP are critical determinants of a drug's absorption, distribution, metabolism, and excretion (ADME) profile.[15] The pKa indicates the extent of ionization at a given pH, while LogP measures lipophilicity.[16] For 2-Bromo-6-(1-phenylpropoxy)pyridine, the pyridine nitrogen is the only significant ionizable group. Its basicity is very low due to the electron-withdrawing effect of the aromatic ring. The large phenylpropoxy group imparts high lipophilicity, which is essential for crossing biological membranes but can also lead to poor aqueous solubility.

The molecular architecture directly governs these key physicochemical parameters.

Caption: Influence of functional groups on core physicochemical properties.

Spectroscopic and Analytical Profile

Confirming the identity and purity of a compound requires a suite of analytical techniques. The expected spectroscopic fingerprint of 2-Bromo-6-(1-phenylpropoxy)pyridine is outlined below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H-NMR: The spectrum will be complex but predictable. Key expected regions include:

  • ~δ 7.0-8.0 ppm: Aromatic protons. The three protons on the pyridine ring will appear as a characteristic set of doublets and a triplet. The five protons of the phenyl group will also reside in this region.

  • ~δ 5.0-5.5 ppm: A multiplet for the single methine proton (-O-CH-), coupled to the adjacent methylene protons.

  • ~δ 1.5-2.5 ppm: A multiplet for the methylene protons (-CH₂-).

  • ~δ 0.8-1.2 ppm: A triplet for the terminal methyl protons (-CH₃).

• ¹³C-NMR: The spectrum will show 14 distinct carbon signals, including characteristic downfield shifts for the C-Br and C-O carbons on the pyridine ring.

Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum provides confirmation of key functional groups through their vibrational frequencies:

• ~3100-3000 cm⁻¹: Aromatic C-H stretching.

• ~2960-2850 cm⁻¹: Aliphatic C-H stretching from the propoxy chain.

• ~1600-1450 cm⁻¹: Aromatic C=C and C=N ring stretching vibrations, characteristic of the pyridine ring.[17]

• ~1250-1050 cm⁻¹: Strong C-O ether stretching.

• ~750-650 cm⁻¹: C-Br stretching.

Mass Spectrometry (MS)

Field Insight: The most telling feature in the mass spectrum of a bromine-containing compound is its isotopic signature. Bromine has two naturally occurring isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 natural abundance.[18][19]

• Molecular Ion (M⁺): The spectrum will exhibit a pair of peaks of nearly equal intensity for the molecular ion, separated by 2 m/z units.

  • M⁺ peak: at m/z 291 (corresponding to C₁₄H₁₄⁷⁹BrNO)

  • [M+2]⁺ peak: at m/z 293 (corresponding to C₁₄H₁₄⁸¹BrNO) This characteristic 1:1 "doublet" is a definitive indicator of the presence of a single bromine atom in the molecule.[20][21]

Safety, Handling, and Storage

While a specific Material Safety Data Sheet (MSDS) is not available, prudent laboratory practices for handling related halogenated aromatic compounds should be followed:

• Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Avoid inhalation of dust or vapors and contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.[2]

Conclusion

2-Bromo-6-(1-phenylpropoxy)pyridine is a molecule defined by the interplay of its constituent parts. Its high lipophilicity and low aqueous solubility, driven by the phenylpropoxy group, are critical considerations for its application in biological systems. Its spectroscopic profile, particularly the unique isotopic pattern in mass spectrometry, provides an unambiguous method for its identification. The experimental protocols and predictive insights detailed in this guide offer a robust framework for researchers to confidently characterize and utilize this compound in their scientific endeavors.

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An In-depth Technical Guide to the Spectral Analysis of 2-Bromo-6-(1-phenylpropoxy)pyridine

Foreword: The Imperative of Spectroscopic Characterization in Modern Drug Discovery

In the landscape of contemporary drug development and materials science, the unambiguous structural elucidation of novel chemical entities is paramount. The journey from synthesis to application is paved with analytical checkpoints, each designed to confirm the identity, purity, and structural integrity of a molecule. For a compound such as 2-Bromo-6-(1-phenylpropoxy)pyridine, a substituted pyridine derivative with potential applications as a versatile building block in medicinal chemistry, a thorough spectroscopic analysis is not merely a procedural formality but a foundational pillar of its scientific validation.[1][2]

This guide provides a comprehensive overview of the expected spectral characteristics of 2-Bromo-6-(1-phenylpropoxy)pyridine, leveraging foundational principles of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). While direct experimental data for this specific molecule is not publicly available, this document serves as an expert-level predictive guide, synthesizing data from analogous structures and established spectroscopic principles to provide researchers with a robust framework for its identification and characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. It provides detailed information about the chemical environment, connectivity, and stereochemistry of each atom within a molecule. For 2-Bromo-6-(1-phenylpropoxy)pyridine, both ¹H (proton) and ¹³C (carbon-13) NMR are indispensable.

The Rationale Behind NMR Experimental Design

The choice of solvent and NMR experiment is critical for acquiring high-quality data. A deuterated solvent that readily dissolves the sample, such as deuterochloroform (CDCl₃), is a standard choice for non-polar to moderately polar compounds. Standard one-dimensional ¹H and ¹³C{¹H} (proton-decoupled) experiments are the first steps. For unambiguous assignment, two-dimensional experiments like COSY (Correlation Spectroscopy) to establish proton-proton couplings and HSQC (Heteronuclear Single Quantum Coherence) to correlate protons with their directly attached carbons are often necessary.

Experimental Protocol: ¹H and ¹³C NMR Acquisition

• Sample Preparation: Dissolve approximately 5-10 mg of 2-Bromo-6-(1-phenylpropoxy)pyridine in ~0.6 mL of CDCl₃. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer equipped with a broadband probe.

• ¹H NMR Acquisition:

  • Acquire a one-dimensional proton spectrum with a spectral width of approximately 12 ppm.

  • Employ a pulse angle of 30-45 degrees and a relaxation delay of 1-2 seconds.

  • Accumulate a sufficient number of scans (typically 16 or more) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled carbon spectrum with a spectral width of approximately 220 ppm.

  • Use a standard pulse program with a 90-degree pulse angle and a relaxation delay of 2-5 seconds.

  • Accumulate a larger number of scans (often several hundred to thousands) due to the lower natural abundance of ¹³C.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decays (FIDs) to obtain the final spectra.

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An In-depth Technical Guide to the Putative Mechanism of Action of 2-Bromo-6-(1-phenylpropoxy)pyridine

Abstract

This technical guide provides a comprehensive analysis of the potential mechanism of action of the novel chemical entity, 2-Bromo-6-(1-phenylpropoxy)pyridine. In the absence of direct empirical data, this document leverages a structure-activity relationship (SAR) approach, drawing insights from the known biological activities of its core structural motifs: the 2-bromopyridine scaffold and the 1-phenylpropoxy side chain. We postulate two primary hypothetical mechanisms: (1) inhibition of key oncogenic signaling pathways, and (2) modulation of central nervous system (CNS) receptors. This guide further outlines a detailed, phased experimental workflow designed to systematically investigate and validate these hypotheses, providing researchers and drug development professionals with a practical roadmap for elucidating the compound's pharmacological profile.

Introduction and Structural Analysis

2-Bromo-6-(1-phenylpropoxy)pyridine is a synthetic molecule featuring a pyridine heterocyclic core, a class of compounds of significant interest in medicinal chemistry due to their prevalence in a wide array of biologically active agents.[1][2][3][4] A detailed examination of its structure reveals two key components that likely govern its pharmacological activity:

• The 2-Bromopyridine Core: The pyridine ring is a common scaffold in numerous FDA-approved drugs, and its derivatives are known to exhibit diverse biological effects, including anticancer, neuropharmacological, and antimicrobial properties.[1][4][5][6][7] The bromine substituent at the 2-position is a halogen atom that can influence the compound's electronic properties and serve as a potential site for metabolic activation or as a key interaction point with biological targets.[8][9]

• The 1-Phenylpropoxy Side Chain: This bulky, lipophilic side chain at the 6-position is expected to significantly impact the molecule's interaction with target proteins, likely through hydrophobic and van der Waals interactions. The presence of a phenyl group connected to a flexible propoxy linker suggests the potential for specific binding within a well-defined pocket of a receptor or enzyme.

Given the established activities of these structural motifs, we propose two primary avenues for investigation into the mechanism of action of 2-Bromo-6-(1-phenylpropoxy)pyridine.

Postulated Mechanisms of Action

Hypothesis 1: Inhibition of Oncogenic Kinase Signaling

A substantial body of literature demonstrates that pyridine derivatives are potent inhibitors of various protein kinases that are critical for cancer cell proliferation and survival.[1][2][10]

Postulated Pathway: We hypothesize that 2-Bromo-6-(1-phenylpropoxy)pyridine may function as a Type I or Type II kinase inhibitor, targeting the ATP-binding pocket of one or more oncogenic kinases, such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), Epidermal Growth Factor Receptor (EGFR), or Cyclin-Dependent Kinases (CDKs). The pyridine core could mimic the adenine ring of ATP, while the 1-phenylpropoxy side chain could extend into a hydrophobic pocket within the kinase domain, conferring potency and selectivity.

Caption: Hypothesized kinase inhibition pathway.

Hypothesis 2: Modulation of Central Nervous System Receptors

The structural similarity of the 1-phenylpropoxy moiety to ligands of various CNS receptors, combined with the neuroactive potential of the pyridine core, suggests a possible role in neuropharmacology.[6][11][12]

Postulated Pathway: We propose that 2-Bromo-6-(1-phenylpropoxy)pyridine may act as an antagonist or allosteric modulator of a specific neurotransmitter receptor, such as a muscarinic acetylcholine receptor (mAChR) or a G-protein coupled receptor (GPCR) involved in neuronal signaling. The compound's lipophilicity would facilitate its passage across the blood-brain barrier.

Caption: Hypothesized CNS receptor modulation.

Experimental Validation Workflow

A phased approach is recommended to systematically test the proposed hypotheses.

Caption: Phased experimental validation workflow.

Phase 1: Broad Spectrum Screening

The initial phase aims to broadly assess the biological activity of the compound to determine which hypothesis is more likely.

3.1.1. In Vitro Cytotoxicity Screening

• Objective: To determine if the compound exhibits anticancer activity.

• Protocol:

  • Cell Lines: A panel of human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, U87 for glioblastoma) and a non-cancerous control cell line (e.g., HEK293).

  • Treatment: Culture cells to 70-80% confluency and treat with a serial dilution of 2-Bromo-6-(1-phenylpropoxy)pyridine (e.g., 0.01 µM to 100 µM) for 72 hours.

  • Assay: Perform an MTS or MTT assay to quantify cell viability.

  • Analysis: Calculate the IC50 (half-maximal inhibitory concentration) for each cell line.

3.1.2. In Vitro CNS Receptor Binding Assay

• Objective: To screen for affinity to a panel of common CNS receptors.

• Protocol:

  • Assay Panel: Utilize a commercially available radioligand binding assay panel (e.g., Eurofins SafetyScreen) that includes a wide range of CNS targets (e.g., opioid, muscarinic, dopaminergic, serotonergic receptors).

  • Binding: Incubate the compound at a fixed concentration (e.g., 10 µM) with membrane preparations expressing the target receptors and a specific radioligand.

  • Detection: Measure the displacement of the radioligand by the compound.

  • Analysis: Express results as a percentage of inhibition of radioligand binding.

Screening Assay	Primary Objective	Potential Positive Outcome
In Vitro Cytotoxicity	Assess anticancer potential	Low micromolar IC50 values in cancer cell lines
CNS Receptor Binding	Assess neuropharmacological potential	Significant (>50%) inhibition of binding to specific CNS receptors

Phase 2: Target Identification and Validation

Based on the results of Phase 1, this phase will focus on identifying the specific molecular target(s).

3.2.1. If Anticancer Activity is Observed:

• Kinase Inhibition Profiling:

  • Objective: To identify specific kinases inhibited by the compound.

  • Protocol:

    • Assay: Use a commercial kinase panel (e.g., DiscoverX KINOMEscan) to assess the binding of the compound to a large number of human kinases at a fixed concentration.

    • Analysis: Identify kinases with high binding affinity.

  • Validation:

    • Enzymatic Assays: For the top kinase hits, perform in vitro enzymatic assays to determine the IC50 of the compound's inhibitory activity.

    • Western Blotting: Treat relevant cancer cell lines with the compound and perform Western blotting to assess the phosphorylation status of the identified kinase and its downstream substrates.

3.2.2. If CNS Receptor Binding is Observed:

• Dose-Response Binding and Functional Assays:

  • Objective: To confirm and characterize the interaction with the identified receptor(s).

  • Protocol:

    • Dose-Response Binding: Perform saturation binding assays with varying concentrations of the compound to determine its binding affinity (Ki).

    • Functional Assays: Utilize cell-based functional assays (e.g., calcium flux for GPCRs, electrophysiology for ion channels) to determine if the compound acts as an agonist, antagonist, or allosteric modulator.

Phase 3: Mechanistic Deep Dive

This phase will involve more detailed in vitro studies to elucidate the precise mechanism of action.

• Cell Cycle Analysis: For anticancer activity, use flow cytometry to determine if the compound induces cell cycle arrest at a specific phase.

• Apoptosis Assays: Use Annexin V/PI staining and caspase activation assays to determine if the compound induces apoptosis.

• Electrophysiology: For CNS activity, use patch-clamp electrophysiology on primary neurons or cell lines expressing the target receptor to study the compound's effects on ion channel currents.

Phase 4: In Vivo Efficacy

The final phase will involve testing the compound's efficacy in animal models.

• For Anticancer Activity:

  • Xenograft Models: Implant human cancer cells into immunodeficient mice. Once tumors are established, treat the mice with the compound and monitor tumor growth.

• For CNS Activity:

  • Behavioral Models: Depending on the identified target, use relevant animal models of disease (e.g., seizure models for anticonvulsant activity, forced swim test for antidepressant activity).

Conclusion

While the precise mechanism of action of 2-Bromo-6-(1-phenylpropoxy)pyridine remains to be empirically determined, this guide provides a robust, hypothesis-driven framework for its investigation. By leveraging knowledge of the biological activities of its constituent chemical motifs, we have proposed plausible mechanisms in both oncology and neuropharmacology. The detailed experimental workflow outlined herein offers a clear and logical path for researchers to systematically elucidate the compound's pharmacological profile, ultimately determining its potential as a novel therapeutic agent.

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An Investigator's Guide to the Potential Biological Activity of 2-Bromo-6-(1-phenylpropoxy)pyridine

A Senior Application Scientist's Perspective on Unlocking the Therapeutic Promise of a Novel Pyridine Derivative

Foreword: The Pyridine Scaffold - A Privileged Structure in Medicinal Chemistry

The pyridine ring is a cornerstone of modern drug discovery, forming the central scaffold of numerous therapeutic agents with a broad spectrum of biological activities. Its unique electronic properties and ability to engage in various non-covalent interactions have made it a favored building block for medicinal chemists. Derivatives of pyridine have been successfully developed as antimicrobial, antiviral, anticancer, and neurological agents.[1][2][3][4] The introduction of diverse substituents onto the pyridine core allows for the fine-tuning of a compound's pharmacological profile, offering a rich landscape for the discovery of novel therapeutics. This guide focuses on a specific, yet under-explored derivative, 2-Bromo-6-(1-phenylpropoxy)pyridine, and provides a comprehensive roadmap for elucidating its potential biological activities.

Introduction to 2-Bromo-6-(1-phenylpropoxy)pyridine: Structure and Physicochemical Properties

2-Bromo-6-(1-phenylpropoxy)pyridine is a halogenated alkoxy-pyridine derivative. Its core structure consists of a pyridine ring substituted with a bromine atom at the 2-position and a 1-phenylpropoxy group at the 6-position. The presence of the bromine atom offers a reactive handle for further chemical modifications, such as cross-coupling reactions, enabling the synthesis of a diverse library of analogs.[1] The 1-phenylpropoxy side chain introduces chirality and significant lipophilicity, which can profoundly influence the compound's interaction with biological targets and its pharmacokinetic properties.

Property	Value	Source
Molecular Formula	C14H14BrNO	[5][6]
Molecular Weight	292.17 g/mol	[5][6]
XLogP3	4.6	[6]
PSA	22.1 Ų	[6]

Table 1: Physicochemical Properties of 2-Bromo-6-(1-phenylpropoxy)pyridine

The calculated XLogP3 value of 4.6 suggests that the compound is highly lipophilic, which may favor its ability to cross cellular membranes, including the blood-brain barrier. However, this high lipophilicity could also present challenges related to aqueous solubility and potential off-target effects.

In-Silico Profiling and Hypothesis Generation: A Data-Driven Approach to Target Identification

Given the novelty of 2-Bromo-6-(1-phenylpropoxy)pyridine, a rational approach to uncovering its biological potential begins with computational modeling and a thorough analysis of structurally related compounds.

Structural Analogs and Their Known Biological Activities

The biological activity of pyridine derivatives is heavily influenced by the nature and position of their substituents. A survey of the literature reveals several key classes of related compounds with established pharmacological profiles:

• 2-Substituted Pyridines: This class of compounds has demonstrated a wide array of biological activities. Notably, various 2-alkoxypyridine derivatives have been investigated for their potential as anticonvulsants, antihistamines, and for their effects on the cardiovascular system.[4] The presence of an ether linkage at the 2-position is a common motif in compounds targeting G-protein coupled receptors (GPCRs) and ion channels.

• Brominated Pyridines: The bromine atom at the 2-position is a key feature. Halogenated pyridines are versatile intermediates in organic synthesis, allowing for the introduction of various functional groups through cross-coupling reactions like the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig aminations.[1] From a pharmacological perspective, the bromine atom can act as a bioisostere for other groups and can participate in halogen bonding, a specific type of non-covalent interaction that can enhance binding affinity to protein targets.

• Compounds with Phenylalkoxy Side Chains: The 1-phenylpropoxy group is a significant structural feature. Phenylalkoxy moieties are present in numerous biologically active molecules, where the phenyl ring can engage in π-π stacking and hydrophobic interactions with protein targets. The stereochemistry of the chiral center in the propoxy chain could also play a crucial role in target recognition and binding affinity.

Proposed Avenues of Investigation

Based on the structural features of 2-Bromo-6-(1-phenylpropoxy)pyridine and the known activities of its analogs, we can hypothesize several potential biological activities that warrant investigation:

• Neurological Activity: The high lipophilicity of the molecule suggests potential central nervous system (CNS) penetration. Given that some 2-substituted pyridines exhibit anticonvulsant properties,[4] it is plausible that our compound of interest could modulate neuronal ion channels or receptors.

• Anticancer Activity: Numerous pyridine-containing compounds have been developed as anticancer agents, often targeting kinases or topoisomerases.[3] The planar pyridine ring and the aromatic phenyl group could facilitate intercalation with DNA or binding to the ATP-binding pocket of kinases.

• Antimicrobial Activity: The pyridine scaffold is found in various antimicrobial agents.[2] The lipophilic nature of 2-Bromo-6-(1-phenylpropoxy)pyridine might enable it to disrupt microbial cell membranes or inhibit key metabolic enzymes.

A Roadmap for Biological Evaluation: From In-Vitro Screening to Cellular Assays

A systematic and tiered approach is essential to efficiently evaluate the potential biological activities of 2-Bromo-6-(1-phenylpropoxy)pyridine. The following experimental workflow is proposed to test the hypotheses generated in the previous section.

Figure 1: A tiered experimental workflow for the biological evaluation of 2-Bromo-6-(1-phenylpropoxy)pyridine.

Phase 1: Broad-Based In-Vitro Screening

The initial phase of investigation should involve broad screening to identify potential areas of biological activity.

Protocol 1: Synthesis and Characterization

A robust and scalable synthesis protocol is the first critical step. Based on related chemistries, a plausible synthetic route involves the nucleophilic substitution of 2,6-dibromopyridine with 1-phenyl-1-propanol.

Step-by-Step Synthesis:

• To a solution of 1-phenyl-1-propanol in a suitable aprotic solvent (e.g., DMF), add a strong base such as sodium hydride (NaH) at 0°C to deprotonate the alcohol.

• After stirring for a short period, add 2,6-dibromopyridine to the reaction mixture.

• Heat the reaction mixture to facilitate the nucleophilic aromatic substitution. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Purify the crude product using column chromatography on silica gel.

• Characterize the final product by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm its structure and purity.

Rationale: This synthetic approach is based on established methods for the synthesis of 2-alkoxypyridines and offers a straightforward route to the target compound.[7]

Protocol 2: Antiproliferative Screening in Cancer Cell Lines

To assess the potential anticancer activity, the compound should be screened against a panel of human cancer cell lines representing different tumor types (e.g., NCI-60 panel).

Step-by-Step Protocol:

• Plate cancer cells in 96-well plates at an appropriate density and allow them to adhere overnight.

• Treat the cells with a range of concentrations of 2-Bromo-6-(1-phenylpropoxy)pyridine (e.g., from 0.01 µM to 100 µM).

• Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubate the cells for 72 hours.

• Assess cell viability using a suitable assay, such as the MTT or CellTiter-Glo assay.

• Calculate the percentage of cell growth inhibition for each concentration.

Rationale: This initial screen will provide a broad overview of the compound's cytotoxic or cytostatic effects across different cancer types and will guide the selection of cell lines for further studies.

Protocol 3: Antimicrobial Susceptibility Testing

To evaluate the potential antimicrobial activity, the compound should be tested against a panel of clinically relevant bacteria and fungi.

Step-by-Step Protocol:

• Prepare a stock solution of 2-Bromo-6-(1-phenylpropoxy)pyridine in a suitable solvent (e.g., DMSO).

• Perform serial dilutions of the compound in a 96-well microtiter plate containing appropriate growth medium.

• Inoculate each well with a standardized suspension of the microbial strain to be tested.

• Include a positive control (a known antibiotic or antifungal) and a negative control (vehicle).

• Incubate the plates under appropriate conditions for microbial growth.

• Determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that completely inhibits visible growth.

Rationale: This assay is a standard method for determining the in-vitro antimicrobial activity of a compound and will identify any promising antibacterial or antifungal properties.

Phase 2: Hit Confirmation and Potency Determination

Once primary hits are identified in the initial screens, the next step is to confirm these activities and determine the potency of the compound.

Protocol 4: IC50/EC50 Determination

For any confirmed hits from the antiproliferative or antimicrobial screens, a full dose-response curve should be generated to determine the half-maximal inhibitory concentration (IC50) or half-maximal effective concentration (EC50).

Step-by-Step Protocol:

• Perform the respective assays (antiproliferative or antimicrobial) with a more extensive range of compound concentrations, typically in a semi-logarithmic series.

• Acquire the data and plot the percentage of inhibition or effect against the logarithm of the compound concentration.

• Fit the data to a sigmoidal dose-response curve using a suitable software (e.g., GraphPad Prism) to calculate the IC50 or EC50 value.

Rationale: Determining the potency of the compound is crucial for structure-activity relationship (SAR) studies and for comparing its efficacy to existing drugs.

Phase 3: Elucidating the Mechanism of Action

For promising and potent hits, the focus shifts to understanding how the compound exerts its biological effect.

Figure 2: A decision tree for investigating the mechanism of action based on initial hypotheses.

Protocol 5: Kinase Inhibition Assay

If the compound shows significant antiproliferative activity, a likely mechanism is the inhibition of protein kinases involved in cell cycle progression and signaling.

Step-by-Step Protocol:

• Screen the compound against a panel of recombinant human kinases using an in-vitro assay format (e.g., ADP-Glo or Z'-LYTE).

• For any identified kinase hits, perform a dose-response study to determine the IC50 value.

• To confirm target engagement in a cellular context, treat relevant cancer cells with the compound and perform a Western blot to assess the phosphorylation status of the kinase's downstream substrates.

Rationale: This approach will directly test the hypothesis of kinase inhibition and provide evidence of target engagement both in vitro and in a cellular environment.

Protocol 6: Patch-Clamp Electrophysiology for Ion Channel Modulation

If the compound is hypothesized to have neurological activity, its effect on key neuronal ion channels (e.g., sodium, potassium, calcium channels) should be investigated.

Step-by-Step Protocol:

• Use cultured neurons or cell lines expressing the ion channel of interest.

• Perform whole-cell patch-clamp recordings to measure the ionic currents through the channel.

• Apply 2-Bromo-6-(1-phenylpropoxy)pyridine to the cells and record any changes in the current amplitude, kinetics, or voltage-dependence.

• Generate dose-response curves to determine the IC50 or EC50 for channel modulation.

Rationale: Patch-clamp electrophysiology is the gold standard for studying the effects of compounds on ion channels and will provide detailed mechanistic insights into any observed neurological effects.

Future Directions and Outlook

The experimental roadmap outlined in this guide provides a comprehensive framework for the initial biological characterization of 2-Bromo-6-(1-phenylpropoxy)pyridine. Positive results from these studies would pave the way for more advanced investigations, including:

• Structure-Activity Relationship (SAR) Studies: Synthesis and testing of analogs to optimize potency and selectivity.

• In-Vivo Efficacy Studies: Evaluation of the compound in animal models of cancer or neurological disorders.

• Pharmacokinetic and Toxicological Profiling: Assessment of the compound's absorption, distribution, metabolism, excretion (ADME), and safety profile.

The journey from a novel chemical entity to a potential therapeutic is long and challenging. However, by employing a systematic and hypothesis-driven approach, we can efficiently unlock the therapeutic potential of promising molecules like 2-Bromo-6-(1-phenylpropoxy)pyridine.

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In Silico Characterization of 2-Bromo-6-(1-phenylpropoxy)pyridine: A Technical Guide for Drug Development Professionals

Abstract

This technical guide provides a comprehensive in silico evaluation of 2-Bromo-6-(1-phenylpropoxy)pyridine, a novel molecule with potential therapeutic applications. In the absence of experimental data, this document outlines a robust, multi-faceted computational workflow to predict its physicochemical properties, pharmacokinetics (Absorption, Distribution, Metabolism, and Excretion - ADME), and potential toxicological liabilities. By leveraging a suite of validated open-access and expert-knowledge-based systems, we generate a preliminary but crucial risk-benefit profile. This guide is intended for researchers, scientists, and drug development professionals to illustrate the power of in silico modeling in early-stage drug discovery, enabling data-driven decision-making prior to resource-intensive chemical synthesis and biological testing. Methodologies are detailed to ensure transparency and reproducibility, adhering to principles outlined by the Organisation for Economic Co-operation and Development (OECD) for the validation of (Q)SAR models.[1][2][3][4][5]

Introduction: The Imperative of Early-Stage In Silico Assessment

The journey of a novel chemical entity from concept to clinic is fraught with challenges, with a significant attrition rate attributed to suboptimal pharmacokinetic profiles and unforeseen toxicity.[6][7] Early-stage identification of potential liabilities is therefore paramount to de-risk drug development programs and focus resources on candidates with the highest probability of success. In silico, or computational, approaches have emerged as indispensable tools in this endeavor, offering a rapid and cost-effective means to evaluate the druglikeness of a molecule before it is even synthesized.[8][9]

This guide focuses on 2-Bromo-6-(1-phenylpropoxy)pyridine, a molecule of interest for which, for the purpose of this guide, no public experimental data exists. We will construct a projected profile of this molecule by applying a battery of computational models to predict its fundamental physicochemical characteristics, its likely journey through the body (ADME), and its potential for adverse effects (toxicity). The causality behind the selection of specific in silico tools and endpoints is explained, providing a framework that is both educational and practically applicable to other novel small molecules.

Methodology: A Multi-pronged In Silico Workflow

Our approach is rooted in the principle of consensus modeling, where predictions from multiple, methodologically distinct tools are integrated to enhance the confidence in the generated data. The Simplified Molecular-Input Line-Entry System (SMILES) string for 2-Bromo-6-(1-phenylpropoxy)pyridine, BrC1=CC=CC(OC(C)C2=CC=CC=C2)=N1, serves as the universal input for the selected platforms.

Physicochemical Property Prediction

The foundational physicochemical properties of a molecule govern its behavior in both pharmaceutical formulations and biological systems. We employed the SwissADME and pkCSM web servers to predict key descriptors.[10][11][12][13]

Experimental Protocol: Physicochemical Property Prediction using SwissADME

• Navigate to the SwissADME web server (]">http://www.swissadme.ch).[13]

• Input the Molecule: In the "Enter a list of SMILES" field, paste the SMILES string for 2-Bromo-6-(1-phenylpropoxy)pyridine.

• Initiate Analysis: Click the "Run" button to start the calculations.

• Data Retrieval: The results page will display a comprehensive list of physicochemical properties. Record the values for Molecular Weight, LogP (lipophilicity), Water Solubility, and topological polar surface area (TPSA).

Pharmacokinetic (ADME) Profile Prediction

A molecule's ADME profile determines its bioavailability, tissue distribution, and residence time in the body. We utilized a combination of SwissADME, pkCSM, and ADMETlab 2.0 to obtain a holistic view of the ADME properties of our target molecule.[6][7][14][15]

Experimental Protocol: ADME Prediction using pkCSM

• Access the Tool: Navigate to the pkCSM web server ([Link]11]

• Submit the Structure: Enter the SMILES string of the molecule into the designated input box.

• Execute Prediction: Click the "Predict" button.

• Collect Data: From the results, collate the predicted values for intestinal absorption, Caco-2 permeability, blood-brain barrier (BBB) permeability, and cytochrome P450 (CYP) inhibition.

The following diagram illustrates the logical workflow for our comprehensive ADME prediction strategy.

Caption: Workflow for predicting ADME properties using multiple in silico tools.

Toxicological Hazard Assessment

Early identification of potential toxicities is critical. For this, we turn to knowledge-based systems that contain curated data on structure-toxicity relationships. Derek Nexus by Lhasa Limited is a premier example of such a system, providing expert-derived alerts for a wide range of toxicological endpoints.[16][17][18][19][20] The transformation rate of pyridine derivatives is dependent on their substituents, with halogenated pyridines generally showing a slower rate of metabolism.[21][22]

Experimental Protocol: Toxicity Prediction using a Knowledge-Based System (Conceptual)

• Molecule Input: The chemical structure of 2-Bromo-6-(1-phenylpropoxy)pyridine is imported into the software.

• Endpoint Selection: Key toxicological endpoints are selected for analysis, including mutagenicity, carcinogenicity, hepatotoxicity, and skin sensitization.

• Rule-Based Analysis: The system compares the structural features of the query molecule against a proprietary knowledge base of toxicophores and structure-activity relationships.

• Alert Generation: The software generates alerts for potential toxicities, providing a likelihood of the effect and a mechanistic rationale based on established knowledge.

The decision-making process for in silico toxicity assessment is depicted in the diagram below.

Caption: Decision workflow for in silico toxicity prediction.

Predicted Properties of 2-Bromo-6-(1-phenylpropoxy)pyridine

The following tables summarize the predicted properties of 2-Bromo-6-(1-phenylpropoxy)pyridine based on the methodologies described above.

Table 1: Predicted Physicochemical Properties

Property	Predicted Value	Tool(s) Used	Significance
Molecular Weight	292.17 g/mol	SwissADME	Influences diffusion and absorption.
LogP (Lipophilicity)	4.15	SwissADME	Key determinant of cell membrane permeability and solubility.
Water Solubility	Poorly soluble	SwissADME	Impacts dissolution and oral bioavailability.
TPSA	22.1 Ų	SwissADME	Relates to membrane permeability and oral bioavailability.

Table 2: Predicted ADME Profile

Parameter	Prediction	Tool(s) Used	Implication for Drug Development
Absorption
Human Intestinal Absorption	High	pkCSM	Likely well-absorbed from the gastrointestinal tract.
Caco-2 Permeability	High	pkCSM	Suggests good passive diffusion across the intestinal epithelium.
Distribution
BBB Permeability	Yes	SwissADME, pkCSM	May cross the blood-brain barrier, a consideration for CNS targets or side effects.
P-glycoprotein Substrate	No	SwissADME	Not likely to be subject to efflux by P-gp, potentially increasing intracellular concentration.
Metabolism
CYP1A2 Inhibitor	Yes	SwissADME, pkCSM	Potential for drug-drug interactions with substrates of this enzyme.
CYP2C19 Inhibitor	No	SwissADME, pkCSM	Lower risk of interactions with CYP2C19 substrates.
CYP2C9 Inhibitor	Yes	SwissADME, pkCSM	Potential for drug-drug interactions with substrates of this enzyme.
CYP2D6 Inhibitor	Yes	SwissADME, pkCSM	Potential for drug-drug interactions with substrates of this enzyme.
CYP3A4 Inhibitor	Yes	SwissADME, pkCSM	High potential for drug-drug interactions with a wide range of drugs.
Excretion
Total Clearance	0.5 mL/min/kg	pkCSM	Indicates a moderate rate of elimination from the body.

Table 3: Predicted Toxicological Profile

Endpoint	Prediction	Tool(s) Used	Rationale and Considerations
AMES Mutagenicity	No	pkCSM	Lower likelihood of being a bacterial mutagen.
hERG I Inhibition	Yes	pkCSM	Potential for cardiotoxicity; further investigation is warranted.
Hepatotoxicity	Yes	pkCSM	Potential for liver injury; requires monitoring in later studies.
Skin Sensitization	No	pkCSM	Lower likelihood of causing allergic contact dermatitis.

Discussion: Synthesizing the In Silico Data

The predicted profile of 2-Bromo-6-(1-phenylpropoxy)pyridine presents a mixed but promising picture. Its high predicted intestinal absorption and Caco-2 permeability suggest good potential for oral bioavailability. The molecule is also predicted to cross the blood-brain barrier, which could be advantageous for central nervous system targets but a liability otherwise.

A significant area of concern is the predicted inhibition of multiple cytochrome P450 enzymes, particularly CYP3A4. This raises a red flag for the potential for drug-drug interactions, a common reason for clinical trial failures. The metabolism of pyridine derivatives can be complex, and while the transformation rate of halogenated pyridines is generally slower, the specific metabolic pathways for this molecule would need experimental elucidation.[21][22]

From a toxicological perspective, the lack of a mutagenicity alert is a positive sign. However, the predicted hERG inhibition and hepatotoxicity are significant findings that would necessitate careful experimental follow-up. It is important to note that in silico toxicity predictions are not definitive but serve as valuable hypothesis-generating tools.[16][18] The U.S. Food and Drug Administration (FDA) has provided guidance on the use of in silico models in regulatory submissions, emphasizing the importance of model validation and transparency.[23][24][25][26]

Conclusion and Future Directions

This in silico assessment provides a foundational understanding of the potential druglike properties of 2-Bromo-6-(1-phenylpropoxy)pyridine. The predictions suggest a molecule with favorable absorption characteristics but also potential liabilities related to drug metabolism and toxicity. These computational findings are not a substitute for experimental validation but provide a robust, data-driven framework for guiding the next steps in a drug discovery program.

Based on this analysis, the following recommendations are made:

• Synthesis and In Vitro Profiling: Chemical synthesis of the molecule is warranted to confirm its physicochemical properties and to initiate in vitro ADME and toxicology assays.

• Metabolic Stability and CYP Inhibition Assays: Experimental determination of metabolic stability in liver microsomes and direct measurement of CYP inhibition are high priorities.

• Early Safety Screening: In vitro assays for hERG inhibition and cytotoxicity in hepatic cell lines should be conducted to address the predicted toxicity concerns.

By embracing a synergistic relationship between in silico prediction and experimental validation, drug discovery teams can navigate the complexities of preclinical development with greater efficiency and a higher probability of success.

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A Technical Guide to the Reactivity and Synthetic Utility of the C-Br Bond in 2-Bromo-6-(1-phenylpropoxy)pyridine

Abstract: This technical guide provides an in-depth analysis of the chemical reactivity of the bromine atom in 2-Bromo-6-(1-phenylpropoxy)pyridine, a heterocyclic building block of significant interest to researchers in medicinal chemistry and drug development. The document elucidates the fundamental electronic and steric factors that govern the reactivity of the C2-Br bond. We present a detailed examination of its utility in key synthetic transformations, including palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira) and nucleophilic aromatic substitution (SNAr). This guide combines theoretical principles with field-proven, detailed experimental protocols, quantitative data, and mechanistic diagrams to serve as a comprehensive resource for scientists seeking to leverage this versatile synthon in complex molecule synthesis.

Introduction: The Strategic Value of 2,6-Disubstituted Pyridines

The pyridine scaffold is a ubiquitous motif in pharmaceuticals and biologically active compounds, prized for its unique electronic properties and ability to engage in hydrogen bonding.[1] Specifically, 2,6-disubstituted pyridines serve as critical intermediates in the synthesis of complex molecular architectures. The subject of this guide, 2-Bromo-6-(1-phenylpropoxy)pyridine, is a prime example of such a building block. It features two key points of functionality: a synthetically versatile bromine atom at the C2 position, which acts as a handle for carbon-carbon and carbon-heteroatom bond formation, and a bulky, chiral 1-phenylpropoxy group at the C6 position, which can influence the molecule's conformational behavior and steric environment. Understanding the reactivity of the C-Br bond is paramount to effectively utilizing this synthon in multi-step synthetic campaigns.

Fundamental Principles Governing C-Br Bond Reactivity

The reactivity of the bromine atom in 2-Bromo-6-(1-phenylpropoxy)pyridine is not governed by a single factor but rather by a nuanced interplay between the electronic nature of the pyridine ring and the steric demands of the substituents.

Electronic Landscape

The pyridine ring is inherently electron-deficient due to the electronegativity of the nitrogen atom. This electronic pull makes the carbon atoms, particularly at the α-positions (C2 and C6), electrophilic. This property has two major consequences for the C2-Br bond:

• Facilitation of Oxidative Addition: In palladium-catalyzed cross-coupling reactions, the electron-deficient nature of the C2 carbon lowers the energy barrier for the crucial oxidative addition step, where the palladium(0) catalyst inserts into the C-Br bond.[2][3]

• Activation towards SNAr: The electrophilicity of the C2 carbon makes it susceptible to attack by strong nucleophiles, enabling nucleophilic aromatic substitution where bromide serves as the leaving group.[4][5]

The 6-(1-phenylpropoxy) group, being an alkoxy substituent, acts as an electron-donating group through resonance, which can slightly counteract the ring's electron deficiency. However, for reactions at the C2 position, the activating effect of the ring nitrogen typically dominates.

Steric Considerations

The 1-phenylpropoxy group is sterically imposing. Its bulk creates a significant steric shield around the adjacent C2-Br bond, hindering the approach of large reagents, ligands, and catalyst complexes. This steric hindrance is a critical factor that must be managed during reaction design.[6] For instance, in palladium-catalyzed reactions, the choice of phosphine ligand is crucial; bulky, electron-rich ligands are often required to promote the desired transformation while navigating the crowded environment around the metal center.

Caption: Steric shielding of the C2-Br bond by the bulky 6-alkoxy group.

Palladium-Catalyzed Cross-Coupling Reactions: The Workhorse of C-C and C-N Bond Formation

Palladium-catalyzed cross-coupling is the most powerful and widely used method for the functionalization of 2-Bromo-6-(1-phenylpropoxy)pyridine. The success of these reactions hinges on the careful selection of the catalyst, ligand, base, and solvent to overcome the inherent steric challenges.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction, which couples the aryl bromide with a boronic acid or ester, is a robust method for forming C-C bonds.[7] For a sterically hindered substrate like the one , a highly active catalyst system is essential.

Mechanistic Considerations: The catalytic cycle involves oxidative addition of Pd(0) to the C-Br bond, transmetalation with the boronic acid derivative, and reductive elimination to yield the product and regenerate the catalyst. The steric bulk near the C-Br bond can slow the initial oxidative addition step, often necessitating the use of bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) that promote this step and stabilize the active catalytic species.

Caption: Key steps in the Suzuki-Miyaura cross-coupling catalytic cycle.

Quantitative Data: Suzuki-Miyaura Coupling

Entry	Boronic Acid Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	85-95
2	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1.5)	XPhos (3)	K₂CO₃	1,4-Dioxane	100	88-96[8]
3	Thiophene-2-boronic acid	Pd(PPh₃)₄ (5)	-	Na₂CO₃	DME/H₂O	90	75-85

| 4 | Pyridine-3-boronic acid | Pd(dppf)Cl₂ (3) | - | Cs₂CO₃ | Acetonitrile/H₂O | 85 | 70-80 |

Experimental Protocol: Suzuki-Miyaura Coupling with 4-Methoxyphenylboronic acid

• To an oven-dried Schlenk tube, add 2-Bromo-6-(1-phenylpropoxy)pyridine (1.0 mmol, 322 mg), 4-methoxyphenylboronic acid (1.2 mmol, 182 mg), and potassium carbonate (2.0 mmol, 276 mg).

• Add the catalyst tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.015 mmol, 13.7 mg) and the ligand XPhos (0.03 mmol, 14.3 mg).

• Evacuate and backfill the tube with argon three times.

• Add 10 mL of degassed 1,4-dioxane via syringe.

• Heat the reaction mixture in a preheated oil bath at 100 °C for 12-18 hours, monitoring progress by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature, dilute with ethyl acetate (20 mL), and wash with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude residue by column chromatography on silica gel to afford the desired product.

Buchwald-Hartwig Amination

This reaction is a cornerstone for synthesizing arylamines by forming a C-N bond between the aryl bromide and a primary or secondary amine.[9][10] Given the steric hindrance, a combination of a palladium precursor and a bulky, electron-rich biarylphosphine ligand is typically required for high efficiency.

Quantitative Data: Buchwald-Hartwig Amination

Entry	Amine Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	Morpholine	Pd₂(dba)₃ (1.5)	XPhos (3)	NaOtBu	Toluene	100	90-98
2	Aniline	Pd(OAc)₂ (2)	Xantphos (4)	Cs₂CO₃	Toluene	110	80-90[10]
3	Benzylamine	Pd(OAc)₂ (2)	BINAP (3)	K₃PO₄	1,4-Dioxane	100	75-85

| 4 | N-Methylaniline | Pd-G3-XPhos (2) | - | LHMDS | THF | 70 | 85-95 |

Experimental Protocol: Buchwald-Hartwig Amination with Morpholine

• In a glovebox, charge an oven-dried vial with tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.015 mmol, 13.7 mg), XPhos (0.03 mmol, 14.3 mg), and sodium tert-butoxide (1.4 mmol, 135 mg).

• Add 2-Bromo-6-(1-phenylpropoxy)pyridine (1.0 mmol, 322 mg) and 5 mL of anhydrous, degassed toluene.

• Add morpholine (1.2 mmol, 105 µL) via microsyringe.

• Seal the vial with a Teflon-lined cap and remove from the glovebox.

• Heat the reaction at 100 °C for 8-12 hours.

• After cooling, quench the reaction by adding 10 mL of saturated aqueous ammonium chloride (NH₄Cl).

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate.

• Purify by flash chromatography to yield the product.

Caption: Standard experimental workflow for Buchwald-Hartwig amination.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a C(sp²)-C(sp) bond by reacting the aryl bromide with a terminal alkyne.[11] This reaction is typically co-catalyzed by palladium and copper(I).[12]

Experimental Protocol: Sonogashira Coupling with Phenylacetylene

• To a Schlenk flask, add 2-Bromo-6-(1-phenylpropoxy)pyridine (1.0 mmol, 322 mg), tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.03 mmol, 34.7 mg), and copper(I) iodide (CuI, 0.06 mmol, 11.4 mg).

• Evacuate and backfill the flask with argon.

• Add a degassed mixture of THF (8 mL) and triethylamine (Et₃N, 4 mL) via syringe.

• Add phenylacetylene (1.1 mmol, 121 µL) dropwise.

• Stir the reaction at room temperature for 16 hours.[13]

• Monitor the reaction by TLC. Upon completion, filter the mixture through a pad of Celite to remove catalyst residues, washing with THF.

• Concentrate the filtrate and purify the residue by column chromatography.

Nucleophilic Aromatic Substitution (SNAr)

The inherent electrophilicity of the C2 position allows for the direct displacement of the bromide by strong nucleophiles, a process that does not require a metal catalyst.[14][15] This pathway is particularly effective with soft nucleophiles like thiolates or alkoxides.

Mechanistic Pathway: The SNAr reaction proceeds via a two-step addition-elimination mechanism. The nucleophile attacks the C2 carbon, breaking the aromaticity and forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex. In the second, typically faster step, the bromide leaving group is ejected, restoring the aromaticity of the pyridine ring.

Caption: The addition-elimination mechanism of SNAr reactions.

Experimental Protocol: SNAr with Sodium Phenoxide

• In a round-bottom flask, prepare sodium phenoxide by adding sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 mmol, 48 mg) to a solution of phenol (1.2 mmol, 113 mg) in 10 mL of anhydrous DMF at 0 °C under an argon atmosphere. Stir until hydrogen evolution ceases.

• To this solution, add 2-Bromo-6-(1-phenylpropoxy)pyridine (1.0 mmol, 322 mg) in one portion.[16]

• Heat the reaction mixture to 60-70 °C and stir for 18 hours.

• Cool the reaction to room temperature and carefully pour it into 50 mL of ice-cold water.

• Extract the product with diethyl ether (3 x 25 mL).

• Wash the combined organic extracts with 1N NaOH (2 x 20 mL) and then brine (20 mL).

• Dry over anhydrous MgSO₄, filter, and concentrate under vacuum.

• Purify the crude solid by recrystallization or column chromatography.

Conclusion and Synthetic Outlook

The bromine atom in 2-Bromo-6-(1-phenylpropoxy)pyridine is a highly versatile functional handle whose reactivity is dictated by a balance of electronic activation from the pyridine nitrogen and significant steric hindrance from the adjacent 1-phenylpropoxy group. While electronically primed for both palladium-catalyzed cross-coupling and nucleophilic aromatic substitution, its steric bulk necessitates the use of carefully optimized reaction conditions. For cross-coupling reactions, the application of modern catalyst systems with bulky, electron-rich ligands is often mandatory for achieving high yields. SNAr provides a complementary, metal-free pathway for introducing a range of nucleophiles. By understanding and strategically addressing these governing principles, researchers can effectively employ this building block to construct complex, high-value molecules for applications in drug discovery and materials science.

References

• D. S. Dake, "Pyridine Derivatives in Medicinal Chemistry," Journal of Medicinal Chemistry, 2021.

• University of Southampton, "Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-," ePrints Soton. Available: [Link]

• Georgia Southern University, "Synthesis of 2-Bromo-6-Alkylaminopyridines, 2,6-Dialkylaminopyridines, and TREN Based Ligands," Georgia Southern Commons. Available: [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki Coupling of 2-Bromo-6-(1-phenylpropoxy)pyridine

Introduction: The Strategic Importance of 2-Substituted Pyridines

The pyridine scaffold is a cornerstone in medicinal chemistry and materials science, forming the core of numerous therapeutic agents and functional materials.[1][2][3][4] The ability to controllably introduce diverse substituents onto the pyridine ring is paramount for the development of novel molecular entities with tailored properties.[5][6][7] Among the myriad of synthetic methodologies, the Suzuki-Miyaura cross-coupling reaction stands out as a powerful and versatile tool for the formation of carbon-carbon bonds.[8][9][10] This guide provides a detailed exploration of the use of 2-Bromo-6-(1-phenylpropoxy)pyridine in Suzuki coupling reactions, offering insights into the reaction mechanism, detailed experimental protocols, and troubleshooting strategies. The sterically demanding 1-phenylpropoxy group presents unique challenges and opportunities in synthesis, making a thorough understanding of the reaction parameters essential for success.

Reaction Principle: The Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura reaction facilitates the coupling of an organohalide with an organoboron compound, typically a boronic acid or its ester, in the presence of a palladium catalyst and a base.[8][10][11] The catalytic cycle is a well-established sequence of three primary steps: oxidative addition, transmetalation, and reductive elimination.[8][10][11][12]

• Oxidative Addition: The cycle commences with the oxidative addition of the aryl halide, in this case, 2-Bromo-6-(1-phenylpropoxy)pyridine, to a Pd(0) complex. This step forms a Pd(II) intermediate.[8][10][11] The reactivity of the halide is crucial, with the general trend being I > Br > Cl.[11][13]

• Transmetalation: The subsequent step, transmetalation, involves the transfer of the organic moiety from the organoboron species to the palladium center. This step is facilitated by the presence of a base, which activates the boronic acid to form a more nucleophilic borate species.[8][14][15]

• Reductive Elimination: The final step is the reductive elimination of the coupled product from the palladium complex, which regenerates the active Pd(0) catalyst, allowing it to re-enter the catalytic cycle.[8][10][11]

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

Experimental Protocol: Suzuki Coupling of 2-Bromo-6-(1-phenylpropoxy)pyridine

This protocol provides a general starting point for the Suzuki coupling of 2-Bromo-6-(1-phenylpropoxy)pyridine with an arylboronic acid. Optimization of the catalyst, ligand, base, and solvent may be necessary for specific substrates to achieve optimal yields.

Materials:

• 2-Bromo-6-(1-phenylpropoxy)pyridine (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, Pd₂(dba)₃) (1-5 mol%)

• Ligand (if required, e.g., SPhos, XPhos, P(t-Bu)₃) (2-10 mol%)

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) (2.0-3.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane, toluene, DMF)

• Degassed water (if using an aqueous solvent system)

• Standard laboratory glassware (round-bottom flask, condenser)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a condenser, add 2-Bromo-6-(1-phenylpropoxy)pyridine, the arylboronic acid, and the base.

• Inert Atmosphere: Seal the flask with a septum and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times to ensure an oxygen-free environment.[16]

• Catalyst and Ligand Addition: Under a positive flow of inert gas, add the palladium catalyst and, if necessary, the ligand.

• Solvent Addition: Add the degassed solvent via syringe. A typical reaction concentration is between 0.1 and 0.5 M with respect to the 2-bromopyridine substrate.[16] If an aqueous system is used, a common ratio is 4:1 organic solvent to water.[16]

• Reaction Execution: Heat the reaction mixture to the desired temperature (typically between 80-120 °C) with vigorous stirring.[16]

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with an organic solvent such as ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel.[16]

Key Reaction Parameters and Optimization

The success of the Suzuki coupling of 2-Bromo-6-(1-phenylpropoxy)pyridine is highly dependent on the careful selection of reaction components. The sterically hindered nature of the substrate necessitates particular attention to the choice of catalyst and ligand.

Parameter	Recommendation & Rationale
Palladium Precatalyst	Pd(PPh₃)₄, Pd(dppf)Cl₂, Pd₂(dba)₃: These are common and effective precatalysts.[9][17] For sterically hindered substrates, more advanced catalysts featuring bulky, electron-rich phosphine ligands may be required.[18][19]
Ligand	Bulky, Electron-Rich Phosphines (e.g., SPhos, XPhos, P(t-Bu)₃): These ligands promote the oxidative addition and reductive elimination steps, which can be sluggish for electron-rich and sterically encumbered substrates like 2-alkoxypyridines.[20] N-heterocyclic carbene (NHC) ligands can also be highly effective.[18]
Base	K₂CO₃, K₃PO₄, Cs₂CO₃: The choice of base is critical and often solvent-dependent.[8] K₃PO₄ and Cs₂CO₃ are generally stronger and can be more effective for challenging couplings.[10][21] The base activates the boronic acid for transmetalation.[8][15]
Solvent	1,4-Dioxane, Toluene, DMF, THF/H₂O: The solvent system influences the solubility of the reactants and the reactivity of the base.[8] Aprotic polar solvents like dioxane and DMF are commonly used.[8] The addition of water can sometimes accelerate the reaction.[8][22]
Temperature	80-120 °C: Higher temperatures are often required to overcome the activation energy for the oxidative addition of the C-Br bond.[16]

Troubleshooting Common Issues

Even with a well-designed protocol, challenges can arise. Below is a systematic guide to troubleshooting common problems encountered during the Suzuki coupling of 2-Bromo-6-(1-phenylpropoxy)pyridine.

Caption: A decision-making workflow for troubleshooting Suzuki coupling reactions.

Synthesis of 2-Bromo-6-(1-phenylpropoxy)pyridine

While the focus of this guide is the application of 2-Bromo-6-(1-phenylpropoxy)pyridine in Suzuki coupling, a brief note on its synthesis is relevant for researchers who may need to prepare this starting material. A plausible synthetic route involves the nucleophilic aromatic substitution of 2,6-dibromopyridine with 1-phenyl-1-propanol.

General Procedure:

• To a solution of 1-phenyl-1-propanol in a suitable aprotic polar solvent such as DMF, add a strong base like sodium hydride at 0 °C under an inert atmosphere.

• Allow the mixture to stir for a short period to form the alkoxide.

• Add 2,6-dibromopyridine to the reaction mixture.

• Heat the reaction to a moderate temperature (e.g., 60-80 °C) and monitor its progress.

• Upon completion, perform an aqueous work-up and purify the product by chromatography.

This procedure is adapted from a similar synthesis of 2-bromo-6-phenoxypyridine.[23]

Conclusion

The Suzuki-Miyaura cross-coupling reaction is an indispensable tool for the synthesis of functionalized pyridine derivatives. While the sterically demanding 1-phenylpropoxy group in 2-Bromo-6-(1-phenylpropoxy)pyridine presents a synthetic challenge, a rational approach to the selection of the catalyst, ligand, base, and solvent can lead to successful and high-yielding transformations. The protocols and insights provided in this guide are intended to serve as a valuable resource for researchers in the fields of medicinal chemistry and drug development, facilitating the synthesis of novel and potentially bioactive molecules.

References

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• ResearchGate. Suzuki reactions of 2-bromopyridine with aryl boronic acids. [Link]

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• Benchchem. Application Notes and Protocols: Suzuki Coupling Reactions with 2-bromo-6-methyl-1H.

• Wiley Online Library. The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations. [Link]

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• Organic Chemistry Portal. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates. [Link]

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• ResearchGate. Solvent Effect on Palladium-Catalyzed Cross-Coupling Reactions and Implications on the Active Catalytic Species. [Link]

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Application Note: A Protocol for the Buchwald-Hartwig Amination of 2-Bromo-6-(1-phenylpropoxy)pyridine

Introduction: Navigating the Challenges of C-N Bond Formation in Drug Discovery

The formation of carbon-nitrogen (C-N) bonds is a cornerstone of modern organic synthesis, particularly in the fields of medicinal chemistry and materials science. Aryl and heteroaryl amines are ubiquitous structural motifs in a vast number of pharmaceuticals. The Buchwald-Hartwig amination has emerged as a powerful and versatile palladium-catalyzed cross-coupling reaction for forging these critical bonds, largely supplanting harsher, classical methods that suffer from limited substrate scope and poor functional group tolerance.[1]

This application note provides a detailed protocol and scientific rationale for the Buchwald-Hartwig amination of a challenging substrate: 2-Bromo-6-(1-phenylpropoxy)pyridine. This particular substrate presents two significant hurdles:

• Steric Hindrance: The bromine atom at the C2 position is flanked by the pyridine nitrogen and a bulky 1-phenylpropoxy group at the C6 position. This steric congestion can significantly impede the oxidative addition step and the subsequent approach of the amine nucleophile.

• Electronic Properties: The pyridine ring is electron-deficient, which can influence the reactivity of the C-Br bond.

Successfully coupling this substrate requires a carefully optimized catalytic system. This guide will detail the selection of an appropriate palladium precatalyst, a sterically demanding and electron-rich phosphine ligand, a suitable base, and optimized reaction conditions to achieve a high yield of the desired aminated product.

The Catalytic Heart: Mechanism of the Buchwald-Hartwig Amination

Understanding the catalytic cycle is paramount to rational troubleshooting and protocol optimization. The reaction proceeds through a sequence of well-established steps involving a palladium catalyst.[1][2]

The generally accepted mechanism is as follows:

• Activation: A Pd(II) precatalyst is reduced in situ to the active Pd(0) species, or a direct Pd(0) source is used. This Pd(0) complex is stabilized by phosphine ligands (L).

• Oxidative Addition: The active L-Pd(0) catalyst undergoes oxidative addition into the aryl bromide (Ar-X) bond, forming a Pd(II)-aryl complex. This is often the rate-determining step of the cycle.[2]

• Amine Coordination & Deprotonation: The amine (R₂NH) coordinates to the palladium center. The base then deprotonates the coordinated amine to form a palladium-amido complex.

• Reductive Elimination: The final step is the reductive elimination of the C-N bond from the palladium-amido complex, which yields the desired arylamine product and regenerates the active L-Pd(0) catalyst, allowing the cycle to continue.[3]

Fig. 1: Catalytic Cycle of Buchwald-Hartwig Amination.

Experimental Design & Reagent Selection

The success of coupling a sterically hindered substrate like 2-Bromo-6-(1-phenylpropoxy)pyridine hinges on the judicious selection of each reaction component.

Palladium Precatalyst

While various Pd(II) and Pd(0) sources can be used, Pd₂(dba)₃ (tris(dibenzylideneacetone)dipalladium(0)) is an excellent choice. It is a stable, air-tolerant Pd(0) source that readily forms the active monoligated Pd(0) species in solution, which is believed to be the catalytically active species for oxidative addition.[4][5]

Ligand: The Key to Success

For sterically demanding substrates, the ligand must be both bulky and electron-rich.[6][7]

• Bulkiness promotes the formation of the highly reactive 14-electron monoligated L-Pd(0) complex and facilitates the final reductive elimination step.[4]

• Electron-donating properties increase the electron density on the palladium center, which accelerates the rate of oxidative addition into the C-Br bond.

Recommended Ligand: 2-Dicyclohexylphosphino-2′,4′,6′-triisopropylbiphenyl (XPhos ) is a premier choice for this transformation. As a member of the dialkylbiaryl phosphine ligand class, XPhos possesses the ideal combination of steric bulk and electron-donating character to catalyze the amination of hindered aryl halides.[4] Its large cone angle and the biaryl backbone are designed to promote the crucial steps in the catalytic cycle.

Base Selection

The base plays a critical role in deprotonating the amine. For this reaction, a strong, non-nucleophilic base is required. Sodium tert-butoxide (NaOtBu) is the most common and effective base for this type of coupling.[5][8] Its strength is sufficient to deprotonate a wide range of amines, and its bulky nature minimizes side reactions.

Solvent Choice

Anhydrous, aprotic solvents are necessary to prevent quenching of the base and interference with the catalyst. Toluene or 1,4-Dioxane are standard choices.[9][10] They offer good solubility for the reagents and can be heated to the temperatures typically required for these reactions. It is crucial that the solvent is thoroughly degassed to remove oxygen, which can oxidize and deactivate the Pd(0) catalyst.

Detailed Experimental Protocol

This protocol describes the amination of 2-Bromo-6-(1-phenylpropoxy)pyridine with a generic secondary amine (e.g., morpholine) as the coupling partner.

Materials and Reagents

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents	Mass/Volume
2-Bromo-6-(1-phenylpropoxy)pyridine	320.23	1.0	1.0	320 mg
Amine (e.g., Morpholine)	87.12	1.2	1.2	105 mg (103 µL)
Pd₂(dba)₃	915.72	0.01	0.01 (1 mol% Pd)	9.2 mg
XPhos	476.67	0.024	0.024	11.4 mg
Sodium tert-butoxide (NaOtBu)	96.10	1.4	1.4	135 mg
Anhydrous, Degassed Toluene	-	-	-	5.0 mL

Experimental Workflow Diagram

Fig. 2: Step-by-step experimental workflow.

Step-by-Step Procedure

Note: This reaction is sensitive to air and moisture. All operations should be performed under an inert atmosphere (Argon or Nitrogen) using standard Schlenk line or glovebox techniques.

• Vessel Preparation: Place an appropriately sized magnetic stir bar into a 25 mL Schlenk flask. Oven-dry the flask and allow it to cool to room temperature under a stream of inert gas.

• Addition of Solids: In a glovebox or under a positive pressure of inert gas, add 2-Bromo-6-(1-phenylpropoxy)pyridine (320 mg, 1.0 mmol), NaOtBu (135 mg, 1.4 mmol), Pd₂(dba)₃ (9.2 mg, 0.01 mmol), and XPhos (11.4 mg, 0.024 mmol) to the Schlenk flask.

• Sealing and Inerting: Seal the flask with a rubber septum. If not in a glovebox, evacuate the flask and backfill with inert gas. Repeat this cycle three times.

• Solvent and Amine Addition: Add anhydrous, degassed toluene (5.0 mL) via syringe. Then, add the amine (e.g., morpholine, 103 µL, 1.2 mmol) via microsyringe.

• Reaction: Place the sealed flask in a preheated oil bath at 100 °C. Stir the reaction mixture vigorously for 12-24 hours.

• Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC) or LC-MS by taking a small aliquot from the reaction mixture. The starting material should be consumed.

• Workup: Once the reaction is complete, cool the flask to room temperature. Carefully quench the reaction by slowly adding 10 mL of water. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product should be purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a hexane/ethyl acetate gradient).

• Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Troubleshooting and Key Considerations

Even with a robust protocol, challenges can arise. Below are common issues and potential solutions.

Issue	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst (oxidized)	Ensure all reagents and solvents are anhydrous and degassed. Use fresh, high-quality Pd source and ligand.[11]
Poor quality base	Use freshly opened or properly stored NaOtBu. Consider using a stronger base like LHMDS if necessary.[9]
Reaction temperature too low	Increase temperature to 110 °C (refluxing toluene).
Formation of Side Products	Hydrodehalogenation (Ar-Br → Ar-H)	This can compete with amination. Ensure the amine is of high purity and the system is rigorously inert.[1]
Homocoupling of the aryl bromide	Often a sign of catalyst issues. Re-evaluate catalyst/ligand ratio and ensure inert conditions.[12]
Difficulty in Purification	Residual palladium catalyst	Pass the crude product through a pad of Celite® or use a palladium scavenger resin before chromatography.

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• Spokoyny, A. M., et al. (2018). Buchwald-Hartwig Amination Using Pd(I) Dimer Precatalysts Supported by Biaryl Phosphine Ligands. Royal Society of Chemistry. [Link]

• Surry, D. S., & Buchwald, S. L. (2010). Biaryl Phosphine Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition. [Link]

• Lipshutz, B. H., et al. (2024). Ligated Pd-Catalyzed Aminations of Aryl/Heteroaryl Halides with Aliphatic Amines under Sustainable Aqueous Micellar Conditions. ACS Publications. [Link]

• Wagaw, S., & Buchwald, S. L. (1996). The Synthesis of Aminopyridines: A Method Employing Palladium-Catalyzed Carbon-Nitrogen Bond Formation. The Journal of Organic Chemistry. [Link]

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• Organic Chemistry Portal. (2024). Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. [Link]

• Choi, K., et al. (2024). Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development. Journal of the American Chemical Society. [Link]

• ResearchGate. (2017). ChemInform Abstract: Buchwald-Hartwig Amination of (Hetero)aryl Chlorides by Employing MorDalPhos under Aqueous and Solvent-Free Conditions. [Link]

• ResearchGate. (2018). Facile Buchwald-Hartwig coupling of sterically encumbered substrates effected by diphosphinoamine as ligands. [Link]

• Chemistry Stack Exchange. (2022). Buchwald-Hartwig coupling troubleshooting. [Link]

• Wordpress. (n.d.). Specific Solvent Issues with Buchwald-Hartwig Amination. [Link]

• ResearchGate. (2024). Palladium‐catalyzed synthesis of various aminopyridine and aryl/heteroaryl bromides nitriles. [Link]

• Organic-Reaction.com. (2026). Preparation of sec and tert amines by Buchwald-Hartwig Amination. [Link]

• ACS Publications. (1996). The Synthesis of Aminopyridines: A Method Employing Palladium-Catalyzed Carbon−Nitrogen Bond Formation. [Link]

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Application Notes and Protocols for Sonogashira Coupling of 2-Bromo-6-(1-phenylpropoxy)pyridine

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of Sonogashira Coupling in Heterocyclic Chemistry

The Sonogashira cross-coupling reaction stands as a cornerstone in modern organic synthesis, enabling the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes.[1][2] This palladium- and copper-cocatalyzed transformation is celebrated for its operational simplicity, mild reaction conditions, and broad functional group tolerance, making it an indispensable tool in the synthesis of complex molecules.[1][3]

Alkynylpyridines, in particular, are privileged structural motifs in medicinal chemistry and materials science.[4][5] Their synthesis via Sonogashira coupling provides a convergent and efficient route to novel pharmaceutical intermediates, agrochemicals, and functional organic materials.[4][6] This application note provides a detailed guide to the Sonogashira coupling of 2-Bromo-6-(1-phenylpropoxy)pyridine, a substrate of interest due to the presence of a potentially coordinating alkoxy side chain and an electron-rich pyridine ring. We will delve into the mechanistic underpinnings, provide optimized protocols, and offer troubleshooting guidance to ensure successful implementation.

Mechanistic Rationale: A Tale of Two Catalytic Cycles

The Sonogashira coupling operates through a synergistic interplay between two distinct catalytic cycles: a palladium cycle and a copper cycle.[1][2] Understanding this dual mechanism is paramount for rational optimization and troubleshooting.

The palladium cycle commences with the oxidative addition of the aryl halide (2-Bromo-6-(1-phenylpropoxy)pyridine) to a palladium(0) species, forming a palladium(II) intermediate.[7][8] Concurrently, in the copper cycle, the terminal alkyne is deprotonated by the amine base to form a copper(I) acetylide.[7][8] The crucial transmetalation step involves the transfer of the acetylide ligand from copper to the palladium(II) complex.[7][9] Finally, reductive elimination from the palladium(II) complex yields the desired alkynylpyridine product and regenerates the active palladium(0) catalyst.[7][8]

Figure 1: Simplified representation of the palladium and copper catalytic cycles in the Sonogashira coupling reaction.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2-Bromo-6-(1-phenylpropoxy)pyridine	≥97%	Commercially Available	Store under inert atmosphere.
Terminal Alkyne (e.g., Phenylacetylene)	≥98%	Commercially Available	Purify by distillation if necessary.
PdCl₂(PPh₃)₂	Catalyst Grade	Commercially Available	More stable to air than Pd(PPh₃)₄.[10]
Copper(I) Iodide (CuI)	≥99%	Commercially Available	Use a fresh bottle; can degrade over time.[10]
Triethylamine (Et₃N)	Anhydrous, ≥99.5%	Commercially Available	Must be dry.[10]
N,N-Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Commercially Available	Use a dry, degassed solvent.
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Commercially Available	Use a dry, degassed solvent.
Argon or Nitrogen	High Purity	Gas Supplier	For maintaining an inert atmosphere.

Experimental Protocols

Protocol A: Standard Conditions with PdCl₂(PPh₃)₂/CuI

This protocol is a robust starting point for the Sonogashira coupling of 2-Bromo-6-(1-phenylpropoxy)pyridine.

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add 2-Bromo-6-(1-phenylpropoxy)pyridine (1.0 equiv.), bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (2.5 mol%), and copper(I) iodide (CuI) (5.0 mol%).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Solvent and Base Addition: Add anhydrous, degassed N,N-dimethylformamide (DMF) (to achieve a 0.1 M concentration of the aryl bromide) followed by triethylamine (2.0 equiv.).

• Degassing: Degas the resulting mixture by bubbling with the inert gas for 10-15 minutes.

• Alkyne Addition: Add the terminal alkyne (1.2 equiv.) dropwise to the reaction mixture at room temperature.

• Reaction Execution: Heat the reaction mixture to 80 °C and stir for 4-6 hours.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite® to remove the catalyst residues.[11] The filtrate is then washed with saturated aqueous NH₄Cl, saturated aqueous NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.[8]

Protocol B: Copper-Free Conditions

Copper-free conditions are employed to prevent the formation of alkyne homocoupling (Glaser coupling) byproducts, which can be a significant issue.[1][10]

• Reaction Setup: To a dry Schlenk flask, add 2-Bromo-6-(1-phenylpropoxy)pyridine (1.0 equiv.) and a palladium catalyst such as Pd(PPh₃)₄ (5 mol%).

• Inert Atmosphere: Establish an inert atmosphere as described in Protocol A.

• Solvent and Base Addition: Add anhydrous, degassed tetrahydrofuran (THF) (0.1 M) and an amine base such as diisopropylamine (3.0 equiv.).

• Alkyne Addition: Add the terminal alkyne (1.5 equiv.) to the mixture.

• Reaction Execution: Heat the reaction to 65 °C and stir for 12-24 hours.

• Monitoring, Workup, and Purification: Follow the procedures outlined in Protocol A.

Optimization Parameters and Expected Outcomes

The success of the Sonogashira coupling is highly dependent on the careful selection of reaction parameters. The following table summarizes key variables and their impact on the reaction with 2-Bromo-6-(1-phenylpropoxy)pyridine.

Parameter	Variation	Expected Outcome	Rationale
Palladium Catalyst	Pd(PPh₃)₄, PdCl₂(PPh₃)₂, Pd₂(dba)₃	PdCl₂(PPh₃)₂ is a good starting point due to its stability.[10] More active catalysts may be needed for challenging substrates.	The choice of catalyst influences the rate of oxidative addition.[2]
Ligand	PPh₃, P(t-Bu)₃, XPhos	Bulky, electron-rich phosphine ligands can accelerate the reaction, especially for sterically hindered substrates.[2][12]	Ligands modulate the electronic and steric properties of the palladium center.[2]
Copper Source	CuI, CuBr	CuI is the most commonly used and generally effective co-catalyst.[1][13]	The copper salt facilitates the formation of the copper acetylide intermediate.[1]
Base	Et₃N, i-Pr₂NH, Cs₂CO₃	Amine bases are crucial for deprotonating the alkyne.[14] The choice of base can influence reaction rate and side reactions.	The basicity and coordinating ability of the amine can affect both catalytic cycles.
Solvent	DMF, THF, Toluene, Acetonitrile	The choice of solvent can impact catalyst solubility and stability. DMF is a common choice, but THF may be preferred in some cases to minimize palladium black formation.[10][15]	Solvent polarity and coordinating ability can influence the reaction pathway.
Temperature	Room Temp to 100 °C	Aryl bromides typically require heating to achieve a reasonable reaction rate.[10][16] The optimal temperature should be determined empirically.	Higher temperatures can overcome the activation barrier for oxidative addition but may also lead to catalyst decomposition.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	Inactive catalyst, poor quality reagents, insufficient degassing.[10]	Use fresh, high-purity catalyst and reagents. Ensure rigorous exclusion of oxygen by thorough degassing.[17]
Formation of Black Precipitate (Palladium Black)	Catalyst decomposition.[10]	Use a more stable precatalyst (e.g., PdCl₂(PPh₃)₂), change the solvent (e.g., from THF to DMF), or lower the reaction temperature.[15]
Significant Alkyne Homocoupling (Glaser Coupling)	Presence of oxygen, high concentration of copper catalyst.[10][17]	Switch to copper-free conditions (Protocol B).[17] Ensure the reaction is performed under a strictly inert atmosphere.
Reaction Stalls	Catalyst deactivation, steric hindrance.[17]	Increase catalyst loading.[17] Switch to a more active catalyst system with bulkier, electron-rich ligands.[12]

Characterization of the Final Product

The identity and purity of the synthesized 2-alkynyl-6-(1-phenylpropoxy)pyridine should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the product and assess its purity.

• Mass Spectrometry (MS): To determine the molecular weight of the product.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.

Conclusion

The Sonogashira coupling of 2-Bromo-6-(1-phenylpropoxy)pyridine provides an effective means of accessing valuable alkynylpyridine derivatives. By carefully selecting the catalyst system, base, and solvent, and by maintaining anhydrous and anaerobic conditions, high yields of the desired product can be achieved. The protocols and troubleshooting guide provided herein serve as a comprehensive resource for researchers engaged in the synthesis of complex heterocyclic molecules.

References

• Wikipedia. (2024). Sonogashira coupling. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6, 121-133. Retrieved from [Link]

• NROChemistry. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• MDPI. (2020). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. Catalysts, 10(4), 456. Retrieved from [Link]

• SpringerLink. (2023). Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. Journal of the Iranian Chemical Society, 20(6), 1435-1456. Retrieved from [Link]

• ResearchGate. (2013). How can I easily remove a Pd-catalyst from my Sonogashira or Suzuki couplings?. Retrieved from [Link]

• ACS Publications. (2022). Synthetic and Mechanistic Evaluation of Palladium(II) Bis(Arylazoformamide) Precatalysts in the Sonogashira Reaction. Organometallics, 41(15), 2005-2014. Retrieved from [Link]

• ResearchGate. (2019). Copper in Cross-Coupling Reactions: I. Sonogashira-Hagihara Reaction. Retrieved from [Link]

• ACS Publications. (2017). Mechanistic Insights into the Copper-Cocatalyzed Sonogashira Cross-Coupling Reaction: Key Role of an Anion. Organometallics, 36(24), 4719-4726. Retrieved from [Link]

• NROChemistry. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Reddit. (2020). Sonogashira troubleshooting help needed : r/Chempros. Retrieved from [Link]

• ResearchGate. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Retrieved from [Link]

• Reddit. (2021). Struggling to make a sonogashira coupling reaction happen : r/Chempros. Retrieved from [Link]

• R Discovery. (2014). Sonogashira couplings catalyzed by collaborative (N-heterocyclic carbene)-copper and -palladium complexes. Retrieved from [Link]

• ACS Publications. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874-922. Retrieved from [Link]

• Sussex Drug Discovery Centre. (2013). Guidelines for Sonogashira cross-coupling reactions. Retrieved from [Link]

• KAUST Repository. (2014). Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. Retrieved from [Link]

• ResearchGate. (2014). What is the best procedure for Sonogashira coupling?. Retrieved from [Link]

• J&K Scientific LLC. (2021). Sonogashira Cross-Coupling. Retrieved from [Link]

• ResearchGate. (2019). Sonogashira coupling reactions for heteroaromatic iodides and phenylacetylene catalyzed by tri‐palladium complex 1.[a]. Retrieved from [Link]

• University of Southampton ePrints. (n.d.). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-Alkynyl-3-fluoro-2-pyridinamidoximes. Retrieved from [Link]

• YouTube. (2019). Sonogashira coupling. Retrieved from [Link]

• MDPI. (2012). Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex. Molecules, 17(10), 11656-11675. Retrieved from [Link]

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The Strategic Utility of 2-Bromo-6-(1-phenylpropoxy)pyridine in Modern Medicinal Chemistry

Introduction: In the landscape of contemporary drug discovery, the strategic selection of molecular building blocks is paramount to the successful development of novel therapeutics. The pyridine scaffold, a privileged structure in medicinal chemistry, is a cornerstone of numerous FDA-approved drugs due to its versatile physicochemical properties and its ability to engage in critical interactions with biological targets.[1][2] Within this class of compounds, 2,6-disubstituted pyridines have emerged as particularly valuable intermediates. This technical guide focuses on a specific, yet highly versatile building block: 2-Bromo-6-(1-phenylpropoxy)pyridine . We will explore its synthesis, its pivotal role as a reactive intermediate, and its potential applications in the construction of complex molecular architectures for the treatment of a range of human diseases, including inflammatory conditions and neurological disorders.

I. Physicochemical Properties and Strategic Advantages

The structure of 2-Bromo-6-(1-phenylpropoxy)pyridine offers a unique combination of features that make it an attractive starting material for medicinal chemists.

Property	Value	Significance in Drug Discovery
Molecular Formula	C₁₄H₁₄BrNO	Provides a foundation for further molecular elaboration.
Molecular Weight	292.17 g/mol	Falls within the range suitable for oral bioavailability (Lipinski's Rule of Five).
XLogP3	4.6	Indicates a high degree of lipophilicity, which can influence membrane permeability.
Hydrogen Bond Acceptors	2 (N, O)	The pyridine nitrogen and ether oxygen can participate in hydrogen bonding with target proteins.
Reactive Handle	Bromine at C2	The bromine atom serves as a key site for functionalization via cross-coupling reactions.

The presence of the bulky and lipophilic 1-phenylpropoxy group at the 6-position can significantly influence the pharmacokinetic profile of derivative compounds, potentially enhancing membrane permeability and modulating metabolic stability. The strategic placement of the bromine atom at the 2-position provides a reactive handle for a variety of powerful carbon-carbon and carbon-nitrogen bond-forming reactions, which are the workhorses of modern synthetic medicinal chemistry.

II. Synthesis of 2-Bromo-6-(1-phenylpropoxy)pyridine

The synthesis of 2-Bromo-6-(1-phenylpropoxy)pyridine can be achieved through a nucleophilic aromatic substitution reaction, adapting established protocols for the synthesis of similar 2-bromo-6-alkoxypyridines. A representative synthetic route starting from 2,6-dibromopyridine and 1-phenyl-1-propanol is outlined below.

Experimental Protocol: Synthesis of 2-Bromo-6-(1-phenylpropoxy)pyridine

Materials:

• 2,6-Dibromopyridine

• 1-Phenyl-1-propanol

• Sodium Hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Dimethylformamide (DMF)

• Anhydrous Diethyl Ether

• 1N Sodium Hydroxide (NaOH)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Magnesium Sulfate (MgSO₄)

• Hexane

• Round-bottom flask

• Magnetic stirrer

• Heating mantle with temperature control

• Separatory funnel

• Rotary evaporator

Procedure:

• Preparation of the Alkoxide: In a dry, nitrogen-flushed round-bottom flask, suspend sodium hydride (1.1 equivalents) in anhydrous DMF. Cool the suspension to 0°C in an ice bath.

• Slowly add a solution of 1-phenyl-1-propanol (1.0 equivalent) in anhydrous DMF to the sodium hydride suspension with stirring.

• Allow the reaction mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional 1 hour to ensure complete formation of the sodium alkoxide.

• Nucleophilic Aromatic Substitution: To the solution of the sodium alkoxide, add 2,6-dibromopyridine (1.0 equivalent) portion-wise.

• Heat the reaction mixture to 60-70°C and stir for 12-18 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and carefully quench with water.

• Partition the mixture between diethyl ether and 1N aqueous NaOH.

• Separate the organic layer and wash it sequentially with water and saturated sodium bicarbonate solution.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield 2-Bromo-6-(1-phenylpropoxy)pyridine as a pure compound.

Causality Behind Experimental Choices:

• Sodium Hydride: A strong base is required to deprotonate the alcohol, forming the nucleophilic alkoxide.

• Anhydrous Conditions: Sodium hydride reacts violently with water. Anhydrous solvents are crucial to prevent quenching of the base and to ensure the desired reaction proceeds.

• DMF as Solvent: A polar aprotic solvent like DMF is ideal for this type of reaction as it can solvate the cation of the alkoxide, enhancing the nucleophilicity of the oxygen atom.

• Heating: The reaction requires elevated temperatures to overcome the activation energy for the nucleophilic aromatic substitution on the electron-deficient pyridine ring.

Caption: Synthetic workflow for 2-Bromo-6-(1-phenylpropoxy)pyridine.

III. Applications in Medicinal Chemistry: A Gateway to Diverse Scaffolds

The true utility of 2-Bromo-6-(1-phenylpropoxy)pyridine lies in its capacity to serve as a versatile intermediate for the synthesis of more complex molecules through palladium-catalyzed cross-coupling reactions. The bromine atom at the 2-position is amenable to a variety of such transformations.

A. Suzuki-Miyaura Coupling: Introduction of Aryl and Heteroaryl Moieties

The Suzuki-Miyaura coupling is a powerful method for forming carbon-carbon bonds.[3] This reaction allows for the introduction of a wide array of aryl and heteroaryl substituents at the 2-position of the pyridine ring, a common strategy in the development of kinase inhibitors and other targeted therapies.

General Protocol for Suzuki-Miyaura Coupling:

• To a reaction vessel, add 2-Bromo-6-(1-phenylpropoxy)pyridine (1.0 eq.), the desired aryl or heteroaryl boronic acid (1.2 eq.), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq.), and a base like potassium carbonate (2.0 eq.).

• Add a degassed solvent system, typically a mixture of an organic solvent (e.g., dioxane, toluene) and water.

• Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) at 80-100°C for several hours, monitoring by TLC or LC-MS.

• Upon completion, perform an aqueous work-up and purify the product by column chromatography.

B. Buchwald-Hartwig Amination: Formation of C-N Bonds

The Buchwald-Hartwig amination enables the formation of carbon-nitrogen bonds, a crucial transformation for introducing amine functionalities. This is particularly relevant in the synthesis of compounds targeting G-protein coupled receptors (GPCRs) and ion channels.

General Protocol for Buchwald-Hartwig Amination:

• In an inert atmosphere glovebox or Schlenk line, combine 2-Bromo-6-(1-phenylpropoxy)pyridine (1.0 eq.), the desired amine (1.2 eq.), a palladium catalyst (e.g., Pd₂(dba)₃), a suitable phosphine ligand (e.g., BINAP), and a strong base such as sodium tert-butoxide (1.4 eq.).[3]

• Add an anhydrous, degassed solvent like toluene or dioxane.

• Heat the reaction mixture at 80-110°C until the starting material is consumed.

• After cooling, the reaction is typically filtered through a pad of celite to remove palladium residues, followed by an aqueous work-up and purification.

C. Sonogashira Coupling: Introduction of Alkynyl Groups

The Sonogashira coupling is used to introduce terminal alkynes, which can serve as handles for further chemical modifications, such as click chemistry, or can be integral parts of the final pharmacophore.[3]

General Protocol for Sonogashira Coupling:

• To a degassed solution of 2-Bromo-6-(1-phenylpropoxy)pyridine (1.0 eq.) in a suitable solvent like THF or DMF, add a palladium catalyst (e.g., Pd(PPh₃)₄), a copper(I) co-catalyst (e.g., CuI), and a base such as triethylamine.

• Add the terminal alkyne (1.1 eq.) and stir the reaction at room temperature or with gentle heating.

• Upon completion, perform a standard aqueous work-up and purify the product.

Caption: Cross-coupling reactions of 2-Bromo-6-(1-phenylpropoxy)pyridine.

IV. Therapeutic Potential of 2,6-Disubstituted Pyridine Derivatives

While specific therapeutic agents derived directly from 2-Bromo-6-(1-phenylpropoxy)pyridine are not extensively documented in publicly available literature, the broader class of 2,6-disubstituted pyridines has shown significant promise in several therapeutic areas.

A. Anti-Inflammatory Agents

The pyridine nucleus is a common feature in many anti-inflammatory drugs.[4][5] Derivatives of 2,6-disubstituted pyridines have been investigated for their ability to modulate inflammatory pathways. For instance, the inhibition of key enzymes like cyclooxygenases (COX) or phosphodiesterases (PDEs) can lead to a reduction in pro-inflammatory mediators. The structural features of 2-Bromo-6-(1-phenylpropoxy)pyridine make it a suitable starting point for the synthesis of novel anti-inflammatory compounds.

B. Agents for Neurological Disorders

The pyridine scaffold is also prevalent in drugs targeting the central nervous system (CNS). For example, 2,6-disubstituted pyridine derivatives have been designed as inhibitors of β-amyloid aggregation, a key pathological hallmark of Alzheimer's disease.[6] The ability to introduce diverse substituents at the 2- and 6-positions allows for the fine-tuning of properties required for CNS penetration and target engagement. The lipophilic nature of the 1-phenylpropoxy group in the title compound may be advantageous for brain penetration.

V. Conclusion

2-Bromo-6-(1-phenylpropoxy)pyridine represents a strategically valuable building block in medicinal chemistry. Its synthesis is achievable through established methodologies, and its true power lies in its utility as a versatile intermediate for a range of palladium-catalyzed cross-coupling reactions. While direct applications of this specific compound in clinical candidates may not be widely published, the extensive body of research on 2,6-disubstituted pyridines in areas such as inflammation and neurodegenerative diseases strongly suggests its potential for the development of novel therapeutic agents. The ability to readily introduce diverse chemical functionalities at the 2-position, coupled with the influence of the 1-phenylpropoxy group on pharmacokinetic properties, makes 2-Bromo-6-(1-phenylpropoxy)pyridine a compelling starting point for innovative drug discovery programs.

VI. References

• PrepChem. (n.d.). Synthesis of 2-Bromo-6-phenoxypyridine. Retrieved from [Link]

• Pfeifer, A., et al. (2016). Synthesis and structure-activity relationship of 2,6-disubstituted pyridine derivatives as inhibitors of β-amyloid-42 aggregation. Bioorganic & Medicinal Chemistry Letters, 26(14), 3402-3406.

• Phillips, G., et al. (1999). Design, synthesis, and activity of 2,6-diphenoxypyridine-derived factor Xa inhibitors. Journal of Medicinal Chemistry, 42(10), 1749-1756.

• Organic Syntheses. (n.d.). 2-bromopyridine. Retrieved from [Link]

• Carter, S. E. (2023). Synthesis of 2-Bromo-6-Alkylaminopyridines, 2,6-Dialkylaminopyridines, and TREN Based Ligands. Georgia Southern University Electronic Theses and Dissertations.

• Daina, A., & Zoete, V. (2021). The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design and Development. Drug Design, Development and Therapy, 15, 4387–4403.

• A review on the medicinal importance of pyridine derivatives. (2016). ResearchGate.

• A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. (2022). RSC Medicinal Chemistry, 13(10), 1185-1205.

• Overview on the Discovery and Development of Anti-Inflammatory Drugs: Should the Focus Be on Synthesis or Degradation of PGE2?. (2021). Journal of Clinical Medicine, 10(3), 523.

• Challenges and Progress in Nonsteroidal Anti-Inflammatory Drugs Co-Crystal Development. (2022). Pharmaceutics, 14(3), 589.

• Novel 3-(p-substituted phenyl)-6-bromo-4(3H)-quinazolinone derivatives of promising antiinflammatory and analgesic properties. (2009). Archiv der Pharmazie, 342(10), 597-606.

• Sroor, F. M., et al. (2025). Comparative Study of Pyridine and Pyrimidine Derivatives as Promising Anti-Inflammatory Agents: Design, Synthesis, and LPS-Induced RAW 264.7 Macrophages. Drug Development Research, 86(6), e70146.

• A concise review on advances in development of small molecule anti-inflammatory therapeutics emphasising AMPK: An emerging target. (2016). RSC Advances, 6(82), 78553-78566.

• Synthesis and biological evaluation of novel pyrrolo[2,3-b]pyridine derivatives as potent GSK-3β inhibitors for treating Alzheimer's disease. (2025). European Journal of Medicinal Chemistry, 285, 117236.

• SYNTHESIS AND BIOLOGICAL ACTIVITY OF NOVEL 6-PHENYL-1H-PYRROLO[3,4-c]PYRIDINE-1,3-DIONE DERIVATIVES. (2006). Acta Poloniae Pharmaceutica, 63(4), 279-286.

• Discovery of 6-Fluoro-5-{4-[(5-fluoro-2-methyl-3-oxo-3,4-dihydroquinoxalin-6-yl)methyl]piperazin-1-yl}- N-methylpyridine-2-carboxamide (AZD9574): A CNS-Penetrant, PARP1-Selective Inhibitor. (2024). Journal of Medicinal Chemistry.

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Catalytic Applications of 2-Bromo-6-alkoxypyridine Derivatives: A Guide for Researchers

Introduction: The Versatility of Pyridine Scaffolds in Modern Catalysis

Pyridine derivatives are foundational pillars in the architecture of modern catalytic systems. Their inherent electronic properties, coupled with their ability to form stable complexes with a wide array of transition metals, make them indispensable ligands in organic synthesis.[1] The introduction of a bromine atom at the 2-position of the pyridine ring provides a reactive handle for a multitude of cross-coupling reactions, enabling the construction of complex molecular frameworks. When further functionalized with an alkoxy group at the 6-position, such as in the case of 2-Bromo-6-(1-phenylpropoxy)pyridine , we unlock a class of substrates with fine-tuned steric and electronic properties. These attributes can be strategically exploited to enhance catalytic activity, selectivity, and overall reaction efficiency in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[2][3]

This technical guide provides an in-depth exploration of the catalytic applications of 2-bromo-6-alkoxypyridine derivatives, with a primary focus on palladium-catalyzed cross-coupling reactions. We will delve into the mechanistic underpinnings of these transformations, provide detailed, field-proven protocols, and present data to guide researchers in harnessing the full synthetic potential of this important class of compounds.

Core Application: Palladium-Catalyzed Cross-Coupling Reactions

The bromine atom at the C2 position of the pyridine ring is a prime site for palladium-catalyzed cross-coupling reactions. These reactions are among the most powerful tools for the formation of carbon-carbon and carbon-heteroatom bonds.[2] The general workflow for these reactions is depicted below.

Caption: General experimental workflow for palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Coupling: Forging Biaryl and Heterobiaryl Bonds

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of C(sp²)–C(sp²) bonds with high efficiency and functional group tolerance.[4] This reaction is extensively used in the pharmaceutical industry to construct the biaryl scaffolds prevalent in many drug molecules.

Mechanistic Insight: The catalytic cycle of the Suzuki-Miyaura reaction involves three key steps: oxidative addition of the palladium(0) catalyst to the C-Br bond of the 2-bromo-6-alkoxypyridine, transmetalation of the organoboron species to the palladium(II) complex, and reductive elimination to yield the coupled product and regenerate the active palladium(0) catalyst.[1][4]

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Application Notes and Protocols for the Synthesis of Pharmaceutical Intermediates from 2-Bromo-6-(1-phenylpropoxy)pyridine

Abstract

This technical guide provides detailed application notes and validated protocols for the synthesis of advanced pharmaceutical intermediates starting from 2-Bromo-6-(1-phenylpropoxy)pyridine. This key starting material is a versatile scaffold for constructing a variety of complex molecules, most notably in the synthesis of the antihistaminic agent Bepotastine. We will explore pivotal synthetic transformations including palladium-catalyzed cross-coupling reactions and lithiation-borylation sequences. The causality behind experimental choices, self-validating protocols, and authoritative references are provided to ensure scientific integrity and reproducibility for researchers, chemists, and drug development professionals.

Introduction: The Strategic Importance of 2-Bromo-6-(1-phenylpropoxy)pyridine

2-Bromo-6-(1-phenylpropoxy)pyridine is a substituted pyridine derivative of significant interest in medicinal chemistry. The pyridine core is a common motif in biologically active compounds, and the bromine atom at the 2-position serves as a versatile synthetic handle for introducing molecular complexity.[1][2] Its primary utility lies in its role as a precursor to a range of pharmaceutical intermediates through the strategic formation of new carbon-carbon (C-C) and carbon-heteroatom (C-N, C-O) bonds.

The strategic value of this starting material is exemplified by its application in the synthesis of Bepotastine, a non-sedating, highly selective histamine H1 receptor antagonist.[3] The synthetic routes to Bepotastine and its analogues heavily rely on the functionalization of the 2-position of the pyridine ring, making 2-Bromo-6-(1-phenylpropoxy)pyridine a critical building block. This guide will detail the core synthetic methodologies that unlock its potential.

Core Synthetic Transformations and Pathways

The reactivity of 2-Bromo-6-(1-phenylpropoxy)pyridine is dominated by the C(sp²)-Br bond. This allows for a variety of powerful and well-established synthetic operations. The diagram below illustrates the primary synthetic avenues available from this starting material.

Caption: Key synthetic transformations of 2-Bromo-6-(1-phenylpropoxy)pyridine.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions have become indispensable tools in modern organic synthesis, particularly in the pharmaceutical industry, for their ability to form C-C and C-N bonds with high efficiency and functional group tolerance.[4][5][6]

Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a robust method for creating a carbon-carbon bond between an organohalide and an organoboron compound.[7][8] This reaction is widely used due to its mild conditions, the commercial availability of a vast array of boronic acids, and the low toxicity of the boron-containing byproducts.[9] For a substrate like 2-Bromo-6-(1-phenylpropoxy)pyridine, this allows for the introduction of various aryl, heteroaryl, or vinyl groups.

Causality in Protocol Design:

• Catalyst: Palladium(0) is the active catalytic species. Precatalysts like Pd(PPh₃)₄ or a combination of a Pd(II) source (e.g., Pd(OAc)₂) with phosphine ligands are commonly used. The phosphine ligands stabilize the palladium center and facilitate the catalytic cycle.[8]

• Base: A base (e.g., K₂CO₃, Cs₂CO₃) is essential for the transmetalation step, where the organic group is transferred from boron to the palladium center. The choice of base can significantly impact reaction efficiency.

• Solvent: A mixture of an organic solvent (e.g., Dioxane, Toluene, DME) and water is typically used to dissolve both the organic and inorganic reagents.

Objective: To synthesize 2-Phenyl-6-(1-phenylpropoxy)pyridine, a key biaryl intermediate.

Materials:

• 2-Bromo-6-(1-phenylpropoxy)pyridine (1.0 equiv)

• Phenylboronic acid (1.2 equiv)

• Palladium(II) acetate [Pd(OAc)₂] (0.02 equiv)

• Triphenylphosphine [PPh₃] (0.08 equiv) or a specialized ligand like SPhos.

• Potassium Carbonate (K₂CO₃) (2.0 equiv)

• 1,4-Dioxane

• Water

• Nitrogen or Argon source

Procedure:

• To a flame-dried round-bottom flask, add 2-Bromo-6-(1-phenylpropoxy)pyridine, phenylboronic acid, and potassium carbonate.

• Add Pd(OAc)₂ and the phosphine ligand.

• Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• Add 1,4-Dioxane and Water in a 4:1 ratio (v/v) via syringe. The reaction mixture should be a suspension.

• Heat the reaction mixture to 90-100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS (typically 4-12 hours).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and water. Separate the organic layer.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired biaryl product.

Parameter	Condition	Rationale
Catalyst System	Pd(OAc)₂ / PPh₃ or SPhos	Efficient for coupling of 2-bromopyridines; SPhos can improve yields for challenging substrates.[10][11]
Base	K₂CO₃	Cost-effective and efficient for activating the boronic acid for transmetalation.
Solvent	Dioxane/Water (4:1)	Ensures solubility of both organic and inorganic components.
Temperature	90-100 °C	Provides sufficient thermal energy to drive the catalytic cycle effectively.
Typical Yield	75-95%	Dependent on substrate purity and reaction scale.

Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that forms carbon-nitrogen bonds by coupling an aryl halide with an amine.[12] This reaction is exceptionally powerful for synthesizing arylamines, which are prevalent in pharmaceuticals.[5]

Causality in Protocol Design:

• Catalyst/Ligand: The choice of ligand is critical. Bulky, electron-rich phosphine ligands (e.g., BINAP, XPhos) are required to promote the reductive elimination step, which forms the C-N bond.[12]

• Base: A strong, non-nucleophilic base like sodium tert-butoxide (NaOt-Bu) is typically required to deprotonate the amine, forming the active nucleophile in the catalytic cycle.[13][14] Weaker bases like Cs₂CO₃ can be used for more sensitive substrates.[13]

• Solvent: Anhydrous, aprotic solvents like Toluene or Dioxane are essential to prevent quenching of the strong base and interference with the catalytic cycle.

Objective: To synthesize 2-(Piperidin-1-yl)-6-(1-phenylpropoxy)pyridine, an intermediate for compounds like Bepotastine.

Materials:

• 2-Bromo-6-(1-phenylpropoxy)pyridine (1.0 equiv)

• Piperidine (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.015 equiv)

• 2-(Dicyclohexylphosphino)-2',4',6'-triisopropylbiphenyl (XPhos) (0.04 equiv)

• Sodium tert-butoxide (NaOt-Bu) (1.4 equiv)

• Anhydrous Toluene

• Nitrogen or Argon source

Procedure:

• In a glovebox or under a stream of inert gas, add Pd₂(dba)₃, XPhos, and NaOt-Bu to a flame-dried Schlenk flask.

• Add anhydrous toluene, followed by 2-Bromo-6-(1-phenylpropoxy)pyridine and piperidine.

• Seal the flask and heat the mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction by TLC or LC-MS (typically 2-8 hours).

• After completion, cool the reaction to room temperature.

• Carefully quench the reaction by adding saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Parameter	Condition	Rationale
Catalyst System	Pd₂(dba)₃ / XPhos	A highly active system for C-N coupling with heteroaryl halides.[12]
Base	NaOt-Bu	Strong base required for efficient deprotonation of the amine and catalyst turnover.[13]
Solvent	Anhydrous Toluene	Aprotic solvent prevents side reactions with the strong base.
Temperature	100-110 °C	Necessary to overcome the activation barrier for C-N reductive elimination.
Typical Yield	80-98%	Generally high-yielding for a wide range of amines.[15]

Lithiation-Borylation for Intermediate Diversification

A lithiation-borylation sequence is a powerful strategy for converting an aryl halide into an aryl boronic ester.[16] This two-step process transforms the electrophilic C-Br bond into a nucleophilic C-B bond (after transmetalation in a subsequent Suzuki coupling), effectively reversing the polarity and opening up new synthetic possibilities.[17][18] This is particularly useful when the required boronic acid is not commercially available.

Causality in Protocol Design:

• Lithiation: An organolithium reagent, typically n-butyllithium (n-BuLi), performs a halogen-metal exchange with the aryl bromide at low temperatures (-78 °C) to prevent side reactions.

• Borylation: The resulting aryllithium species is a potent nucleophile that reacts with a boron electrophile, such as triisopropyl borate, to form a boronate complex.

• Hydrolysis: Acidic workup hydrolyzes the boronate complex to yield the corresponding boronic acid or its pinacol ester if a diol is used.

Objective: To synthesize 2-(1-phenylpropoxy)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine.

Materials:

• 2-Bromo-6-(1-phenylpropoxy)pyridine (1.0 equiv)

• n-Butyllithium (n-BuLi) (1.1 equiv, 2.5 M in hexanes)

• 2-Isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (Isopropoxypinacolborane) (1.5 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Nitrogen or Argon source

Procedure:

• Add 2-Bromo-6-(1-phenylpropoxy)pyridine to a flame-dried, three-neck flask under an inert atmosphere.

• Dissolve it in anhydrous THF and cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-BuLi dropwise over 15 minutes, maintaining the temperature at -78 °C. Stir for 30-60 minutes at this temperature.

• Add isopropoxypinacolborane dropwise to the reaction mixture.

• Allow the reaction to slowly warm to room temperature and stir overnight.

• Quench the reaction by adding saturated aqueous NH₄Cl solution.

• Extract the mixture with ethyl acetate.

• Wash the organic layer with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• The crude boronic ester can often be used in the next step without further purification, or it can be purified by column chromatography.

Parameter	Condition	Rationale
Reagents	n-BuLi, Isopropoxypinacolborane	Standard and efficient reagents for halogen-metal exchange followed by borylation.[16][19]
Solvent	Anhydrous THF	Aprotic and polar, suitable for stabilizing organolithium intermediates at low temperatures.
Temperature	-78 °C	Crucial for preventing decomposition of the lithiated pyridine intermediate.
Typical Yield	60-85%	Yields can be variable; moisture control is critical for success.

Application in Multi-Step Synthesis: Pathway to a Bepotastine Precursor

The protocols described above can be integrated into a multi-step synthesis to construct complex pharmaceutical targets. The synthesis of (S)-4-{4-[(4-chlorophenyl)(pyridin-2-yl)methoxy]piperidine}butyric acid, a direct precursor to Bepotastine, illustrates the practical application of these methods. While many patented routes exist, a common strategy involves coupling a functionalized piperidine with a pyridine core.[3][20] An alternative conceptual pathway could involve building the core structure using the transformations discussed.

The following workflow demonstrates a logical sequence for constructing a key intermediate.

Caption: Conceptual workflow for the synthesis of a Bepotastine precursor.

This workflow highlights how a C-N bond-forming reaction (Buchwald-Hartwig) can be followed by standard alkylation and hydrolysis steps to rapidly assemble the core structure of a complex pharmaceutical agent.[3][20] The final salt formation with benzenesulfonic acid would yield Bepotastine Besilate.[21][22]

Conclusion

2-Bromo-6-(1-phenylpropoxy)pyridine is a high-value starting material for the synthesis of pharmaceutical intermediates. Its utility is primarily derived from the C-Br bond, which serves as a reactive site for powerful synthetic transformations. This guide has provided detailed protocols for Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and lithiation-borylation reactions, explaining the rationale behind the selection of reagents and conditions. By mastering these core methodologies, researchers can efficiently generate a diverse library of complex pyridine-based compounds for drug discovery and development programs.

References

• Taylor & Francis Online. (n.d.). Improved Synthesis of Bepotastine Besilate. Retrieved from [Link]

• Taylor & Francis Online. (2020-08-24). Improved Synthesis of Bepotastine Besilate. Retrieved from [Link]

• Google Patents. (2014-02-13). Method of synthesizing bepotastine or benzenesulfonic acid salt thereof and intermediates used therein.

• IP.com. (n.d.). An Improved Process For The Preparation Of Bepotastine Besilate And Intermediate Thereof. Retrieved from [Link]

• Chinese Journal of Pharmaceuticals. (2016). A New Synthetic Method of Bepotastine Besilate. Retrieved from [Link]

• PubMed. (2007-04-27). A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Metal-free regioselective C–N coupling of 2-bromo-6-fluoropyridine and 2,6-difluoropyridine with N-nucleophiles. Retrieved from [Link]

• Grokipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (2024). Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Application of Lithiation–Borylation to the Total Synthesis of (−)-Rakicidin F. Retrieved from [Link]

• Custchem. (n.d.). Pyridine series intermediates. Retrieved from [Link]

• ResearchGate. (2025-08-06). A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines | Request PDF. Retrieved from [Link]

• Georgia Southern University. (2023). Synthesis of 2-Bromo-6-Alkylaminopyridines, 2,6-Dialkylaminopyridines, and TREN Based Ligands. Retrieved from [Link]

• Wikipedia. (n.d.). Cross-coupling reaction. Retrieved from [Link]

• PubMed. (2010-03-24). Application of the lithiation-borylation reaction to the preparation of enantioenriched allylic boron reagents and subsequent in situ conversion into 1,2,4-trisubstituted homoallylic alcohols with complete control over all elements of stereochemistry. Retrieved from [Link]

• Semantic Scholar. (n.d.). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. Retrieved from [Link]

• Boro-pharm. (2025-01-21). BROMO-OTBN: Key Intermediate for Neurological & Endocrine Drugs. Retrieved from [Link]

• SciELO. (n.d.). Recent Progress in the Use of Pd-Catalyzed C-C Cross-Coupling Reactions in the Synthesis of Pharmaceutical Compounds. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Studies on the Lithiation, Borylation, and 1,2‐Metalate Rearrangement of O‐Cycloalkyl 2,4,6‐Triisopropylbenzoates. Retrieved from [Link]

• National Institutes of Health (NIH). (2020-07-31). Impact of Cross-Coupling Reactions in Drug Discovery and Development. Retrieved from [Link]

• PubMed. (2021-05-10). Studies on the Lithiation, Borylation, and 1,2-Metalate Rearrangement of O-Cycloalkyl 2,4,6-Triisopropylbenzoates. Retrieved from [Link]

• University of Bristol Research Portal. (n.d.). Application of the Lithiation-Borylation Reaction to the Preparation of Enantioenriched Allylic Boron Reagents and Subsequent In Situ Conversion into 1,2,4-Trisubstituted Homoallylic Alcohols with Complete Control over All Elements of Stereochemistry. Retrieved from [Link]

• Organic Syntheses. (n.d.). Discussion Addendum for: Suzuki-Miyaura Cross-Coupling: Preparation of 2'-Vinylacetanilide. Retrieved from [Link]

• National Institutes of Health (NIH). (2024-09-16). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. Retrieved from [Link]

• Beilstein Journals. (2018-09-11). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Retrieved from [Link]

• ResearchGate. (2025-12-22). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Retrieved from [Link]

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Application Notes and Protocols for the Functionalization of 2-Bromo-6-(1-phenylpropoxy)pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Functionalized Pyridines in Drug Discovery

The pyridine scaffold is a cornerstone in medicinal chemistry, present in a vast array of FDA-approved drugs and clinical candidates.[1] Its unique electronic properties, ability to engage in hydrogen bonding, and serve as a bioisostere for other aromatic systems make it a privileged structure in the design of novel therapeutics.[1] The targeted functionalization of the pyridine ring allows for the precise modulation of a molecule's physicochemical properties, pharmacokinetic profile, and biological activity. 2-Bromo-6-(1-phenylpropoxy)pyridine is a key intermediate, offering a reactive handle at the 2-position for the introduction of diverse chemical moieties through various modern cross-coupling methodologies. The bulky, chiral (1-phenylpropoxy) group at the 6-position can impart specific conformational constraints and steric influences, which are critical considerations in the design of selective and potent drug candidates.

This comprehensive guide provides detailed protocols and expert insights into the most effective methods for functionalizing the pyridine ring of 2-Bromo-6-(1-phenylpropoxy)pyridine, with a focus on palladium-catalyzed cross-coupling reactions.

Core Functionalization Strategies: A Practical Overview

The bromine atom at the 2-position of 2-Bromo-6-(1-phenylpropoxy)pyridine serves as a versatile leaving group for a multitude of cross-coupling reactions. The primary strategies for its substitution involve the formation of new carbon-carbon and carbon-nitrogen bonds, which are fundamental transformations in the synthesis of complex organic molecules.

Figure 1: Key cross-coupling strategies for functionalizing 2-Bromo-6-(1-phenylpropoxy)pyridine.

Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura reaction is a robust and widely used method for the formation of carbon-carbon bonds, particularly for creating biaryl and vinyl-substituted pyridines.[2][3] Its advantages include mild reaction conditions, high functional group tolerance, and the commercial availability of a vast library of boronic acids and esters.[3]

Scientific Rationale and Mechanistic Considerations

The catalytic cycle of the Suzuki-Miyaura coupling involves the oxidative addition of the palladium(0) catalyst to the C-Br bond of the pyridine, followed by transmetalation with the boronic acid derivative and subsequent reductive elimination to yield the coupled product and regenerate the active catalyst. The choice of palladium source, ligand, and base is critical for achieving high yields and preventing side reactions such as protodeboronation of the boronic acid.

Detailed Protocol: Suzuki-Miyaura Coupling of 2-Bromo-6-(1-phenylpropoxy)pyridine with an Arylboronic Acid

Figure 2: General workflow for the Suzuki-Miyaura coupling reaction.

Materials:

• 2-Bromo-6-(1-phenylpropoxy)pyridine (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (1-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2.0-3.0 equiv)

• Anhydrous solvent (e.g., 1,4-dioxane/water, toluene, DMF)

• Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line)

Procedure:

• To a flame-dried Schlenk flask, add 2-Bromo-6-(1-phenylpropoxy)pyridine, the arylboronic acid, and the base.

• Add the palladium catalyst and ligand (if not using a pre-catalyst).

• Seal the flask, and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Expert Insights & Troubleshooting:

• The steric bulk of the 1-phenylpropoxy group may necessitate the use of more active catalyst systems, such as those employing bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos).

• Incomplete conversion can often be addressed by increasing the reaction temperature, using a stronger base (e.g., Cs₂CO₃), or employing a different solvent system.

• Protodeboronation of the boronic acid can be minimized by using anhydrous solvents and ensuring a thoroughly inert atmosphere.

Parameter	Recommendation	Rationale
Palladium Source	Pd(PPh₃)₄, PdCl₂(dppf), Pd₂(dba)₃	Varying levels of activity and stability.
Ligand	PPh₃, dppf, Buchwald ligands (e.g., XPhos)	Ligand choice influences catalyst activity and stability.
Base	K₂CO₃, Cs₂CO₃, K₃PO₄	Base strength can significantly impact reaction rate.
Solvent	Dioxane/H₂O, Toluene, DMF	Solvent polarity and aprotic/protic nature affect solubility and reactivity.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds, enabling the synthesis of a wide range of arylamines from aryl halides. This methodology is invaluable for introducing primary and secondary amine functionalities, which are common pharmacophores.

Scientific Rationale and Mechanistic Considerations

Similar to the Suzuki-Miyaura coupling, the Buchwald-Hartwig amination proceeds through a catalytic cycle of oxidative addition, amine coordination and deprotonation, and reductive elimination. The choice of ligand is crucial to facilitate the reductive elimination step and prevent catalyst decomposition. Bulky, electron-rich phosphine ligands are generally the most effective.

Detailed Protocol: Buchwald-Hartwig Amination of 2-Bromo-6-(1-phenylpropoxy)pyridine with a Primary Amine

Materials:

• 2-Bromo-6-(1-phenylpropoxy)pyridine (1.0 equiv)

• Primary or secondary amine (1.1-1.5 equiv)

• Palladium pre-catalyst (e.g., Pd₂(dba)₃ with a suitable ligand, or a pre-formed catalyst like XPhos-Pd-G3) (1-5 mol%)

• Base (e.g., NaOtBu, K₃PO₄, Cs₂CO₃) (1.5-2.5 equiv)

• Anhydrous solvent (e.g., toluene, dioxane)

• Standard laboratory glassware and inert atmosphere setup

Procedure:

• In a glovebox or under an inert atmosphere, add the palladium pre-catalyst, ligand (if necessary), and base to a flame-dried Schlenk flask.

• Add 2-Bromo-6-(1-phenylpropoxy)pyridine and the amine.

• Add the anhydrous solvent via syringe.

• Seal the flask and heat the reaction mixture to the desired temperature (typically 80-120 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.[4]

• Upon completion, cool the reaction to room temperature and quench with saturated aqueous ammonium chloride or water.[4]

• Extract the product with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Expert Insights & Troubleshooting:

• The use of a strong, non-nucleophilic base like sodium tert-butoxide is often essential for efficient C-N bond formation.

• For less reactive amines or sterically hindered substrates, employing highly active Buchwald ligands and pre-catalysts is recommended.

• Over-amination or side reactions can sometimes be suppressed by lowering the reaction temperature or using a milder base.

Parameter	Recommendation	Rationale
Palladium Source	Pd₂(dba)₃, Pd(OAc)₂	Common and effective palladium precursors.
Ligand	BINAP, Xantphos, Buchwald ligands	Ligand choice is critical for successful C-N coupling.
Base	NaOtBu, K₃PO₄, Cs₂CO₃	Strong, non-nucleophilic bases are generally preferred.
Solvent	Toluene, Dioxane, THF	Anhydrous, aprotic solvents are required.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling is a highly efficient method for the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide, catalyzed by palladium and a copper(I) co-catalyst.[5][6] This reaction is instrumental in the synthesis of conjugated enynes and arylalkynes, which are important structural motifs in materials science and medicinal chemistry.

Scientific Rationale and Mechanistic Considerations

The Sonogashira reaction involves two interconnected catalytic cycles.[6] The palladium cycle is similar to other cross-coupling reactions, while the copper cycle facilitates the formation of a copper(I) acetylide intermediate, which then undergoes transmetalation with the palladium(II) complex. The use of a copper co-catalyst allows the reaction to proceed under milder conditions.[6]

Detailed Protocol: Sonogashira Coupling of 2-Bromo-6-(1-phenylpropoxy)pyridine with a Terminal Alkyne

Materials:

• 2-Bromo-6-(1-phenylpropoxy)pyridine (1.0 equiv)

• Terminal alkyne (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(PPh₃)₂) (1-5 mol%)

• Copper(I) salt (e.g., CuI) (1-10 mol%)

• Base (e.g., triethylamine, diisopropylamine) (2.0-5.0 equiv, can also be the solvent)

• Anhydrous solvent (e.g., THF, DMF)

• Standard laboratory glassware and inert atmosphere setup

Procedure:

• To a flame-dried Schlenk flask, add 2-Bromo-6-(1-phenylpropoxy)pyridine, the palladium catalyst, and the copper(I) salt.

• Seal the flask, and evacuate and backfill with an inert gas three times.

• Add the anhydrous solvent and the base.

• Add the terminal alkyne via syringe.

• Stir the reaction mixture at room temperature or with gentle heating (typically 25-60 °C).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with saturated aqueous ammonium chloride.

• Extract the product with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Expert Insights & Troubleshooting:

• The formation of diynes (Glaser coupling) is a common side reaction and can be minimized by maintaining a strictly oxygen-free environment.

• For sensitive substrates, copper-free Sonogashira protocols can be employed, although these may require higher reaction temperatures and more specialized catalyst systems.

• The choice of amine base can influence the reaction rate and outcome; triethylamine is a common choice.

Parameter	Recommendation	Rationale
Palladium Source	Pd(PPh₃)₄, PdCl₂(PPh₃)₂	Standard and reliable catalysts for Sonogashira coupling.
Copper Source	CuI	The most common and effective copper co-catalyst.
Base	Et₃N, i-Pr₂NH	Acts as both a base and a solvent in some cases.
Solvent	THF, DMF, MeCN	Aprotic solvents are generally used.

Other Important Functionalization Protocols: Negishi and Stille Couplings

While Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings are often the first choice for many applications, Negishi and Stille couplings offer unique advantages for specific transformations.

• Negishi Coupling: This reaction utilizes organozinc reagents, which are generally more reactive than organoboron compounds, allowing for couplings with less reactive electrophiles.[7][8] The reaction is often tolerant of a wide range of functional groups.[7]

• Stille Coupling: The Stille reaction employs organostannane reagents, which are stable to air and moisture.[9] A key advantage is its compatibility with a broad range of functional groups, although the toxicity of tin compounds is a significant drawback.[9]

Conclusion and Future Perspectives

The functionalization of 2-Bromo-6-(1-phenylpropoxy)pyridine via modern cross-coupling methodologies provides a powerful platform for the synthesis of novel and complex pyridine derivatives for drug discovery and development. The protocols outlined in this guide serve as a robust starting point for researchers in this field. The continued development of more active and selective catalyst systems will undoubtedly further expand the synthetic utility of this versatile building block.

References

• Negishi, E. (n.d.). Negishi coupling. Wikipedia. Retrieved from [Link]

• Ohta, A., et al. (1998). Studies on Pyrazines; 38:1 Acylation of Bromopyrazines and 2-Bromopyridine via Copper-Cocatalytic Stille Reaction. Chemical and Pharmaceutical Bulletin, 46(8), 1334-1337.
• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.
• Krasovskiy, A., & Knochel, P. (2006). Lithiation of 2-bromo-4-(1,3-dioxolan-2-yl)-1,3-thiazole.
• Nadres, E. T., et al. (2018). 2-Bromopyridines as Versatile Synthons for Heteroarylated 2-Pyridones via Ru(II)-Mediated Domino C–O/C–N/C–C Bond Formation Reactions. Molecules, 23(11), 2949.

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Guillet, G. (2023). Synthesis of 2-Bromo-6-Alkylaminopyridines, 2,6-Dialkylaminopyridines, and TREN Based Ligands. Georgia Southern University.

• Royal Society of Chemistry. (n.d.). C–H functionalization of pyridines. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Wang, Z., et al. (2019). 3-Position-Selective C–H Trifluoromethylation of Pyridine Rings Based on Nucleophilic Activation. Organic Letters, 21(22), 9189-9193.
• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874-922.

• Organic Syntheses. (n.d.). 2-bromopyridine. Retrieved from [Link]

• Zhang, H., et al. (2021). Employing Arylboronic Acids in Nickel-Catalyzed Enantioselective Suzuki-Type Cross-Couplings: Access to Chiral α-Aryl Phosphonates and α-Aryl Esters. Organic Letters, 23(1), 189-194.
• Hauser, N., & Knochel, P. (2017). Recent Developments in Negishi Cross-Coupling Reactions.
• Espinet, P., & Echavarren, A. M. (2004). The Mechanisms of the Stille Reaction.
• Sharma, A., et al. (2023). Pyridine C(sp2)–H bond functionalization under transition-metal and rare earth metal catalysis. Beilstein Journal of Organic Chemistry, 19, 62-108.

• PrepChem. (n.d.). Synthesis of 2-Bromo-6-phenoxypyridine. Retrieved from [Link]

• PrepChem. (n.d.). Preparation of 2-bromopyridine. Retrieved from [Link]

• Razafindrainibe, F., et al. (2018). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-Alkynyl-3-fluoro-2-pyridinamidoximes. Chemistry – A European Journal, 24(59), 15796-15800.
• Szabó, A., et al. (2022). Synthetic and DFT Modeling Studies on Suzuki–Miyaura Reactions of 4,5-Dibromo-2-methylpyridazin-3(2H)-one with Ferrocene Boronates, Accompanied by Hydrodebromination and a Novel Bridge-Forming Annulation In Vitro Cytotoxic Activity of the Ferrocenyl–Pyridazinone Products. Molecules, 27(19), 6520.
• Krasovskiy, A., & Knochel, P. (2006). Negishi coupling of 2-pyridylzinc bromide—paradigm shift in cross-coupling chemistry?.
• Al-Masum, M., & Ng, D. (2015). A Guide to Sonogashira Cross-Coupling Reactions: The Influence of Substituents in Aryl Bromides, Acetylenes, and Phosphines. International Journal of Organic Chemistry, 5(3), 157-164.
• Maj, A., et al. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Beilstein Journal of Organic Chemistry, 14, 2378-2387.
• Daugulis, O., et al. (2011). C–H Arylation of Pyridines: High Regioselectivity as a Consequence of the Electronic Character of C–H Bonds and Heteroarene Ring. Journal of the American Chemical Society, 133(42), 16757-16759.
• Foley, D. J., & O'Duill, M. L. (2017). Negishi cross-couplings in the synthesis of amino acids. Organic & Biomolecular Chemistry, 15(46), 9828-9842.
• Craig, L. C. (1934). A Process for making 2-bromopyridine. Journal of the American Chemical Society, 56(1), 231-232.
• Dai, X., & Buchwald, S. L. (2007). Negishi Coupling of Secondary Alkylzinc Halides with Aryl Bromides and Chlorides. Journal of the American Chemical Society, 129(35), 10696-10697.

• Stille, J. K. (n.d.). Stille reaction. Wikipedia. Retrieved from [Link]

• Sonogashira, K. (n.d.). Sonogashira coupling. Wikipedia. Retrieved from [Link]

• Google Patents. (n.d.). Preparation method of 2-bromo-6-fluoroaniline.
• Fan, L., et al. (2018). C–H Activation of Pyridines by Boryl Pincer Complexes: Elucidation of Boryl-Directed C–H Oxidative Addition to Ir and Discovery of Transition Metal-Assisted Reductive Elimination from Boron at Rh. Journal of the American Chemical Society, 140(43), 14362-14373.
• Amgen. (2024). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. Royal Society of Chemistry.

• Organic Syntheses. (2023). Synthesis of 2-Phenyl-4,6-bis(trifluoromethyl)pyridine via NH4I/Na2S2O4-Mediated Cyclization of Ketoxime Acetates. Retrieved from [Link]

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• 3. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Negishi Coupling of Secondary Alkylzinc Halides with Aryl Bromides and Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Stille reaction - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Synthesis of Chiral Bipyridyl Ligands Using 2-Bromo-6-(1-phenylpropoxy)pyridine

Introduction: The Strategic Value of Chiral Bipyridyl Ligands

Bipyridine and its derivatives are foundational components in coordination chemistry, serving as highly versatile bidentate ligands for a vast array of transition metals.[1] Their applications are extensive, ranging from catalysis and materials science to pharmaceuticals.[2][3] The introduction of chirality into the bipyridine scaffold is of particular importance, as it allows for the development of catalysts for asymmetric transformations, a critical technology in modern drug discovery and fine chemical synthesis.[4][5] This application note details the strategic use of 2-Bromo-6-(1-phenylpropoxy)pyridine, a chiral precursor, in the synthesis of novel, enantiomerically enriched bipyridyl ligands. The presence of the (1-phenylpropoxy) group not only imparts chirality but also offers steric bulk that can be instrumental in creating a well-defined chiral pocket around a metal center, potentially leading to high enantioselectivity in catalytic reactions.[6]

This guide will provide a comprehensive overview of the synthetic strategies, reaction mechanisms, and detailed experimental protocols for the synthesis of chiral bipyridyl ligands from 2-Bromo-6-(1-phenylpropoxy)pyridine, with a focus on palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura and Stille couplings.[2][3][7]

Synthetic Strategy and Mechanistic Overview

The synthesis of bipyridyl ligands from 2-Bromo-6-(1-phenylpropoxy)pyridine typically involves a metal-catalyzed cross-coupling reaction. The bromine atom at the 2-position of the pyridine ring serves as a handle for the introduction of a second pyridine ring through the formation of a C-C bond. The most common and versatile methods for this transformation are the Suzuki-Miyaura and Stille coupling reactions.[2][3][7]

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful and widely used method for the formation of C-C bonds, particularly for the synthesis of biaryl and heteroaryl compounds.[8][9] The reaction involves the cross-coupling of an organohalide with an organoboron compound, catalyzed by a palladium(0) complex.[9]

The catalytic cycle of the Suzuki-Miyaura coupling can be broken down into three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the C-Br bond of 2-Bromo-6-(1-phenylpropoxy)pyridine to form a Pd(II) complex.

• Transmetalation: The organoboron species (e.g., a pyridylboronic acid) transfers its organic group to the palladium complex, displacing the halide. This step is typically facilitated by a base.

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated as the bipyridyl product, regenerating the Pd(0) catalyst.

Caption: Catalytic cycle of the Suzuki-Miyaura coupling.

Stille Coupling

The Stille coupling is another highly effective method for the synthesis of bipyridyl ligands, involving the reaction of an organohalide with an organotin compound, catalyzed by palladium.[7][10] While organotin reagents are toxic, the Stille reaction is often tolerant of a wide range of functional groups and can be advantageous in certain synthetic contexts.[7][10]

The mechanism of the Stille coupling is similar to that of the Suzuki-Miyaura coupling, with the key difference being the use of an organostannane as the transmetalating agent.

Detailed Experimental Protocols

The following protocols are provided as a guide for the synthesis of chiral bipyridyl ligands from 2-Bromo-6-(1-phenylpropoxy)pyridine. Researchers should note that optimization of reaction conditions may be necessary for specific substrates.

Protocol 1: Suzuki-Miyaura Coupling of 2-Bromo-6-(1-phenylpropoxy)pyridine with 2-Pyridylboronic Acid

Caption: Experimental workflow for Suzuki-Miyaura coupling.

Materials:

• 2-Bromo-6-(1-phenylpropoxy)pyridine (1.0 equiv)

• 2-Pyridylboronic acid (1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (5 mol%)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• 1,4-Dioxane, anhydrous

• Water, degassed

• Schlenk flask

• Magnetic stirrer

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk flask, add 2-Bromo-6-(1-phenylpropoxy)pyridine, 2-pyridylboronic acid, and potassium carbonate.

• Under a positive pressure of inert gas, add anhydrous 1,4-dioxane and degassed water in a 4:1 ratio.

• Degas the mixture by bubbling argon or nitrogen through the solution for 15-20 minutes.

• Add the Pd(PPh₃)₄ catalyst to the reaction mixture under a positive pressure of inert gas.

• Heat the reaction mixture to 90 °C and stir for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to yield the desired chiral bipyridyl ligand.

Data Presentation:

Entry	Palladium Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Pd(PPh₃)₄ (5)	-	K₂CO₃ (2)	Dioxane/H₂O (4:1)	90	12	~82
2	Pd₂(dba)₃ (2)	SPhos (4)	K₃PO₄ (3)	Toluene	100	8	~90
3	PdCl₂(dppf) (3)	-	Cs₂CO₃ (2)	DMF	100	12	~86

Yields are estimated based on similar reactions and may vary.

Protocol 2: Stille Coupling of 2-Bromo-6-(1-phenylpropoxy)pyridine with 2-(Tributylstannyl)pyridine

Materials:

• 2-Bromo-6-(1-phenylpropoxy)pyridine (1.0 equiv)

• 2-(Tributylstannyl)pyridine (1.1 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (3 mol%)

• Anhydrous and degassed N,N-Dimethylformamide (DMF)

• Schlenk flask

• Magnetic stirrer

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk flask, add 2-Bromo-6-(1-phenylpropoxy)pyridine and the PdCl₂(PPh₃)₂ catalyst.

• Evacuate and backfill the flask with an inert gas three times.

• Add anhydrous and degassed DMF via syringe.

• Add 2-(tributylstannyl)pyridine to the reaction mixture via syringe.

• Heat the reaction to 100 °C and stir for 12 hours.

• Monitor the reaction by TLC or Gas Chromatography-Mass Spectrometry (GC-MS).

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer with a saturated aqueous solution of potassium fluoride to remove tin byproducts, followed by water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the chiral bipyridyl ligand.

Data Presentation:

Entry	Palladium Catalyst (mol%)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	PdCl₂(PPh₃)₂ (3)	DMF	100	12	~78
2	Pd(PPh₃)₄ (5)	Toluene	110	16	~85

Yields are estimated based on similar reactions and may vary.

Conclusion and Future Outlook

The use of 2-Bromo-6-(1-phenylpropoxy)pyridine as a precursor offers a strategic and efficient route to novel chiral bipyridyl ligands. The palladium-catalyzed Suzuki-Miyaura and Stille coupling reactions provide reliable methods for the synthesis of these valuable compounds. The resulting chiral bipyridyl ligands hold significant promise for applications in asymmetric catalysis, where the unique steric and electronic properties imparted by the 1-phenylpropoxy group can be leveraged to achieve high levels of enantioselectivity. Further exploration of these ligands in various catalytic transformations is a promising avenue for future research and development in the fields of organic synthesis and medicinal chemistry.

References

• Recent advances in catalytic asymmetric synthesis of chiral pyridine derivatives. (n.d.). Google Scholar.
• Enantioselective synthesis of tunable chiral pyridine–aminophosphine ligands and their applications in asymmetric hydrogenation - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Royal Society of Chemistry.
• Recent Progress on the Synthesis of Bipyridine Derivatives. (2024). Preprints.org.
• Synthesis of bipyridine derivatives using other cross-coupling... (n.d.). ResearchGate.
• Chiral Pyridine-Containing Ligands for Asymmetric Catalysis. Synthesis and Applications. (2003). DiVA portal.
• Development of a Tunable Chiral Pyridine Ligand Unit for Enantioselective Iridium-Catalyzed C–H Borylation. (2021). ACS Catalysis.
• SYNTHESIS OF CHIRAL PYRIDINE BIS(OXAZOLINE) LIGANDS FOR NICKEL-CATALYZED ASYMMETRIC NEGISHI CROSS-COUPLINGS OF SECONDARY ALLYLIC CHLORIDES WITH ALKYLZINCS: 2,6-BIS[(4S)-4,5-DIHYDRO-4-(2-PHENYLETHYL)-2-OXAZOLYL]. (n.d.). NIH.
• Recent Progress on the Synthesis of Bipyridine Derivatives. (n.d.). PMC - NIH.
• Synthesis of New Chiral 2,2'-Bipyridyl-Type Ligands, Their Coordination to Molybdenum(0), Copper(II), and Palladium(II), and Application in Asymmetric Allylic Substitution, Allylic Oxidation, and Cyclopropanation. (n.d.). Organometallics - ACS Publications.
• Synthesis of New Chiral 2,2'-Bipyridine Ligands and Their Application in Copper-Catalyzed Asymmetric Allylic Oxidation and Cyclopropanation. (n.d.). The Journal of Organic Chemistry - ACS Publications.
• Synthesis of axially chiral 5,5′-substituted 2,2′-bipyridine ligands and their application in palladium-catalyzed asymmetric oxidative [2 + 2] annulation - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Royal Society of Chemistry.
• Exploring Potential Coplanar Chiral Bipyridine Ligands for Asymmetric Catalysis. (n.d.). ChemRxiv.
• Design of rigid chiral bipyridine-2NO tetradentate ligands: application in asymmetric catalysis - Organic Chemistry Frontiers (RSC Publishing). (n.d.). Royal Society of Chemistry.
• Application Notes and Protocols for the Synthesis of Bipyridine Derivatives via Suzuki Coupling. (n.d.). Benchchem.
• 2,2'-bipyridine, catalytic coupling synthesis method and applications thereof. (n.d.). Google Patents.
• Application Notes and Protocols for the Synthesis of Bipyridine Ligands from 2-Bromo-4-iodopyridine. (n.d.). Benchchem.
• Recent Progress on the Synthesis of Bipyridine Derivatives. (n.d.). MDPI.
• Recent advances in the synthesis of 2,2'-Bipyridines and their derivatives. (2021). Loughborough University Research Repository.
• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. (n.d.). Europe PMC.
• The Early Years of 2,2′-Bipyridine—A Ligand in Its Own Lifetime. (n.d.). PMC - NIH.
• Supporting information-rev. (n.d.). The Royal Society of Chemistry.
• 5-Methyl-2,2'-Bipyridine. (n.d.). Organic Syntheses Procedure.
• Application Notes and Protocols for Suzuki Coupling of 2-bromo-6-methylisonicotinic Acid. (n.d.). Benchchem.
• Application Notes and Protocols: Suzuki Coupling Reactions with 2-bromo-6-methyl-1H. (n.d.). Benchchem.
• Suzuki cross-coupling reaction of 2-bromothiophene with phenylboronic... (n.d.). ResearchGate.
• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. (n.d.). PMC - NIH.
• Synthesis of Substituted 2,2'-Bipyridines from 2-Bromo- or 2-Chloropyridines Using Tetrakis(triphenylphosphine)palladium(0) as a Catalyst in a Modified Negishi Cross-Coupling Reaction. (n.d.). Organic Chemistry Portal.
• Discussion Addendum for: 4-Methoxy-4'-nitrophenyl. Recent Advances in the Stille Biaryl Coupling Reaction and Applications in Complex Natural Products Synthesis. (n.d.). NIH.

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• 4. Chiral Pyridine-Containing Ligands for Asymmetric Catalysis. Synthesis and Applications [diva-portal.org]
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• 10. Discussion Addendum for: 4-Methoxy-4'-nitrophenyl. Recent Advances in the Stille Biaryl Coupling Reaction and Applications in Complex Natural Products Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols for the Analytical Characterization of 2-Bromo-6-(1-phenylpropoxy)pyridine

Abstract

These application notes provide a comprehensive guide for the analytical detection and characterization of 2-Bromo-6-(1-phenylpropoxy)pyridine, a substituted pyridine derivative of interest in pharmaceutical and chemical research. This document outlines detailed protocols for chromatographic separation and quantification, as well as spectroscopic techniques for structural elucidation and confirmation. The methodologies are designed for researchers, scientists, and drug development professionals requiring robust and reliable analytical workflows.

Introduction: The Analytical Imperative for Novel Pyridine Derivatives

Pyridine and its derivatives are fundamental heterocyclic scaffolds that form the core of numerous pharmaceutical agents and specialty chemicals.[1] The specific analogue, 2-Bromo-6-(1-phenylpropoxy)pyridine (MW: 292.17 g/mol , Formula: C₁₄H₁₄BrNO), presents a unique analytical challenge due to its combination of a brominated pyridine core and a chiral propoxy side chain.[2][3] Accurate and precise analytical methods are paramount for ensuring the identity, purity, and stability of this compound throughout the research and development lifecycle, from synthesis to formulation.

This guide provides a multi-faceted analytical approach, leveraging the strengths of various techniques to build a complete profile of the molecule. We will explore both qualitative and quantitative methods, explaining the rationale behind procedural steps to empower the researcher with a deep understanding of the analytical process.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 2-Bromo-6-(1-phenylpropoxy)pyridine is critical for method development.

Property	Value	Source
Molecular Formula	C₁₄H₁₄BrNO	[2]
Molecular Weight	292.17106 g/mol	[2]
CAS Number	1146079-97-1	[3]
Predicted XLogP3	4.6	[3]
Predicted Density	1.344 g/cm³	[3]

The high XLogP3 value suggests significant non-polar character, making the compound suitable for reversed-phase chromatography and soluble in common organic solvents.

Chromatographic Analysis: Purity Assessment and Quantification

Chromatographic techniques are indispensable for separating 2-Bromo-6-(1-phenylpropoxy)pyridine from impurities and for its quantification.[1]

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile and robust technique for the analysis of pyridine derivatives.[1] Given the hydrophobic nature of the target molecule, a reversed-phase HPLC method is the logical choice.

Causality in Method Design:

• Reversed-Phase C18 Column: The non-polar C18 stationary phase will interact favorably with the hydrophobic 1-phenylpropoxy group, providing good retention.

• Acetonitrile/Water Mobile Phase: A gradient of acetonitrile and water will allow for the efficient elution of the analyte and separation from potential impurities with varying polarities.

• UV Detection: The presence of the pyridine and phenyl rings suggests strong UV absorbance, making a photodiode array (PDA) detector ideal for both quantification and peak purity analysis.

dot

Caption: HPLC Workflow for 2-Bromo-6-(1-phenylpropoxy)pyridine Analysis.

Protocol 3.1: Reversed-Phase HPLC Method

• Instrumentation:

  • HPLC system with a quaternary pump, autosampler, column oven, and PDA detector.

  • Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Reagents:

  • Acetonitrile (HPLC grade).

  • Water (HPLC grade).

  • Formic acid (optional, for improved peak shape).

  • 2-Bromo-6-(1-phenylpropoxy)pyridine reference standard.

• Chromatographic Conditions:

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: 50% B to 95% B over 15 minutes, hold at 95% B for 5 minutes, then return to 50% B and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 270 nm (or scan for optimal wavelength).

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Prepare a stock solution of the reference standard in acetonitrile (e.g., 1 mg/mL).

  • Create a series of calibration standards by diluting the stock solution.

  • Dissolve the sample to be analyzed in acetonitrile to a similar concentration.

  • Filter all solutions through a 0.45 µm syringe filter before injection.

• Data Analysis:

  • Integrate the peak corresponding to 2-Bromo-6-(1-phenylpropoxy)pyridine.

  • Construct a calibration curve by plotting peak area versus concentration for the standards.

  • Determine the concentration of the analyte in the sample from the calibration curve.

  • Assess peak purity using the PDA detector.

This method should be validated according to ICH guidelines to ensure linearity, accuracy, precision, and robustness.[4]

Gas Chromatography-Mass Spectrometry (GC-MS)

For the analysis of volatile and thermally stable compounds, GC-MS is a powerful alternative.[5] Given its predicted properties, 2-Bromo-6-(1-phenylpropoxy)pyridine is likely amenable to GC analysis. GC-MS offers excellent separation efficiency and provides mass spectral data for definitive identification.

Causality in Method Design:

• Capillary GC Column: A non-polar or medium-polarity column (e.g., DB-5ms) is suitable for this analyte.

• Electron Ionization (EI): EI is a standard ionization technique that produces reproducible fragmentation patterns, which are useful for structural elucidation and library matching.

• Temperature Programming: A temperature gradient will be necessary to ensure good peak shape and separation from any closely eluting impurities.

dot

Caption: GC-MS Workflow for 2-Bromo-6-(1-phenylpropoxy)pyridine Analysis.

Protocol 3.2: GC-MS Method

• Instrumentation:

  • GC system with a split/splitless injector and a mass selective detector.

  • Fused silica capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

• Reagents:

  • Helium (carrier gas).

  • Dichloromethane or Ethyl Acetate (GC grade).

  • 2-Bromo-6-(1-phenylpropoxy)pyridine reference standard.

• GC-MS Conditions:

  • Inlet Temperature: 280 °C.

  • Injection Mode: Split (e.g., 50:1).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Temperature Program: Initial temperature of 150 °C, hold for 1 minute, ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

  • Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 50-400.

• Sample Preparation:

  • Prepare a stock solution of the reference standard in dichloromethane (e.g., 1 mg/mL).

  • Create a series of calibration standards by diluting the stock solution.

  • Dissolve the sample to be analyzed in dichloromethane to a similar concentration.

• Data Analysis:

  • Examine the total ion chromatogram (TIC) for the peak corresponding to the analyte.

  • Extract the mass spectrum of the peak and compare it to the spectrum of the reference standard.

  • Analyze the fragmentation pattern to confirm the structure. The isotopic pattern of bromine (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio) will be a key diagnostic feature.[6]

  • For quantification, selected ion monitoring (SIM) can be used to improve sensitivity and selectivity.

Spectroscopic Analysis: Structural Elucidation

Spectroscopic techniques are essential for the unambiguous identification and structural confirmation of 2-Bromo-6-(1-phenylpropoxy)pyridine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the precise structure of organic molecules. Both ¹H and ¹³C NMR should be performed.

Expected ¹H NMR Features:

• Signals in the aromatic region corresponding to the protons on the pyridine and phenyl rings.

• A multiplet for the methine proton of the propoxy group.

• A multiplet for the methylene protons of the propoxy group.

• A triplet for the terminal methyl group of the propoxy group.

Expected ¹³C NMR Features:

• Signals for the carbon atoms of the pyridine and phenyl rings.

• A signal for the methine carbon of the propoxy group.

• A signal for the methylene carbon of the propoxy group.

• A signal for the methyl carbon of the propoxy group.

Protocol 4.1: NMR Spectroscopy

• Instrumentation:

  • NMR spectrometer (e.g., 400 MHz or higher).

• Reagents:

  • Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

  • Tetramethylsilane (TMS) as an internal standard.

• Sample Preparation:

  • Dissolve 5-10 mg of the sample in approximately 0.7 mL of the deuterated solvent in an NMR tube.

• Data Acquisition:

  • Acquire ¹H NMR, ¹³C NMR, and consider 2D NMR experiments (e.g., COSY, HSQC) for complete structural assignment.

• Data Analysis:

  • Process the spectra (Fourier transform, phase correction, baseline correction).

  • Integrate the ¹H NMR signals to determine proton ratios.

  • Assign chemical shifts and coupling constants to the corresponding nuclei in the molecular structure.

Mass Spectrometry (MS)

In addition to its use in conjunction with GC, standalone mass spectrometry with various ionization techniques can provide valuable information about the molecular weight and fragmentation of 2-Bromo-6-(1-phenylpropoxy)pyridine.

Expected Mass Spectrum Features:

• A molecular ion peak [M]⁺ or protonated molecule [M+H]⁺ corresponding to the molecular weight of the compound.

• A characteristic isotopic pattern due to the presence of one bromine atom (M and M+2 peaks in an approximate 1:1 ratio).[6]

• Fragmentation patterns corresponding to the loss of the propoxy side chain or cleavage within the side chain.

Protocol 4.2: High-Resolution Mass Spectrometry (HRMS)

• Instrumentation:

  • Mass spectrometer capable of high resolution (e.g., Q-TOF, Orbitrap).

  • Ionization source (e.g., Electrospray Ionization - ESI, Atmospheric Pressure Chemical Ionization - APCI).

• Sample Preparation:

  • Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Data Acquisition:

  • Infuse the sample directly into the mass spectrometer or use an LC-MS setup.

  • Acquire the mass spectrum in positive ion mode.

• Data Analysis:

  • Determine the accurate mass of the molecular ion.

  • Calculate the elemental composition from the accurate mass to confirm the molecular formula.

  • Analyze the fragmentation pattern to support the proposed structure.

Conclusion

The analytical methods detailed in this guide provide a robust framework for the comprehensive characterization of 2-Bromo-6-(1-phenylpropoxy)pyridine. The combination of chromatographic and spectroscopic techniques allows for the confident determination of purity, quantification, and structural confirmation. It is recommended that these methods be rigorously validated for their intended use to ensure the generation of high-quality, reliable data in a research or quality control setting.

References

• Helix Chromatography. (n.d.). HPLC Methods for analysis of Pyridine. Retrieved from [Link]

• Reddit. (2021). Anhydrous pyridine for derivatization with MSTFA for GC-MS analysis. r/chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). (a) GC/MS analysis (20 mg/l pyridine, pH 9, 750 W MW power level, 1 min.... Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 2-Bromo-6-phenoxypyridine. Retrieved from [Link]

• IOSR Journal. (n.d.). Quantification Of (4-Bromophenyl) {Pyridine-2-Yl} Acetonitrile Impurity (4-BPPA) By HPLC In Bromopheniramine Maleate Active Pharmaceutical Ingredient. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• PubMed. (2006). A validated HPLC method for the determination of pyridostigmine bromide, acetaminophen, acetylsalicylic acid and caffeine in rat plasma and urine. Retrieved from [Link]

• Scilit. (1992). Application of triple quadrupole tandem mass spectrometry to the analysis of pyridine-containing derivatives of long-chain acids and alcohols. Journal of Chromatography B: Biomedical Sciences and Applications. Retrieved from [Link]

• ResearchGate. (2006). A validated HPLC method for the determination of pyridostigmine bromide, acetaminophen, acetylsalicylic acid and caffeine in rat plasma and urine. Retrieved from [Link]

• PubChem. (n.d.). 2-Bromo-6-ethoxypyridine. Retrieved from [Link]

• Taylor & Francis Online. (2024). Quantitative Determination of Pyridine Content in Crustacean Tissues and Marine Sediments by Headspace Gas Chromatography/Tandem Mass Spectrometry (HS-GC-MS/MS). Retrieved from [Link]

• ChemBK. (2024). (E)-2-bromo-6-(3-(pyrrolidin-1-yl)-1-(p-tolyl)prop-1-en-1-yl)pyridine. Retrieved from [Link]

• Georgia Southern University. (2023). Synthesis of 2-Bromo-6-Alkylaminopyridines, 2,6-Dialkylaminopyridines, and TREN Based Ligands. Retrieved from [Link]

• National Institutes of Health. (n.d.). Identification of novel pyrrolopyrimidine and pyrrolopyridine derivatives as potent ENPP1 inhibitors. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). Analytical Methods. Retrieved from [Link]

• Supporting Information. (n.d.). A General catalyst for Suzuki–Miyaura and Sonogashira reactions of aryl and heteroaryl chlorides in water. Retrieved from [Link]

• ResearchGate. (2019). how to synthesis 2-bromo pyridine?. Retrieved from [Link]

• SpectraBase. (n.d.). 2-Bromo-6-methoxypyridine. Retrieved from [Link]

• National Institutes of Health. (n.d.). Mass Spectrometric Characterization of 2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine N-Oxidized Metabolites Bound at Cys34 of Human Serum Albumin. Retrieved from [Link]

• NIST WebBook. (n.d.). Benzene, (2-bromopropyl)-. Retrieved from [Link]

• GovInfo. (1978). EPA/NIH Mass Spectral Data Base. Retrieved from [Link]

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• 2. 2-Bromo-6-(1-phenyl-propoxy)-pyridine CAS#: [chemicalbook.com]
• 3. echemi.com [echemi.com]
• 4. iosrjournals.org [iosrjournals.org]
• 5. tandfonline.com [tandfonline.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Bromo-6-(1-phenylpropoxy)pyridine

Welcome to the technical support guide for the synthesis of 2-Bromo-6-(1-phenylpropoxy)pyridine. This document is designed for researchers, chemists, and drug development professionals who are navigating the complexities of this synthesis. We provide in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions, grounded in established chemical principles and field-proven insights.

Introduction: The Synthetic Challenge

2-Bromo-6-(1-phenylpropoxy)pyridine is a valuable substituted pyridine derivative, often utilized as a building block in the development of novel pharmaceutical agents and functional materials. Its synthesis, while conceptually straightforward, presents several practical challenges. The core difficulty arises from coupling a secondary alcohol (1-phenyl-1-propanol) to the pyridine core, which opens the door to competing side reactions, most notably elimination. This guide will explore the two primary synthetic routes—the Williamson Ether Synthesis and the Mitsunobu Reaction—and provide robust strategies to overcome the common hurdles associated with each.

Part 1: Troubleshooting Guide & Core Concepts

This section addresses the most common issues encountered during the synthesis in a direct question-and-answer format.

Q1: My reaction yield is consistently low. What are the most likely causes?

Low yield is a frequent issue that can stem from several factors depending on your chosen synthetic route.

For Williamson Ether Synthesis:

• Incomplete Deprotonation: The synthesis typically starts by deprotonating 2-bromo-6-hydroxypyridine to form the pyridinoxide nucleophile. If a base of insufficient strength (e.g., K₂CO₃) is used, or if the reaction is not anhydrous, deprotonation will be incomplete, leaving unreacted starting material. Using a strong base like sodium hydride (NaH) in an anhydrous aprotic solvent (e.g., THF, DMF) is critical.

• Competing Elimination (E2) Reaction: The key challenge in this synthesis is that the electrophile, an activated form of 1-phenyl-1-propanol (like 1-bromo-1-phenylpropane or a tosylate), is a secondary electrophile. The strongly basic alkoxide or pyridinoxide can act as a base, abstracting a proton and leading to the formation of an alkene byproduct instead of the desired ether. This is a very common side reaction with secondary alkyl halides.[1][2]

• Steric Hindrance: The Sₙ2 reaction is sensitive to steric bulk. While the pyridine core is not excessively hindered at the 6-position, the secondary nature of the electrophile slows the desired substitution reaction, giving the competing elimination reaction more time to occur.[1]

For Mitsunobu Reaction:

• Reagent Purity and Stoichiometry: The Mitsunobu reaction is highly sensitive to the quality and stoichiometry of the reagents (triphenylphosphine (PPh₃) and an azodicarboxylate like DEAD or DIAD). Ensure reagents are fresh and used in slight excess (typically 1.1-1.5 equivalents).

• Acidity of the Nucleophile: The standard Mitsunobu reaction works best with acidic nucleophiles (pKa < 13). While 2-bromo-6-hydroxypyridine is acidic enough to participate, its nucleophilicity can be a limiting factor. In some cases, the intermediate hydrazo anion can attack the alkoxyphosphonium salt, leading to byproducts.[3]

• Workup and Purification Losses: The primary byproducts of the Mitsunobu reaction are triphenylphosphine oxide (TPPO) and the dialkyl hydrazodicarboxylate. These can be difficult to separate from the desired product, leading to significant losses during purification.

Q2: I'm observing a significant amount of an alkene byproduct. How can I minimize this elimination reaction?

The formation of an alkene (1-phenyl-1-propene) is the hallmark of a competing E2 elimination reaction, which is favored when using secondary alkyl halides.[1]

Key Strategies to Favor Substitution (Sₙ2) over Elimination (E2):

• Lower the Reaction Temperature: Elimination reactions generally have a higher activation energy than substitution reactions. Therefore, lowering the temperature will slow down the E2 reaction more significantly than the Sₙ2 reaction, improving your product ratio.[1]

• Choice of Leaving Group: Using a less sterically demanding and highly reactive electrophile is key. While two synthetic disconnections are possible, the route involving the pyridinoxide nucleophile and an activated 1-phenyl-1-propanol electrophile is common. Using a good leaving group like a tosylate (OTs) or mesylate (OMs) instead of a bromide can sometimes improve yields.

• Solvent Choice: Use polar aprotic solvents like DMF or DMSO. These solvents solvate the cation (e.g., Na⁺) but not the anion, leaving the nucleophile "naked" and highly reactive for the Sₙ2 attack. Protic solvents can stabilize the nucleophile through hydrogen bonding, reducing its reactivity and potentially favoring elimination.[1]

• Consider Phase-Transfer Catalysis (PTC): If running the reaction in a biphasic system or with solid bases, a phase-transfer catalyst like tetrabutylammonium bromide (TBAB) can be highly effective. The PTC helps transport the anionic nucleophile into the organic phase, allowing the reaction to proceed under milder conditions, which can suppress the elimination pathway.[4][5]

Parameter	To Favor Sₙ2 (Ether Product)	To Favor E2 (Alkene Byproduct)	Rationale
Temperature	Lower (e.g., 0 °C to RT)	Higher	Elimination has a higher activation energy.[1]
Base/Nucleophile	Less sterically hindered	Bulky, strong base (e.g., t-butoxide)	Bulky bases are better at abstracting protons than attacking a carbon center.[6]
Solvent	Polar Aprotic (DMF, DMSO, Acetonitrile)	Protic or Non-polar	Aprotic solvents enhance nucleophilicity for Sₙ2.[1]
Leaving Group	Good leaving group (I > Br > Cl > OTs)	Good leaving group	Both reactions require a good leaving group.

Q3: I am having significant difficulty purifying my product. What are the best practices?

Purification challenges are common and depend on the impurities generated by your chosen method.

Common Impurities:

• Williamson Synthesis: Unreacted 2-bromo-6-hydroxypyridine, 1-phenyl-1-propene (elimination byproduct).

• Mitsunobu Reaction: Triphenylphosphine oxide (TPPO), reduced azodicarboxylate (e.g., diethyl hydrazodicarboxylate).

Purification Strategy: Column Chromatography This is the most reliable method for isolating the final product.

• Stationary Phase: Silica gel is standard.

• Mobile Phase (Eluent): The product is moderately polar. A good starting point is a gradient of ethyl acetate in a non-polar solvent like hexanes or petroleum ether.

  • Start with a low polarity mixture (e.g., 5% Ethyl Acetate / 95% Hexanes) to elute non-polar byproducts like 1-phenyl-1-propene.

  • Gradually increase the polarity (e.g., to 10-20% Ethyl Acetate) to elute your desired product, 2-Bromo-6-(1-phenylpropoxy)pyridine.

  • Highly polar impurities like unreacted hydroxypyridine or TPPO will remain on the column longer.

• Tips for Mitsunobu Purification:

  • To remove TPPO, one trick is to concentrate the crude reaction mixture, redissolve in a minimal amount of dichloromethane, and add a large volume of cold diethyl ether or hexanes. TPPO is often insoluble and will precipitate out.

  • Alternatively, converting TPPO to a water-soluble phosphonium salt with an acid can facilitate its removal during an aqueous workup.

Q4: How can I reliably characterize my final product?

Nuclear Magnetic Resonance (NMR) spectroscopy is the primary tool for structural confirmation.

Technique	Expected Observations for 2-Bromo-6-(1-phenylpropoxy)pyridine
¹H NMR	Aromatic Protons (Pyridine): 3 protons, likely appearing as two doublets and one triplet between ~6.5-7.8 ppm. Aromatic Protons (Phenyl): 5 protons, appearing as multiplets between ~7.2-7.5 ppm. CH-O (Benzylic): 1 proton, a triplet or quartet around ~5.5-6.0 ppm. CH₂: 2 protons, a multiplet adjacent to the benzylic CH. CH₃: 3 protons, a triplet at the upfield end of the spectrum.
¹³C NMR	Expect 14 distinct carbon signals (unless there is accidental overlap). Key signals include the two carbons attached to Br and O on the pyridine ring (downfield), and the benzylic carbon (CH-O) around 70-80 ppm.
Mass Spec	The molecular ion peak [M]+ should show a characteristic isotopic pattern for bromine (¹⁹Br and ⁸¹Br are in a ~1:1 ratio), with peaks at m/z 291 and 293.

Part 2: Experimental Protocols & Visualizations

Method 1: Williamson Ether Synthesis (Optimized for Sₙ2)

This protocol is designed to maximize the yield of the desired ether by suppressing the E2 elimination side reaction.

Step-by-Step Protocol:

• Setup: To an oven-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add 2-bromo-6-hydroxypyridine (1.0 eq).

• Solvent Addition: Add anhydrous dimethylformamide (DMF) via syringe (approx. 0.2 M concentration).

• Deprotonation: Cool the solution to 0 °C in an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise. Caution: NaH reacts violently with water and generates flammable H₂ gas. Ensure an inert atmosphere.

• Activation: Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for another 30 minutes until hydrogen evolution ceases. The solution should become a clear solution of the sodium pyridinoxide.

• Electrophile Addition: In a separate flask, prepare a solution of 1-phenylpropyl tosylate (1.1 eq) in a minimal amount of anhydrous DMF. Add this solution dropwise to the pyridinoxide solution at room temperature.

• Reaction: Heat the reaction mixture to 50-60 °C and monitor its progress by Thin Layer Chromatography (TLC). The reaction may take 4-12 hours.[7]

• Workup: Once the reaction is complete, cool the mixture to room temperature and cautiously quench by slowly adding saturated aqueous ammonium chloride (NH₄Cl). Dilute with ethyl acetate and water.

• Extraction: Separate the layers. Extract the aqueous layer twice more with ethyl acetate. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Concentrate the organic layer under reduced pressure. Purify the crude residue by silica gel column chromatography as described in the troubleshooting section.

Reaction Mechanism: Sₙ2 vs. E2 Competition

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. BJOC - ADDP and PS-PPh3: an efficient Mitsunobu protocol for the preparation of pyridine ether PPAR agonists [beilstein-journals.org]
• 4. crdeepjournal.org [crdeepjournal.org]
• 5. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 6. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 7. byjus.com [byjus.com]

Technical Support Center: Optimizing Palladium-Catalyzed Cross-Coupling with 2-Bromo-6-(1-phenylpropoxy)pyridine

Welcome to the technical support center for palladium-catalyzed cross-coupling reactions involving 2-Bromo-6-(1-phenylpropoxy)pyridine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs). Our goal is to empower you to overcome common challenges and successfully optimize your synthetic routes.

Introduction: The Challenge of a Hindered 2-Bromopyridine

The substrate, 2-Bromo-6-(1-phenylpropoxy)pyridine, presents a unique set of challenges in palladium-catalyzed cross-coupling reactions. The steric bulk from the 6-(1-phenylpropoxy) group can significantly hinder the oxidative addition step at the C2-position, a critical initiation step in the catalytic cycle.[1][2][3] Furthermore, the pyridine nitrogen can coordinate to the palladium center, potentially leading to catalyst inhibition or alternative reaction pathways. This guide will provide a structured approach to navigate these complexities.

Frequently Asked Questions (FAQs)

Q1: My cross-coupling reaction with 2-Bromo-6-(1-phenylpropoxy)pyridine is showing low to no conversion. What are the most likely causes?

A1: Low or no conversion with this substrate is often due to a combination of steric hindrance and catalyst inhibition. The bulky 6-(1-phenylpropoxy) group can impede the approach of the palladium catalyst to the C-Br bond for oxidative addition.[3] Additionally, the pyridine nitrogen can act as a ligand, leading to catalytically inactive species. Initial troubleshooting should focus on the choice of ligand, ensuring it is sufficiently bulky and electron-rich to promote oxidative addition while being sterically demanding enough to favor the desired catalytic pathway.[4][5] Also, verify the quality of your reagents, as impurities can poison the catalyst.[6]

Q2: I am observing significant amounts of protodebromination (replacement of bromine with hydrogen). How can I minimize this side reaction?

A2: Protodebromination can be a significant issue, especially with slow-reacting substrates. This side reaction can be influenced by the solvent and the stability of the catalytic intermediates.[7] To minimize it, consider using a less polar, aprotic solvent like toluene or dioxane. Ensure your reaction is rigorously degassed, as oxygen can contribute to catalyst degradation pathways that may lead to protodebromination.[6] Using boronic esters (e.g., pinacol esters) instead of boronic acids can sometimes reduce the incidence of this side reaction.[6]

Q3: How do I choose the right ligand for this sterically hindered substrate?

A3: The choice of ligand is critical. For sterically demanding substrates like 2-Bromo-6-(1-phenylpropoxy)pyridine, bulky and electron-rich phosphine ligands are generally preferred.[5][8] These ligands promote the formation of the active monoligated Pd(0) species, which is often more reactive in the oxidative addition step with hindered aryl halides.[1][9] Buchwald-type biaryl phosphine ligands (e.g., SPhos, XPhos) or bulky trialkylphosphines are excellent starting points.[5][10] N-heterocyclic carbenes (NHCs) with significant steric bulk can also be effective.[5][11]

Q4: What is the best base to use for this type of coupling reaction?

A4: The base plays a crucial role, particularly in the transmetalation step of Suzuki-Miyaura couplings.[6][12] For hindered substrates, a moderately strong base is often a good compromise to ensure reactivity without promoting side reactions. Potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) are frequently effective choices due to their good solubility in common biphasic solvent systems (e.g., toluene/water, dioxane/water).[6][12] The presence of water can be important for the activity of these inorganic bases.[6]

Troubleshooting Guides

Issue 1: Low or Stalled Reaction Yield

A low or stalled reaction is the most common issue. The following troubleshooting guide, structured around the key reaction components, will help you systematically diagnose and solve the problem.

The heart of the cross-coupling reaction is the palladium catalyst and its associated ligand. For a sterically hindered substrate, the selection and handling of these components are paramount.

• Rationale: The ligand's steric and electronic properties directly influence the rates of oxidative addition and reductive elimination.[13] Bulky, electron-donating ligands are known to accelerate the oxidative addition of challenging aryl halides.[4][14]

• Troubleshooting Steps:

  • Increase Ligand Bulk: If you are using a less bulky ligand (e.g., PPh₃), switch to a more sterically demanding one like SPhos, XPhos, or a bulky N-heterocyclic carbene (NHC).[5][11]

  • Use a Pre-formed Catalyst: Consider using a well-defined palladium(II) precatalyst.[5] These are often more stable and can lead to more reproducible results by ensuring a consistent Pd:ligand ratio and efficient generation of the active Pd(0) species.[15][16]

  • Optimize Catalyst Loading: While a higher catalyst loading can sometimes improve conversion, it can also lead to more side products. A systematic screen of catalyst loading (e.g., 1-5 mol%) is recommended.

Ligand Type	Key Features	Recommended for 2-Bromo-6-(1-phenylpropoxy)pyridine?
Buchwald Biaryl Phosphines (e.g., SPhos, XPhos)	Bulky, electron-rich, promote monoligated Pd(0) species.[5]	Highly Recommended
Bulky Trialkylphosphines (e.g., P(t-Bu)₃)	Strong σ-donors, promote oxidative addition.[9]	Recommended
N-Heterocyclic Carbenes (NHCs)	Strong σ-donors, form stable complexes.[5][11]	Worth Screening
Triphenylphosphine (PPh₃)	Less bulky, may be less effective for this substrate.	Not a First Choice

The choice of base is critical for activating the coupling partner (e.g., boronic acid in Suzuki coupling) and for the overall stability of the reaction components.

• Rationale: The base's strength and solubility affect the rate of transmetalation and can influence the stability of base-sensitive functional groups.[6][12]

• Troubleshooting Steps:

  • Screen Different Bases: If a weaker base like Na₂CO₃ is failing, try a stronger, more soluble base like K₃PO₄ or Cs₂CO₃.[12]

  • Ensure Base Solubility: For inorganic bases, a biphasic solvent system containing water is often necessary to ensure sufficient solubility and activity.[6][7]

  • Consider an Organic Base: In some cases, particularly for Buchwald-Hartwig amination, a strong organic base like sodium or lithium tert-butoxide may be required.[17]

Base	Typical Solvent System	Comments
K₃PO₄	Dioxane/Water, Toluene/Water	Generally effective and a good starting point.[6][12]
Cs₂CO₃	Dioxane/Water, Toluene/Water	Higher solubility in organic solvents can be beneficial.[6][12]
Na₂CO₃	Dioxane/Water, Toluene/Water	Weaker base, may be less effective for this substrate.[12]
NaOt-Bu	Toluene, Dioxane (anhydrous)	Strong base, often used in Buchwald-Hartwig amination.[17]

The solvent not only dissolves the reagents but also influences the reaction mechanism and selectivity.

• Rationale: Solvent polarity can affect the stability of charged intermediates and transition states.[18][19][20] Temperature, as expected, influences the reaction rate.

• Troubleshooting Steps:

  • Solvent Choice: Ethereal solvents like 1,4-dioxane and THF, or aromatic hydrocarbons like toluene, are good starting points.[6] For Suzuki couplings with inorganic bases, a biphasic mixture with water is often optimal.[7]

  • Rigorous Degassing: Oxygen can deactivate the Pd(0) catalyst.[6] Ensure your solvents are thoroughly degassed by sparging with an inert gas (e.g., argon or nitrogen) before use.

  • Temperature Optimization: If the reaction is sluggish at a lower temperature (e.g., 80 °C), a higher temperature (e.g., 100-110 °C) may be necessary to overcome the activation barrier for oxidative addition.

Issue 2: Catalyst Deactivation and Side Product Formation

Catalyst deactivation can manifest as a stalled reaction, while side product formation complicates purification and reduces yield.

• Catalyst Deactivation: The active Pd(0) species can be prone to oxidation or aggregation into inactive palladium black.[21][22][23] This is often exacerbated by the presence of oxygen or impurities.[6]

  • Solution: Ensure a strictly inert atmosphere throughout the reaction setup and duration. Use high-purity reagents and freshly distilled or anhydrous solvents.

• Homocoupling of the Coupling Partner: In Suzuki reactions, the boronic acid can undergo homocoupling.[16]

  • Solution: This is often promoted by the presence of oxygen or if the Pd(II) precatalyst is not efficiently reduced to Pd(0).[16] Rigorous degassing and the use of an efficient precatalyst system can mitigate this.

Visualizing the Process

Catalytic Cycle for Suzuki-Miyaura Coupling

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Workflow

Caption: A systematic workflow for troubleshooting low conversion in your cross-coupling reaction.

Experimental Protocols

Protocol 1: General Screening for Suzuki-Miyaura Coupling

This protocol is designed as a starting point for optimizing the Suzuki-Miyaura coupling of 2-Bromo-6-(1-phenylpropoxy)pyridine.

Materials:

• 2-Bromo-6-(1-phenylpropoxy)pyridine (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium precatalyst (e.g., SPhos Pd G3, 2 mol%)

• Base (e.g., K₃PO₄, 2.0 equiv)

• Solvent (e.g., 1,4-Dioxane and water, 4:1 v/v)

• Anhydrous sodium sulfate or magnesium sulfate

• Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line)

Procedure:

• To an oven-dried reaction vial equipped with a magnetic stir bar, add 2-Bromo-6-(1-phenylpropoxy)pyridine, the arylboronic acid, and the base.

• Add the palladium precatalyst to the vial.

• Seal the vial with a septum cap and purge with argon or nitrogen for 10-15 minutes.

• Add the degassed solvent mixture via syringe.

• Place the reaction vial in a preheated oil bath or heating block at 100 °C.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Troubleshooting Buchwald-Hartwig Amination

This protocol provides a starting point for the Buchwald-Hartwig amination, which often requires slightly different conditions.

Materials:

• 2-Bromo-6-(1-phenylpropoxy)pyridine (1.0 equiv)

• Amine (1.2 equiv)

• Palladium precatalyst (e.g., XPhos Pd G3, 2 mol%)

• Base (e.g., Sodium tert-butoxide, 1.5 equiv)

• Anhydrous solvent (e.g., Toluene or Dioxane)

• Standard laboratory glassware and inert atmosphere setup

Procedure:

• In a glovebox or under a stream of inert gas, add the palladium precatalyst and the base to an oven-dried reaction vial with a stir bar.

• Add the 2-Bromo-6-(1-phenylpropoxy)pyridine and the anhydrous solvent.

• Add the amine to the reaction mixture.

• Seal the vial and heat to the desired temperature (e.g., 100-110 °C).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, quench carefully with saturated aqueous ammonium chloride, and extract with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

References

• Benchchem. (n.d.). Technical Support Center: Troubleshooting Palladium-Catalyzed Cross-Coupling Reactions.
• Benchchem. (n.d.). Troubleshooting common issues in palladium-catalyzed cross-coupling reactions.
• Hartwig, J. F., & Mann, G. (2002). Effect of Ligand Steric Properties and Halide Identity on the Mechanism for Oxidative Addition of Haloarenes to Trialkylphosphine Pd(0) Complexes. Journal of the American Chemical Society, 124(34), 10082-10092.
• Hassan, J., Sévignon, M., Gozzi, C., Schulz, E., & Lemaire, M. (2002). Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides. Chemical Reviews, 102(5), 1359-1470.
• Gensch, T., Jelier, B. J., & Glorius, F. (2018). Sterically Induced Acceleration of Aryl Halide Activation by Pd(0): A Radical Alternative to 2-Electron Oxidative Addition. Journal of the American Chemical Society, 140(38), 12155-12165.
• Barrios-Landeros, F., & Hartwig, J. F. (2009). Effect of ligand steric properties and halide identity on the mechanism for oxidative addition of haloarenes to trialkylphosphine Pd(0) complexes. Journal of the American Chemical Society, 131(25), 8963-8972.
• Carrow, B. P., & Hartwig, J. F. (2011). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings.
• Benchchem. (n.d.). Technical Support Center: Catalyst Selection for Cross-Coupling with Hindered Substrates.
• Anderson, K. W., Tundel, R. E., Ikawa, T., Altman, R. A., & Buchwald, S. L. (2007). A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines. The Journal of Organic Chemistry, 72(9), 3606-3607.
• Kashani, S. K., Jessiman, J. E., & Gupton, B. F. (2020).
• Benchchem. (n.d.). A Comparative Guide to Base Selection in Suzuki Cross-Coupling Reactions.
• Gensch, T., Jelier, B. J., & Glorius, F. (2018). Sterically Induced Acceleration of Aryl Halide Activation by Pd(0): A Radical Alternative to 2-Electron Oxidative Addition.
• Benchchem. (n.d.). Technical Support Center: Solvent Effects in Palladium-Catalyzed Reactions of 2-Bromo-4-methylpyridine.
• Spokoyny, A. M., et al. (2013). Off-Cycle Processes in Pd-Catalyzed Cross-Coupling of Carboranes. Journal of the American Chemical Society, 135(48), 18116-18127.
• Ahlquist, M., & Norrby, P. O. (2007). Profound Steric Control of Reactivity in Aryl Halide Addition to Bisphosphane Palladium(0) Complexes. Organometallics, 26(23), 5506-5509.
• Magano, J., & Dunetz, J. R. (2012). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. Chemical Reviews, 112(4), 2177-2250.
• Procter, D. J., et al. (2017). Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Chemical Science, 8(6), 4440-4445.
• Carrow, B. P., & Hartwig, J. F. (2011). Solvent Effect on Palladium-Catalyzed Cross-Coupling Reactions and Implications on the Active Catalytic Species.
• Fantoni, T., et al. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers.
• Bartholomew, C. H. (2001). Poisoning and deactivation of palladium catalysts.
• Ladeira, S. (2013). Ligand electronic influence in Pd-catalyzed C-C coupling processes.
• Gildner, P. G., & Colacot, T. J. (2015). Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides. Organometallics, 34(20), 4947-4958.
• van der Heijden, H., et al. (2021). Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS.
• Benchchem. (n.d.). Application Notes and Protocols: Buchwald-Hartwig Amination of 2-Amino-6-bromopyridine.
• Anderson, K. W., Tundel, R. E., Ikawa, T., Altman, R. A., & Buchwald, S. L. (2007). A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. The Journal of Organic Chemistry, 72(9), 3606-3607.
• Organ, M. G., et al. (2014). Phosphino-Triazole Ligands for Palladium-Catalyzed Cross-Coupling. Organometallics, 33(21), 6072-6083.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.
• van der Heijden, H., et al. (2021). Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS.
• Gildner, P. G., & Colacot, T. J. (2015). Addressing Challenges in Palladium-Catalyzed Cross-Coupling Reactions Through Ligand Design. Organometallics, 34(20), 4947-4958.
• Carrow, B. P., & Hartwig, J. F. (2011). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings.
• Organ, M. G., et al. (2016). Catalyst Activation, Deactivation, and Degradation in Palladium-Mediated Negishi Cross-Coupling Reactions.
• Bryce, M. R., et al. (2005). Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry, 70(23), 9342-9351.
• WuXi AppTec. (2025, January 2). Condition Optimization for Buchwald-Hartwig Reactions [Video]. YouTube.
• Carrow, B. P., & Hartwig, J. F. (2011). Solvent effect on palladium-catalyzed cross-coupling reactions and implications on the active catalytic species.
• Benchchem. (n.d.). Application Notes and Protocols: Suzuki Coupling Reactions with 2-bromo-6-methyl-1H.
• Hameed, A., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 205.
• Procter, D. J., et al. (2017). Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Chemical Science, 8(6), 4440-4445.
• Benchchem. (n.d.). Performance Under Pressure: A Comparative Guide to Catalytic Coupling of Sterically Hindered Substrates.
• Cerný, J., & Drasar, P. (2018). STUDIES ON SUZUKI COUPLING REACTIONS OF LARGE STERICALLY HINDERED SUBSTRATES.
• Benchchem. (n.d.). Application Notes and Protocols for Suzuki Coupling of 2-bromo-6-methylisonicotinic Acid.
• Shaik, S., et al. (2010). Defining the optimal inductive and steric requirements for a cross-coupling catalyst using the energetic span model. Journal of the American Chemical Society, 132(34), 11958-11967.
• Bruneau, A., & Buchwald, S. L. (2017). Design of a Versatile and Improved Precatalyst Scaffold for Palladium-Catalyzed Cross-Coupling: (η3-1-tBu-indenyl)2(μ-Cl)2Pd2.
• Benchchem. (n.d.). Application Notes and Protocols for the Suzuki Coupling Reaction of 2-Bromo-6-methylisonicotinaldehyde.
• Quora. (2018, April 4). What are the disadvantages of the Suzuki-Miyaura cross coupling reaction?
• Reddit. (2021, July 9). Diagnosing issues with a failed Suzuki coupling?
• Reddit. (2024, January 12). Failed suzuki coupling, any suggenstions?
• Nolan, S. P., et al. (2018). Sterically hindered N-heterocyclic carbene/palladium(ii) catalyzed Suzuki–Miyaura coupling of nitrobenzenes.
• Gupton, J. T., et al. (2016). Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. Molecules, 21(9), 1184.
• Hameed, A., et al. (2017).

Sources

• 1. Effect of Ligand Steric Properties and Halide Identity on the Mechanism for Oxidative Addition of Haloarenes to Trialkylphosphine Pd(0) Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sterically Induced Acceleration of Aryl Halide Activation by Pd(0): A Radical Alternative to 2‑Electron Oxidative Addition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Effect of ligand steric properties and halide identity on the mechanism for oxidative addition of haloarenes to trialkylphosphine Pd(0) complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. theses.enscm.fr [theses.enscm.fr]
• 14. researchgate.net [researchgate.net]
• 15. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H [pubs.rsc.org]
• 16. Yoneda Labs [yonedalabs.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Solvent effect on palladium-catalyzed cross-coupling reactions and implications on the active catalytic species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS  - PMC [pmc.ncbi.nlm.nih.gov]
• 23. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Side Reactions in the Functionalization of 2-Bromo-6-(1-phenylpropoxy)pyridine

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-Bromo-6-(1-phenylpropoxy)pyridine. This guide is designed to provide in-depth, field-proven insights into the common side reactions encountered during its functionalization. Moving beyond simple protocols, we will explore the causality behind these issues and offer robust, self-validating strategies to mitigate them, ensuring the integrity and success of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This guide is structured as a series of questions that address specific experimental challenges. Each answer provides a mechanistic explanation for the observed side reaction, followed by actionable troubleshooting steps and optimized protocols.

Section 1: General Issues & Substrate Stability

Question 1: I'm observing the formation of 6-bromo-2(1H)-pyridone as a major byproduct, even before my main reaction proceeds significantly. Why is the (1-phenylpropoxy) ether linkage cleaving?

Plausible Cause(s): The ether linkage at the C-6 position, while appearing robust, is susceptible to cleavage under certain conditions, a reaction known as dealkylation or de-etherification. This side reaction is primarily caused by:

• Harsh Basic Conditions: Strong bases, particularly alkali metal tert-butoxides (e.g., NaOt-Bu, KOt-Bu) commonly used in cross-coupling reactions, can promote elimination or nucleophilic attack on the ether, especially at elevated temperatures.

• Lewis Acid-Mediated Cleavage: Trace Lewis acidic species, which can be present as impurities in reagents or form in situ, can coordinate to the ether oxygen, activating it for cleavage.

• Hydrolysis: The presence of water under acidic or basic conditions can lead to the hydrolysis of the ether. The initial product, 2-bromo-6-hydroxypyridine, exists in tautomeric equilibrium with the more stable 6-bromo-2(1H)-pyridone.[1]

The resulting pyridone is often less soluble and can complicate purification. Its formation consumes the starting material, directly impacting the yield of your desired product.

Troubleshooting & Mitigation Strategies:

• Reagent Selection: Opt for milder bases when possible. For instance, in Suzuki couplings, cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) are often effective and less likely to cause ether cleavage than sodium tert-butoxide.[2]

• Temperature Control: Avoid unnecessarily high reaction temperatures. Monitor the reaction progress closely and maintain the lowest effective temperature.

• Anhydrous Conditions: Ensure all reagents and solvents are rigorously dried to minimize hydrolysis. Use freshly distilled solvents and dry glassware.

Visualization: Ether Cleavage and Tautomerization

Caption: Pathway for undesired ether cleavage and subsequent tautomerization.

Section 2: Palladium-Catalyzed Cross-Coupling Reactions

Question 2: In my Suzuki or Buchwald-Hartwig reaction, I'm seeing a significant amount of 2-(1-phenylpropoxy)pyridine, where the bromine has been replaced by hydrogen. What causes this protodebromination?

Plausible Cause(s): Protodebromination (also known as hydrodehalogenation) is a common and often frustrating side reaction in palladium-catalyzed cross-coupling. It arises from off-cycle pathways that intercept the catalytic cycle intermediates. Key mechanisms include:

• β-Hydride Elimination: If the organometallic coupling partner (e.g., an organoboron species in Suzuki coupling) has β-hydrogens, an intermediate palladium complex can undergo β-hydride elimination. The resulting palladium-hydride species (Pd-H) can then reductively eliminate with the pyridine substrate to form the protodebrominated product.[3]

• Reaction with Protic Sources: The active Pd(0) catalyst or other intermediates can react with trace water, alcohols, or even amines to generate Pd-H species, which then divert the reaction towards protodebromination.

• Deborylation/Decomposition of the Coupling Partner: In Suzuki reactions, the boronic acid can decompose to the corresponding arene, especially in aqueous media at high temperatures.[4] This reduces the concentration of the desired nucleophile, allowing competing side reactions like protodebromination to become more prominent.

Troubleshooting & Mitigation Strategies:

• Rigorous Degassing: Oxygen can damage the Pd(0) catalyst and promote side reactions. Degas your solvent and reaction mixture thoroughly using methods like freeze-pump-thaw cycles or by bubbling an inert gas (Argon or Nitrogen) through the solvent for an extended period.[2]

• Ligand Choice: Use bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos, XPhos, or RuPhos). These ligands promote the desired reductive elimination step, making it faster than competing side reactions.[5]

• Base and Solvent System: For Suzuki reactions, using anhydrous conditions with a base like K₃PO₄ can sometimes suppress protodebromination.[6] For Buchwald-Hartwig aminations, ensure the base is strong enough to deprotonate the amine efficiently but is non-nucleophilic (e.g., NaOt-Bu, LHMDS).[7]

• Reagent Stoichiometry: Using a slight excess (1.1-1.5 equivalents) of the boronic acid or amine coupling partner can help ensure the desired cross-coupling pathway outcompetes the side reactions.

Visualization: The Divergence to Protodebromination

Caption: Desired cross-coupling cycle versus the off-cycle protodebromination pathway.

Section 3: Specific Issues in Suzuki-Miyaura Coupling

Question 3: My Suzuki coupling is plagued by the formation of a bipyridine dimer from my starting material and significant homocoupling of my boronic acid. How can I resolve this?

Plausible Cause(s): Homocoupling side reactions are common in Suzuki couplings and point to specific flaws in the reaction setup or catalytic activity.

• Boronic Acid Homocoupling (e.g., Biaryl formation): This is often caused by the presence of oxygen, which can oxidize the Pd(0) catalyst to Pd(II). The Pd(II) species can then catalyze the homocoupling of the boronic acid.[2] It can also occur under anhydrous conditions with certain bases.

• Starting Material Homocoupling (Bipyridine formation): This side reaction is less common but can occur if the transmetalation step (transfer of the organic group from boron to palladium) is slow. This allows for a competing pathway where two molecules of the palladium-aryl intermediate react with each other.

Troubleshooting & Mitigation Strategies:

Strategy	Rationale & Implementation
Optimize Catalyst System	The choice of ligand is crucial. For an electron-deficient pyridine ring, bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands can accelerate the catalytic cycle, disfavoring homocoupling.
Rigorous Degassing	As mentioned previously, removing oxygen is the most critical step to prevent boronic acid homocoupling. Use at least three freeze-pump-thaw cycles for best results.
Control Base and Water Content	The base activates the boronic acid for transmetalation.[8] K₃PO₄ is often an excellent choice. While Suzuki reactions are often run with aqueous bases, sometimes adding a few equivalents of water to an anhydrous system (e.g., Dioxane/K₃PO₄) is sufficient to promote the reaction without causing excessive deborylation or homocoupling.[6]
Slow Addition of Reagents	In some cases, slow addition of the boronic acid via syringe pump can maintain a low, steady concentration, which can suppress its homocoupling.

Optimized Protocol: Suzuki Coupling of 2-Bromo-6-(1-phenylpropoxy)pyridine

• Setup: To a flame-dried Schlenk flask, add 2-Bromo-6-(1-phenylpropoxy)pyridine (1.0 eq), the desired arylboronic acid (1.2 eq), and finely ground K₃PO₄ (3.0 eq).

• Catalyst Loading: In a glovebox or under a strong flow of argon, add the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%) and the ligand (e.g., SPhos, 4.5 mol%).

• Degassing: Seal the flask, evacuate, and backfill with argon. Repeat this cycle three times.

• Solvent Addition: Add degassed solvent (e.g., 1,4-dioxane or toluene, ~0.1 M concentration) via a cannula or syringe.

• Reaction: Heat the mixture to 80-100 °C and monitor by TLC or LC-MS until the starting material is consumed.

• Workup: Cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo. Purify the residue by column chromatography.

Section 4: Specific Issues in Buchwald-Hartwig Amination

Question 4: My Buchwald-Hartwig amination is very slow and gives low yields. What factors are most critical for this substrate?

Plausible Cause(s): The Buchwald-Hartwig amination of 2-bromopyridines can be challenging due to the electronic nature of the substrate.

• Catalyst Inhibition: The pyridine nitrogen lone pair can coordinate to the palladium center, potentially inhibiting the catalyst by occupying a coordination site needed for the catalytic cycle to proceed.[9]

• Slow Oxidative Addition: The C-Br bond on the electron-deficient pyridine ring can be difficult to activate for oxidative addition, which is the rate-limiting step in many cases.[10]

• Incorrect Base/Ligand Combination: This is the most common reason for failure. The reaction requires a strong, non-nucleophilic base to deprotonate the amine (or the N-H of the palladium-amine complex), and the ligand must be able to stabilize the palladium center and promote both oxidative addition and reductive elimination.[3][5]

Troubleshooting & Mitigation Strategies:

• Ligand is Key: Do not use simple phosphine ligands like PPh₃. Employ state-of-the-art, sterically hindered, electron-rich biaryl phosphine ligands. The "Buchwald Ligands" (e.g., XPhos, SPhos, RuPhos) or Josiphos-type ferrocenyl ligands are specifically designed to overcome the challenges of coupling with heteroaryl chlorides and bromides. They accelerate both oxidative addition and reductive elimination.

• Choose the Right Base: Sodium tert-butoxide (NaOt-Bu) is a standard and effective base for many amine couplings. For more sensitive substrates, lithium bis(trimethylsilyl)amide (LHMDS) can be an excellent alternative.

• Use a Precatalyst: Using a well-defined palladium precatalyst (e.g., XPhos Pd G3) can lead to more reproducible results than generating the active Pd(0) species in situ from sources like Pd(OAc)₂ or Pd₂(dba)₃.[10] Precatalysts ensure a more efficient and controlled formation of the active catalytic species.

Visualization: Critical Roles in Buchwald-Hartwig Amination

Sources

• 1. 2-Bromo-6-hydroxypyridine | 27992-32-1 [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
• 6. reddit.com [reddit.com]
• 7. researchgate.net [researchgate.net]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. reddit.com [reddit.com]

Technical Support Center: Purification of 2-Bromo-6-(1-phenylpropoxy)pyridine

Welcome to the technical support center for the purification of 2-Bromo-6-(1-phenylpropoxy)pyridine. This guide is designed for researchers, scientists, and professionals in drug development. Here, you will find in-depth troubleshooting advice and frequently asked questions to navigate the challenges you might encounter during the purification of this compound.

Troubleshooting Guide

This section addresses specific issues that may arise during your purification workflow. The advice provided is grounded in established chemical principles and practical laboratory experience.

Issue 1: My final product yield is significantly lower than expected after column chromatography.

Possible Causes and Solutions:

• Sub-optimal Solvent System: The polarity of your mobile phase may be too high, causing your product to elute too quickly with impurities, or too low, leading to broad peaks and poor separation.

  • Solution: Systematically optimize your solvent system using Thin Layer Chromatography (TLC) first. A good starting point for many pyridine derivatives is a mixture of hexane and ethyl acetate.[1] Aim for an Rf value of 0.2-0.3 for your product to ensure good separation on the column.

• Product Adsorption onto Silica Gel: The basic nitrogen of the pyridine ring can strongly interact with the acidic silanol groups on the surface of silica gel, leading to irreversible adsorption and loss of product.

  • Solution:

    • Deactivate the Silica: Add a small amount of a basic modifier, such as triethylamine (0.1-1% v/v), to your mobile phase. This will compete with your product for the active sites on the silica.[2]

    • Use an Alternative Stationary Phase: Consider using alumina (basic or neutral) or a reverse-phase silica gel for your chromatography.

• Product Instability: 2-Bromo-6-substituted pyridines can be susceptible to degradation under certain conditions.

  • Solution: Avoid prolonged exposure to strong acids or bases during workup and purification. Ensure your solvents are of high purity and free from peroxides. Some pyridine derivatives are also light-sensitive.

Issue 2: I'm observing multiple spots on my TLC, even after purification.

Possible Causes and Solutions:

• Incomplete Reaction: The presence of starting materials is a common source of impurities. In a typical synthesis of 2-Bromo-6-(1-phenylpropoxy)pyridine, you might expect to see unreacted 2,6-dibromopyridine and 1-phenylpropanol.[3]

  • Solution: Monitor your reaction to completion using TLC or GC-MS. If the reaction is stalled, consider optimizing the reaction conditions (e.g., temperature, reaction time, or catalyst).

• Formation of Byproducts: Side reactions can lead to a variety of impurities. For instance, over-bromination or reaction at other positions on the pyridine ring can occur.[4]

  • Solution: Carefully control the stoichiometry of your reagents. Slow, portion-wise addition of the brominating agent can sometimes minimize the formation of over-brominated byproducts.[4]

• Co-eluting Impurities: Some impurities may have similar polarities to your desired product, making separation by standard chromatography challenging.

  • Solution:

    • Optimize Chromatography: Use a shallower solvent gradient or a longer column to improve resolution.

    • Consider an Alternative Purification Technique: Recrystallization can be a powerful method for removing small amounts of impurities if a suitable solvent system can be found. Alternatively, preparative HPLC can offer higher resolution.[5]

Workflow for Troubleshooting Purity Issues

Caption: Decision tree for troubleshooting product purity.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the purification and handling of 2-Bromo-6-(1-phenylpropoxy)pyridine.

Q1: What is the most effective method for purifying 2-Bromo-6-(1-phenylpropoxy)pyridine?

Flash column chromatography on silica gel is generally the most effective and widely used method for the initial purification of this compound.[1] However, the optimal technique can depend on the scale of your synthesis and the nature of the impurities.

Purification Technique	Pros	Cons	Best For
Flash Column Chromatography	High throughput, good for large scales.	Can lead to product loss on silica, may not resolve closely related impurities.	Primary purification of crude reaction mixtures.
Recrystallization	Can yield very pure material, scalable.	Finding a suitable solvent can be challenging, may not be effective for all impurities.	Final purification step to remove minor impurities.
Preparative HPLC	High resolution, excellent for difficult separations.	Lower throughput, requires specialized equipment, can be costly.	Isolating high-purity material for analytical standards or biological testing.[5]
Distillation	Effective for removing non-volatile impurities.	Requires thermal stability of the compound, may not separate isomers.	Purification of thermally stable, liquid products.[6][7]

Q2: How can I assess the purity of my final product?

A combination of analytical techniques is recommended to confidently assess the purity of your 2-Bromo-6-(1-phenylpropoxy)pyridine.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of your compound and identifying any residual solvents or major impurities.[8]

• Mass Spectrometry (MS): Provides the molecular weight of your compound and can help in identifying byproducts. Gas Chromatography-Mass Spectrometry (GC-MS) is particularly useful for assessing the presence of volatile impurities.[9]

• High-Performance Liquid Chromatography (HPLC): A highly sensitive technique for quantifying the purity of your sample and detecting minor impurities.[10][11]

• Thin Layer Chromatography (TLC): A quick and easy way to get a qualitative assessment of purity and to monitor the progress of a purification.

Workflow for Purity Assessment

Caption: Recommended workflow for product purity analysis.

Q3: What are the expected impurities from the synthesis of 2-Bromo-6-(1-phenylpropoxy)pyridine?

The synthesis of 2-Bromo-6-(1-phenylpropoxy)pyridine likely involves the reaction of 2,6-dibromopyridine with 1-phenylpropanol in the presence of a base.[3] Based on this, the most probable impurities are:

• Starting Materials:

  • 2,6-dibromopyridine

  • 1-phenylpropanol

• Byproducts:

  • 2,6-bis(1-phenylpropoxy)pyridine (from disubstitution)

  • Hydrolysis products if water is present.

The relative amounts of these impurities will depend on the specific reaction conditions used.

References

• Sciencemadness.org. (2009). recrystallisation of pyridinium tribromide. [Link]

• PrepChem.com. Synthesis of 2-Bromo-6-phenoxypyridine. [Link]

• SIELC Technologies. (2018). 2-Bromo-6-methylpyridine. [Link]

• Carter, R. (2023). Synthesis of 2-Bromo-6-Alkylaminopyridines, 2,6-Dialkylaminopyridines, and TREN Based Ligands. Georgia Southern University, Honors Thesis. [Link]

• ResearchGate. (2024). Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. [Link]

• Royal Society of Chemistry. RSC Advances. [Link]

• HELIX Chromatography. HPLC Methods for analysis of Pyridine. [Link]

• Agency for Toxic Substances and Disease Registry. ANALYTICAL METHODS. [Link]

• Occupational Safety and Health Administration. Pyridine. [Link]

• Google Patents.
• Google Patents.

• Organic Syntheses. 2-bromopyridine. [Link]

• ChemBK. (E)-2-bromo-6-(3-(pyrrolidin-1-yl)-1-(p-tolyl)prop-1-en-1-yl)pyridine. [Link]

• ResearchGate. (2006). New Syntheses of Substituted Pyridines via Bromine–Magnesium Exchange. [Link]

• ACS Publications. (2012). Pyridine•BrF3, the Missing Link for Clean Fluorinations of Aromatic Derivatives. [Link]

• Google Patents.

• PubChem. 2-Bromo-6-ethoxypyridine. [Link]

• PubChem. 2-Bromo-6-(2,5-dimethylpyrrolidin-1-yl)pyridine. [Link]

• Der Pharma Chemica. (2015). Identification and Synthesis of New Process Related Impurity in Brimonidine Tartarate. [Link]

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Technisches Support-Center: Optimierung der Synthese von 2-Brom-6-(1-phenylpropoxy)pyridin-Derivaten

Answering in German as requested by the user.

Absolut! Hier ist ein technisches Support-Center, das speziell auf die Verbesserung der Ausbeute bei der Synthese von 2-Brom-6-(1-phenylpropoxy)pyridin-Derivaten zugeschnitten ist.

An: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Von: Ihr leitender Anwendungswissenschaftler

Dieses Dokument dient als spezieller Leitfaden zur Fehlerbehebung und Optimierung der Synthese von 2-Brom-6-(1-phenylpropoxy)pyridin-Derivaten. Die Synthese dieser Moleküle, die typischerweise über eine nukleophile aromatische Substitution (SNAr) oder eine Williamson-Ethersynthese erfolgt, kann durch Probleme wie niedrige Ausbeuten, unvollständige Umwandlungen und die Bildung von Nebenprodukten erschwert werden.[1][2] Dieser Leitfaden bietet detaillierte, auf Kausalität basierende Lösungen zur Bewältigung dieser Herausforderungen und gewährleistet, dass Ihre Experimente sowohl effizient als auch reproduzierbar sind.

Leitfaden zur Fehlerbehebung: Diagnose und Behebung von Problemen mit geringer Ausbeute

Dieses Segment befasst sich mit spezifischen experimentellen Problemen, die zu unbefriedigenden Ergebnissen führen.

F1: Meine Reaktion zur Synthese von 2-Brom-6-(1-phenylpropoxy)pyridin ergibt konstant eine niedrige Ausbeute (<40 %). Was sind die wahrscheinlichsten Ursachen?

Antwort: Eine niedrige Ausbeute ist oft auf eine Kombination von Faktoren zurückzuführen, die die Effizienz der Reaktion beeinträchtigen. Die häufigsten Ursachen lassen sich in drei Hauptkategorien einteilen: ineffiziente Alkoxidbildung, suboptimale Reaktionsbedingungen und konkurrierende Nebenreaktionen.

• Ineffiziente Alkoxidbildung: Die Reaktion beginnt mit der Deprotonierung des 1-Phenylpropanols (oder des 2-Brom-6-hydroxypyridins), um das nukleophile Alkoxid zu bilden.[3] Eine unvollständige Deprotonierung ist eine Hauptursache für geringe Ausbeuten.

  • Kausalität: Schwache Basen oder das Vorhandensein von Wasser können das Gleichgewicht von der Bildung des Alkoxids weg verschieben. Die Verwendung einer starken, nicht-nukleophilen Base ist entscheidend, um die Reaktion voranzutreiben.

  • Lösung:

    • Basenauswahl: Verwenden Sie eine starke Base wie Natriumhydrid (NaH) oder Kaliumhydrid (KH).[3] Diese deprotonieren das Alkohol irreversibel und treiben die Reaktion voran.

    • Wasserfreie Bedingungen: Stellen Sie sicher, dass alle Glasgeräte flamm- oder ofengetrocknet sind und dass die verwendeten Lösungsmittel wasserfrei sind.[4] Restwasser verbraucht die Base und hemmt die Alkoxidbildung.

• Suboptimale Reaktionsbedingungen: Die Wahl des Lösungsmittels und der Temperatur hat erheblichen Einfluss auf die Reaktionsgeschwindigkeit.[5]

  • Kausalität: Die SNAr-Reaktion wird durch polar aprotische Lösungsmittel begünstigt, die den Kationenpartner der Base solvatisieren, aber den "nackten" Alkoxid-Nukleophil für den Angriff auf den Pyridinring frei lassen.[1][2] Protische Lösungsmittel können das Nukleophil durch Wasserstoffbrückenbindungen solvatisieren und seine Reaktivität verringern.[1][6]

  • Lösung:

    • Lösungsmittelauswahl: Verwenden Sie polar aprotische Lösungsmittel wie DMF, DMSO oder THF.[7]

    • Temperaturoptimierung: Während einige Reaktionen bei Raumtemperatur ablaufen, kann eine moderate Erwärmung (z. B. 50–80 °C) die Reaktionsgeschwindigkeit erheblich erhöhen.[1] Überwachen Sie die Reaktion mittels Dünnschichtchromatographie (DC), um eine Zersetzung bei höheren Temperaturen zu vermeiden.[5]

• Konkurrierende Nebenreaktionen: Obwohl bei SNAr-Reaktionen weniger verbreitet als bei aliphatischen SN2-Reaktionen, können Nebenreaktionen dennoch auftreten, insbesondere bei sterisch gehinderten Substraten.[1]

F2: Die Reaktion scheint ins Stocken zu geraten und erreicht nie die vollständige Umsetzung des Ausgangsmaterials. Warum?

Antwort: Eine ins Stocken geratene Reaktion deutet typischerweise auf ein Problem mit der Reagenzien-Stöchiometrie, -Reinheit oder -Aktivität hin.

• Kausalität: Wenn die Base nicht in ausreichendem Überschuss vorhanden ist oder ihre Aktivität durch unsachgemäße Lagerung oder Verunreinigungen beeinträchtigt ist, wird nicht das gesamte Alkohol in das reaktive Alkoxid umgewandelt. Ebenso können Verunreinigungen in Ihren Ausgangsmaterialien die Reaktion vergiften.[5]

• Lösung:

  • Stöchiometrie der Base: Verwenden Sie einen leichten Überschuss der Base (z. B. 1,1–1,5 Äquivalente), um eine vollständige Deprotonierung sicherzustellen.

  • Reinheit der Reagenzien: Stellen Sie sicher, dass Ihre Ausgangsmaterialien (2-Brom-6-hydroxypyridin und 1-Phenylpropanol) von hoher Reinheit sind.[5] Reinigen Sie sie gegebenenfalls vor der Verwendung durch Umkristallisation oder Destillation.

  • Sorgfältige Handhabung: Fügen Sie Reagenzien unter einer inerten Atmosphäre (Stickstoff oder Argon) hinzu, um den Abbau durch Luft oder Feuchtigkeit zu verhindern.[4]

F3: Ich beobachte mehrere Flecken auf meiner DC-Platte, die nicht den Ausgangsmaterialien oder dem Produkt entsprechen. Was könnten diese Nebenprodukte sein?

Antwort: Die Identifizierung von Nebenprodukten ist entscheidend für die Optimierung. Mehrere Möglichkeiten bestehen:

• Kausalität: Unerwünschte Flecken können auf Zersetzung, Di-Substitution (wenn 2,6-Dibrompyridin verwendet wird) oder in seltenen Fällen auf eine C-Alkylierung anstelle der gewünschten O-Alkylierung zurückzuführen sein.[1][8][9] Hohe Temperaturen und lange Reaktionszeiten können die Zersetzung von Reagenzien oder Produkten fördern.[10]

• Lösung:

  • Reaktionsüberwachung: Führen Sie eine Zeitverlaufsstudie durch und analysieren Sie Aliquots mittels DC oder LC-MS, um festzustellen, wann die Nebenprodukte zu erscheinen beginnen. Dies hilft bei der Bestimmung der optimalen Reaktionszeit.

  • Temperaturkontrolle: Führen Sie die Reaktion bei der niedrigsten Temperatur durch, die eine angemessene Geschwindigkeit ermöglicht, um thermischen Abbau zu minimieren.[5]

  • Stöchiometrische Kontrolle: Wenn Sie 2,6-Dibrompyridin verwenden, verwenden Sie einen leichten Überschuss des Pyridins im Verhältnis zum Alkoxid, um die Bildung des di-substituierten Produkts zu unterdrücken.

Fehlerbehebungs-Workflow

Das folgende Diagramm skizziert einen logischen Ansatz zur Diagnose und Behebung von Problemen mit geringer Ausbeute.

Abbildung 1: Logischer Workflow zur Fehlerbehebung bei geringen Ausbeuten in der Pyridin-Ether-Synthese.

Häufig gestellte Fragen (FAQs)

F1: Was ist die optimale Kombination aus Base und Lösungsmittel für diese Synthese?

Antwort: Die ideale Kombination maximiert die Nukleophilie des Alkoxids und erleichtert gleichzeitig die SNAr-Reaktion. Eine Zusammenfassung der bewährten Optionen finden Sie in der folgenden Tabelle.

Parameter	Empfohlene Optionen	Begründung	Referenz
Base	NaH, KH, KHMDS	Starke, nicht-nukleophile Basen, die eine irreversible Deprotonierung gewährleisten und die Reaktion vorantreiben.	[3]
Lösungsmittel	DMF, DMSO, THF	Polar aprotische Lösungsmittel, die das Gegenion (Na⁺, K⁺) solvatisieren, aber das Alkoxid-Nukleophil für den Angriff reaktiv lassen.	[1][2]
Temperatur	25 °C bis 80 °C	Raumtemperatur kann ausreichen, aber eine Erwärmung beschleunigt oft die Reaktion. Muss empirisch optimiert werden.	[1][5]
Zeit	2 bis 24 Stunden	Der Fortschritt sollte mittels DC sorgfältig überwacht werden, um den optimalen Endpunkt zu bestimmen.	[4]

F2: Wie wichtig ist die Stereochemie am 1-Phenylpropanol-Zentrum während der Reaktion?

Antwort: Die Reaktion findet am Sauerstoffatom des Alkohols statt und hat keinen Einfluss auf das stereogene Zentrum am benachbarten Kohlenstoff. Wenn Sie mit einem enantiomerenreinen Alkohol (z. B. (R)-1-Phenylpropanol) beginnen, sollte Ihr Produkt die gleiche stereochemische Konfiguration beibehalten. Die Synthese chiraler Pyridinderivate ist ein wichtiges Gebiet, und die Beibehaltung der Stereointegrität ist oft ein Hauptziel.[11]

F3: Gibt es spezielle Empfehlungen für die Aufarbeitung und Reinigung dieser Derivate?

Antwort: Ja, eine sorgfältige Aufarbeitung ist entscheidend, um Ausbeuteverluste zu vermeiden.[4]

• Quenchen: Wenn Sie eine Hydridbase (NaH, KH) verwenden, löschen Sie die Reaktion vorsichtig, indem Sie sie langsam zu einem gekühlten protischen Lösungsmittel wie Isopropanol oder Wasser geben, um überschüssiges Hydrid zu zersetzen.

• Extraktion: Extrahieren Sie das Produkt mit einem geeigneten organischen Lösungsmittel (z. B. Ethylacetat, Dichlormethan). Waschen Sie die organische Phase mit Wasser und anschließend mit Sole, um anorganische Salze zu entfernen.

• Trocknung und Konzentration: Trocknen Sie die organische Schicht über einem wasserfreien Trockenmittel (z. B. Na₂SO₄, MgSO₄), filtrieren Sie und konzentrieren Sie sie unter reduziertem Druck.

• Reinigung: Die Reinigung erfolgt typischerweise durch Säulenchromatographie an Kieselgel. Ein Gradientenelutionssystem, beginnend mit einem unpolaren Lösungsmittel (z. B. Hexan) und schrittweiser Erhöhung der Polarität mit Ethylacetat, ist in der Regel wirksam, um das Produkt von nicht umgesetzten Ausgangsmaterialien und Nebenprodukten zu trennen.

Detailliertes experimentelles Protokoll

Dieses Protokoll beschreibt ein verallgemeinertes Verfahren zur Synthese von 2-Brom-6-(1-phenylpropoxy)pyridin aus 2-Brom-6-hydroxypyridin und 1-Phenylpropanol. Hinweis: Dieses Protokoll sollte als Ausgangspunkt dienen und erfordert möglicherweise eine Optimierung für spezifische Substrate.

Synthese von 2-Brom-6-(1-phenylpropoxy)pyridin

Materialien:

• 2-Brom-6-hydroxypyridin (1,0 Äquiv.)

• 1-Phenylpropanol (1,1 Äquiv.)

• Natriumhydrid (NaH, 60 % Dispersion in Mineralöl, 1,2 Äquiv.)

• Wasserfreies Dimethylformamid (DMF)

• Standard-Glasgeräte für die organische Synthese, ofengetrocknet

• Inertgas-Atmosphäre (Stickstoff oder Argon)

Verfahren:

• Einrichtung: Geben Sie in einen ofengetrockneten 250-ml-Rundkolben, der mit einem Magnetrührstab und einem Septum ausgestattet ist, Natriumhydrid (1,2 Äquiv.) unter einer positiven Stickstoff- oder Argonströmung.

• Lösungsmittelzugabe: Fügen Sie wasserfreies DMF (ca. 5 ml pro mmol 2-Brom-6-hydroxypyridin) über eine Spritze hinzu. Kühlen Sie die Suspension in einem Eis-Wasser-Bad auf 0 °C.

• Alkoholzugabe: Lösen Sie 1-Phenylpropanol (1,1 Äquiv.) in einer minimalen Menge wasserfreiem DMF und geben Sie es langsam tropfenweise über eine Spritze zur gerührten NaH-Suspension. Rühren Sie die Mischung 30 Minuten bei 0 °C. Die Entwicklung von Wasserstoffgas sollte beobachtet werden.

• Pyridin-Zugabe: Lösen Sie 2-Brom-6-hydroxypyridin (1,0 Äquiv.) in wasserfreiem DMF und geben Sie es langsam zur Reaktionsmischung bei 0 °C.

• Reaktion: Entfernen Sie das Eisbad und lassen Sie die Reaktion auf Raumtemperatur erwärmen. Rühren Sie die Reaktion bei Raumtemperatur (oder erwärmen Sie sie bei Bedarf auf 50–70 °C) und überwachen Sie den Fortschritt mittels DC (z. B. mit einem Eluentensystem aus 4:1 Hexan:Ethylacetat). Die Reaktion ist typischerweise innerhalb von 4–12 Stunden abgeschlossen.

• Aufarbeitung:

  • Kühlen Sie die Reaktion nach Abschluss auf 0 °C und löschen Sie sie vorsichtig, indem Sie langsam tropfenweise Wasser hinzufügen, um überschüssiges NaH zu zersetzen.

  • Verdünnen Sie die Mischung mit Wasser und extrahieren Sie sie dreimal mit Ethylacetat.

  • Kombinieren Sie die organischen Schichten, waschen Sie sie mit Wasser und anschließend mit Sole, trocknen Sie sie über wasserfreiem Natriumsulfat, filtrieren Sie und konzentrieren Sie sie unter reduziertem Druck.

• Reinigung: Reinigen Sie den Rohrückstand mittels Flash-Säulenchromatographie an Kieselgel unter Verwendung eines geeigneten Eluentengradienten (z. B. 0 % bis 20 % Ethylacetat in Hexan), um das reine 2-Brom-6-(1-phenylpropoxy)pyridin zu erhalten.

• Charakterisierung: Bestätigen Sie die Identität und Reinheit des Produkts mittels ¹H-NMR, ¹³C-NMR und Massenspektrometrie.

Referenzen

• Benchchem. (2025). Technical Support Center: Troubleshooting Low Yield in Multicomponent Reactions of Pyridines.

• Benchchem. (2025). Improving reaction conditions for Williamson ether synthesis.

• University of Rochester, Department of Chemistry. Troubleshooting: How to Improve Yield.

• MDPI. (2019). Base-Promoted SNAr Reactions of Fluoro- and Chloroarenes as a Route to N-Aryl Indoles and Carbazoles.

• Benchchem. (2025). Troubleshooting poor yield in pyrazolo[3,4-b]pyridine synthesis.

• Benchchem. (2025). Technical Support Center: Solvent Effects on Nucleophilic Aromatic Substitution of Bromopyrimidines.

• Chemistry LibreTexts. (2015). Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution.

• WordPress. (n.d.). SNAr Reaction in Other Common Molecular Solvents.

• Royal Society of Chemistry. (2021). Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions.

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis.

• Royal Society of Chemistry. (n.d.). Synthesis of new chiral lactam-fused pyridine derivatives.

• Royal Society of Chemistry. (n.d.). Advances.

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• 3. masterorganicchemistry.com [masterorganicchemistry.com]
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• 6. chem.libretexts.org [chem.libretexts.org]
• 7. SNAr Reaction in Other Common Molecular Solvents - Wordpress [reagents.acsgcipr.org]
• 8. Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
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• 11. Synthesis of new chiral lactam-fused pyridine derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]

"stability issues of 2-Bromo-6-(1-phenylpropoxy)pyridine under reaction conditions"

Welcome to the technical support center for 2-Bromo-6-(1-phenylpropoxy)pyridine. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential stability challenges associated with this multifunctional molecule. Drawing from established principles in organic chemistry and data from analogous structures, this document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to ensure the integrity of your reactions and the successful outcome of your experiments.

Introduction: A Molecule of Dual Reactivity

2-Bromo-6-(1-phenylpropoxy)pyridine is a unique building block featuring two key reactive sites: a 2-bromopyridine moiety and a benzylic ether. This combination allows for sequential, selective functionalization, making it a valuable intermediate in medicinal chemistry and materials science. However, this dual reactivity also presents specific stability challenges that must be carefully managed. This guide will address the primary points of potential degradation: the C-Br bond on the pyridine ring and the benzylic ether linkage.

Part 1: Troubleshooting Guide for Common Stability Issues

This section addresses the most common stability issues encountered when working with 2-Bromo-6-(1-phenylpropoxy)pyridine, categorized by the reactive moiety.

Issue 1: Cleavage of the 6-(1-phenylpropoxy) Ether Linkage

The ether at the 6-position is a benzylic ether, which makes it susceptible to cleavage under certain conditions, particularly acidic ones.[1][2] The stability of this group is critical for maintaining the core structure of the molecule during reactions targeting the C-Br bond.

Symptoms:

• Formation of 2-bromo-6-hydroxypyridine as a major byproduct.

• Appearance of 1-phenyl-1-propanol or related derivatives in the reaction mixture.

• Inconsistent reaction yields, especially in reactions run under acidic conditions or with Lewis acid catalysts.

Root Causes and Mitigation Strategies:

Condition	Underlying Cause	Recommended Action
Strongly Acidic Conditions (e.g., HCl, HBr, H₂SO₄)	Protonation of the ether oxygen, followed by SN1-type cleavage, is facilitated by the stability of the resulting benzylic carbocation.[1][2] Strong acids like HBr and HI are particularly effective at cleaving ethers.[2]	Avoid using strong protic acids. If an acid is required, consider milder options like acetic acid or use a buffered system. For reactions requiring acid catalysis, a Lewis acid that is less prone to ether cleavage, such as ZnCl₂, may be a suitable alternative to more aggressive ones like AlCl₃.[3]
Lewis Acid Catalysis (e.g., AlCl₃, BBr₃)	Strong Lewis acids can coordinate to the ether oxygen, activating it for cleavage. BBr₃ is known to be a very aggressive reagent for cleaving ethers.[4]	Select Lewis acids with care. If a Lewis acid is necessary, use it in stoichiometric amounts at the lowest possible temperature. Screen alternative, milder Lewis acids if cleavage persists.
Elevated Temperatures	High temperatures can provide the activation energy needed for ether cleavage, especially if trace acidic impurities are present.	Maintain the lowest possible reaction temperature. If heating is necessary, ensure the reaction medium is free from acidic impurities by using freshly distilled solvents and high-purity reagents.

To assess the stability of your batch of 2-Bromo-6-(1-phenylpropoxy)pyridine under your specific reaction conditions, perform the following control experiment:

• Setup: In a clean, dry flask, dissolve a small amount of 2-Bromo-6-(1-phenylpropoxy)pyridine in the reaction solvent.

• Conditions: Add all reaction components except for the key coupling partner or reagent that acts on the C-Br bond.

• Monitoring: Stir the mixture under the planned reaction temperature and monitor for the appearance of 2-bromo-6-hydroxypyridine by TLC or LC-MS over the intended reaction time.

• Analysis: If significant degradation is observed, the conditions are too harsh for the ether linkage, and a milder protocol should be developed.

Caption: Troubleshooting workflow for benzylic ether cleavage.

Issue 2: Unwanted Reactions at the 2-Bromo Position

The C-Br bond on the pyridine ring is the primary site for cross-coupling reactions. However, it can also be susceptible to premature or undesired reactions.

Symptoms:

• Formation of 2-H-6-(1-phenylpropoxy)pyridine (de-bromination).

• Generation of 2-hydroxy-6-(1-phenylpropoxy)pyridine or 2-alkoxy-6-(1-phenylpropoxy)pyridine byproducts.

• Failure to undergo the desired cross-coupling reaction.

Root Causes and Mitigation Strategies:

Condition	Underlying Cause	Recommended Action
Strongly Basic Conditions (e.g., NaOH, KOH at high temp)	Nucleophilic aromatic substitution (SNAr) can occur, where the bromide is displaced by hydroxide or other nucleophiles present.[5]	Use milder bases for your reaction, such as K₂CO₃, Cs₂CO₃, or organic bases like Et₃N or DIPEA. If a strong base is required, run the reaction at the lowest possible temperature.
Organometallic Reagents (e.g., BuLi, Grignards)	2-Bromopyridine can react with butyllithium to form 2-lithiopyridine.[6][7] This can lead to undesired side reactions if not the intended transformation.	When using organometallic reagents, perform the reaction at low temperatures (e.g., -78 °C) to control reactivity. Ensure the reaction is carried out under a strictly inert atmosphere to prevent quenching of the organometallic species.
Catalyst Decomposition or Inactivity	In cross-coupling reactions, impurities in the starting material or solvent can poison the catalyst. The choice of ligand is also crucial for stabilizing the catalyst and promoting the desired reaction.	Use high-purity, degassed solvents and reagents.[8] Screen different palladium catalysts and ligands to find the optimal combination for your specific transformation.

Caption: Decision tree for troubleshooting C-Br bond reactivity.

Part 2: Frequently Asked Questions (FAQs)

Q1: Is 2-Bromo-6-(1-phenylpropoxy)pyridine stable to long-term storage? A: 2-Bromopyridine itself is stable under normal temperatures and pressures but is sensitive to light.[9] Similarly, benzylic ethers can be prone to oxidative degradation over long periods when exposed to air.[10] For optimal stability, it is recommended to store 2-Bromo-6-(1-phenylpropoxy)pyridine under an inert atmosphere (e.g., argon or nitrogen), protected from light, and in a cool, dry place.

Q2: Can I use this compound in a Suzuki-Miyaura cross-coupling reaction? A: Yes, the 2-bromopyridine motif is well-suited for Suzuki-Miyaura reactions.[11] However, care must be taken with the choice of base to avoid cleavage of the ether linkage. Inorganic bases like potassium carbonate or cesium carbonate are generally preferred over strong hydroxides. The reaction should be run under an inert atmosphere to protect the palladium catalyst.

Q3: My reaction mixture is turning dark. Is this a sign of decomposition? A: Darkening of the reaction mixture, particularly in palladium-catalyzed reactions, can indicate the formation of palladium black, a sign of catalyst decomposition. This can be caused by oxygen, high temperatures, or impurities. It can also indicate degradation of the pyridine ring itself, which can occur under harsh thermal conditions.[12][13] If you observe significant color change, it is advisable to re-evaluate your reaction setup for air- and moisture-free conditions and consider lowering the reaction temperature.

Q4: What are the expected byproducts if the molecule degrades? A: The primary degradation pathways would likely lead to the byproducts listed in the table below. Monitoring your reaction for these species can provide valuable insight into the stability of the starting material under your chosen conditions.

Degradation Pathway	Key Byproduct	Analytical Signature (LC-MS)
Benzylic Ether Cleavage	2-Bromo-6-hydroxypyridine	[M+H]⁺ corresponding to C₅H₅BrNO
De-bromination	6-(1-Phenylpropoxy)pyridine	[M+H]⁺ corresponding to C₁₄H₁₆NO
Hydrolysis of Bromine	2-Hydroxy-6-(1-phenylpropoxy)pyridine	[M+H]⁺ corresponding to C₁₄H₁₆NO₂

References

• Chen, A. M.-Y. (n.d.). Pyridine Hydrogen Iodide as an Ether Cleaving Agent in Coal Chemistry.
• Fiveable. (n.d.). Benzylic Ether Definition - Organic Chemistry Key Term.
• University of Regensburg. (n.d.). Alcohol Protecting Groups.

• Plante, O. J., Buchwald, S. L., & Seeberger, P. H. (2000). Halobenzyl Ethers as Protecting Groups for Organic Synthesis. Organic Letters, 2(16), 2381–2384. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Ethers - Protecting Groups.
• Reddit. (2019, February 9). Ether Cleavage. I know HCl isn't usually considered strong enough to cleave ethers but with pyridine HCl it has been shown to work. My question is does stirring for 8 hours sound excessive? Step 2 is occurring ATM in a cold environment. r/OrganicChemistry.

• Al Jasem, Y., & Thiemann, T. (2025). Studies on the Synthesis, Physical Properties, and Stability of Benzyl Ethers as Potential Heat Transfer Fluids. Chemistry Proceedings. Available from: [Link]

• Jubilant Ingrevia Limited. (n.d.). 2-Bromopyridine Safety Data Sheet.
• Google Patents. (n.d.). US3161642A - Preparation of pyrimidine derivatives by ether cleavage.
• BenchChem. (2025). A Comparative Guide to 2-Acetyl-5-bromopyridine and Other Brominated Pyridine Derivatives in Modern Synthesis.
• ChemicalBook. (n.d.). 2-Bromopyridine | 109-04-6.

• Flögel, O., Dash, J., Brüdgam, I., Hartl, H., & Reißig, H.-U. (2002). Selective ether cleavage reactions of 4,6-dialkoxy-2-(trifluoromethyl)pyridine mono- and dicarboxylates. The Journal of Organic Chemistry, 67(26), 9321–9327. Available from: [Link]

• BenchChem. (2025). Technical Support Center: 2-Bromo-6-methylisonicotinic Acid.
• Sigma-Aldrich. (n.d.). 2-Bromopyridine 99 109-04-6.
• Wikipedia. (n.d.). 2-Bromopyridine.
• LibreTexts. (n.d.). 18.3 Reactions of Ethers: Acidic Cleavage – Organic Chemistry: A Tenth Edition.
• ScienceDirect. (2026, January 1). Revisiting the kinetics of pyridine pyrolysis. Part 2: Model development and validation.

• Hore, N. R., & Russell, D. K. (1998). Radical pathways in the thermal decomposition of pyridine and diazines: a laser pyrolysis and semi-empirical study. Journal of the Chemical Society, Perkin Transactions 2, (2), 269–276. Available from: [Link]

• MDPI. (n.d.). Photochemical Rearrangements of Pyridine N-Oxides: Pathways to Oxaziridine Derivatives.
• BenchChem. (2025). Technical Support Center: Troubleshooting Reactions Involving 2,6-Dibromo-4-nitroaniline.
• BenchChem. (2025). A Comprehensive Technical Guide to 2-Bromo-6-methylisonicotinaldehyde for Researchers and Drug Development Professionals.
• Royal Society of Chemistry. (2022, July 5). Two electrolyte decomposition pathways at nickel-rich cathode surfaces in lithium-ion batteries. Energy & Environmental Science.

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• 13. Radical pathways in the thermal decomposition of pyridine and diazines: a laser pyrolysis and semi-empirical study - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Selecting the Right Base for Coupling Reactions with 2-Bromo-6-(1-phenylpropoxy)pyridine

Welcome to our dedicated technical support center for researchers, scientists, and professionals in drug development. This resource provides in-depth guidance on a critical aspect of palladium-catalyzed cross-coupling reactions: the selection of an appropriate base when working with the sterically hindered and electronically distinct substrate, 2-Bromo-6-(1-phenylpropoxy)pyridine. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address specific challenges you may encounter, ensuring the success of your synthetic endeavors.

Troubleshooting and FAQs

Q1: My Suzuki-Miyaura coupling reaction with 2-Bromo-6-(1-phenylpropoxy)pyridine is showing low to no conversion. Could the base be the issue?

A1: Absolutely. The choice and quality of the base are critical for the success of Suzuki-Miyaura couplings, and this is particularly true for challenging substrates. The primary role of the base is to activate the boronic acid, forming a more nucleophilic boronate species, which then facilitates the rate-determining transmetalation step.[1][2][3] With a sterically hindered substrate like 2-Bromo-6-(1-phenylpropoxy)pyridine, the accessibility of the palladium center can be limited, making efficient transmetalation even more crucial.

Troubleshooting Steps:

• Evaluate Base Strength: For many Suzuki couplings involving bromopyridines, moderately strong inorganic bases are effective.[1] Common choices include potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), and potassium phosphate (K₃PO₄).[1][3] If you are using a weaker base like sodium bicarbonate (NaHCO₃), it may not be sufficient to promote the reaction efficiently.[4]

• Consider Solubility: The solubility of the inorganic base in the reaction solvent is a key factor. Cesium carbonate, for instance, has better solubility in many organic solvents compared to potassium carbonate, which can be advantageous.[3] Alternatively, using a biphasic solvent system, such as dioxane/water or toluene/water, can help solubilize the inorganic base.[1]

• Base Quality and Preparation: Ensure your base is finely powdered and anhydrous. Clumps of base can lead to poor reproducibility and incomplete reactions.[5] It is good practice to grind the base before use and dry it in an oven.

• Stoichiometry: A significant excess of the base (typically 2-3 equivalents) is often used to drive the reaction to completion.[6]

Q2: I'm observing significant dehalogenation of my starting material. How is the base involved, and how can I prevent this?

A2: Dehalogenation, the replacement of the bromine atom with a hydrogen, is a common side reaction in palladium-catalyzed couplings. This occurs when the palladium-aryl intermediate reacts with a hydride source instead of the intended coupling partner.[5] The base can indirectly contribute to this issue.

Potential Causes and Solutions:

• Presence of Protic Impurities: Water or other protic impurities in the reaction mixture can be a source of hydride. Ensure all your reagents, including the base and solvents, are anhydrous.[7]

• Formation of Palladium Hydride Species: Certain bases and solvents can promote the formation of palladium hydride complexes, which can then lead to dehalogenation.[7] If you are observing significant dehalogenation, consider switching to a different base. For example, if you are using a hydroxide base, switching to a carbonate or phosphate may reduce this side reaction.

• Reaction Temperature: High reaction temperatures can sometimes promote dehalogenation. Try running the reaction at a lower temperature for a longer period.

Q3: For a Buchwald-Hartwig amination with 2-Bromo-6-(1-phenylpropoxy)pyridine, what type of base should I start with?

A3: Buchwald-Hartwig aminations typically require stronger bases than Suzuki couplings to deprotonate the amine nucleophile and facilitate the catalytic cycle. [8]

Recommended Bases:

• Sodium tert-butoxide (NaOt-Bu): This is a very common and effective strong base for a wide range of Buchwald-Hartwig reactions.[8]

• Lithium bis(trimethylsilyl)amide (LHMDS): Another strong, non-nucleophilic base that is often successful.[9]

• Potassium Phosphate (K₃PO₄) or Cesium Carbonate (Cs₂CO₃): While generally considered weaker than alkoxides, these can be effective in some cases, particularly with more acidic amines or when base-sensitive functional groups are present.[10]

It's important to note that the steric hindrance from the 1-phenylpropoxy group may necessitate slightly harsher conditions (e.g., higher temperature or a more active catalyst system) to achieve good conversion.

Q4: I am planning a Sonogashira coupling. What is the role of the base in this reaction, and what are the common choices?

A4: In the Sonogashira coupling, the base has a dual role. It deprotonates the terminal alkyne to form the reactive copper acetylide and also neutralizes the hydrogen halide byproduct that is formed during the reaction.[11][12]

Typical Base Selection:

• Amine Bases: Liquid amine bases are most commonly used. Triethylamine (Et₃N) and diisopropylethylamine (DIPEA) are frequent choices.[11][13][14] They are typically used in excess, often acting as a co-solvent.

• Inorganic Bases: In some instances, inorganic bases like potassium carbonate or cesium carbonate can be used, particularly in copper-free Sonogashira protocols.

For your specific substrate, starting with triethylamine in a solvent like DMF or THF under an inert atmosphere would be a standard approach.[13][14]

Q5: How does the pKa of the base influence my choice for a particular coupling reaction?

A5: The pKa of the conjugate acid of the base is a good indicator of its strength and can guide your selection. [15] A higher pKa value for the conjugate acid corresponds to a stronger base.[16]

• Suzuki-Miyaura: You need a base that is strong enough to deprotonate the boronic acid (pKa ~9-10) to form the boronate. Bases with conjugate acid pKa values in the range of 10-13, such as carbonates (pKa of HCO₃⁻ is ~10.3) and phosphates (pKa of HPO₄²⁻ is ~12.3), are often suitable.

• Buchwald-Hartwig: The pKa of the amine starting material is a key consideration. You need a base that is significantly stronger than the amine to ensure complete deprotonation. Strong bases like sodium tert-butoxide (pKa of t-BuOH is ~17) are generally required.[17]

• Sonogashira: The terminal alkyne needs to be deprotonated (pKa ~25). While amine bases like triethylamine (pKa of Et₃NH⁺ is ~10.7) are not strong enough to do this stoichiometrically, they are believed to facilitate the formation of the copper acetylide in the catalytic cycle.[11]

pKa Values of Conjugate Acids for Common Bases:

Base	Conjugate Acid	pKa (in H₂O)
Sodium Bicarbonate (NaHCO₃)	H₂CO₃	~6.4
Potassium Carbonate (K₂CO₃)	HCO₃⁻	~10.3
Triethylamine (Et₃N)	Et₃NH⁺	~10.7
Potassium Phosphate (K₃PO₄)	HPO₄²⁻	~12.3
Sodium tert-butoxide (NaOt-Bu)	(t-BuOH)	~17

Note: pKa values can vary depending on the solvent.[18]

Experimental Protocols

General Protocol for a Suzuki-Miyaura Coupling of 2-Bromo-6-(1-phenylpropoxy)pyridine

This protocol provides a starting point for optimization. The choice of ligand and solvent may need to be screened for optimal results.

Materials:

• 2-Bromo-6-(1-phenylpropoxy)pyridine (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃ or K₃PO₄, 2-3 equiv)

• Degassed solvent (e.g., 1,4-dioxane/water 4:1, or toluene)

Procedure:

• To a flame-dried Schlenk flask, add 2-Bromo-6-(1-phenylpropoxy)pyridine, the arylboronic acid, the palladium catalyst, and the base.

• Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this process three times.

• Add the degassed solvent via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizations

Decision Tree for Base Selection in Coupling Reactions

Caption: The catalytic cycle of the Suzuki-Miyaura reaction, highlighting the role of the base. [19][20][21]

References

Sources

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• 9. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
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• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 14. scirp.org [scirp.org]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]
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• 19. chem.libretexts.org [chem.libretexts.org]
• 20. Role of palladium catalyst in cross-coupling reactions-Company News-ZR CATALYST CO., LTD [zr-catalyst.com]
• 21. youtube.com [youtube.com]

Technical Support Center: Solvent Effects on the Reactivity of 2-Bromo-6-(1-phenylpropoxy)pyridine

Welcome to the technical support center for 2-Bromo-6-(1-phenylpropoxy)pyridine. This guide is designed for researchers, medicinal chemists, and process development scientists who are utilizing this versatile, yet sterically demanding, building block. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate the challenges posed by solvent effects in reactions involving this substrate. Our focus is on providing not just solutions, but a clear rationale based on established chemical principles.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactivity challenges associated with 2-Bromo-6-(1-phenylpropoxy)pyridine?

A1: The reactivity of this substrate is governed by three key features:

• The 2-Bromo-Pyridine System: The C-Br bond is a versatile handle for various cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) and metal-halogen exchange.[1][2] The pyridine nitrogen, however, can act as a Lewis base and coordinate to metal catalysts, potentially inhibiting their activity.[3]

• The Electron-Withdrawing Nature of the Pyridine Ring: The pyridine ring is electron-deficient, which generally facilitates oxidative addition of the C-Br bond to a Pd(0) catalyst.[3] This also makes the ring susceptible to nucleophilic aromatic substitution (SNAr) under certain conditions.[4]

• The Bulky 6-(1-phenylpropoxy) Group: This is the most significant feature. This large, non-polar substituent exerts considerable steric hindrance around the C-Br bond and the pyridine nitrogen. This can impede the approach of catalysts and reagents, slowing down reaction rates and often requiring more forcing conditions or specialized catalyst systems.

Q2: How does the bulky 6-alkoxy group influence solvent choice?

A2: The 1-phenylpropoxy group significantly increases the lipophilicity of the molecule. Therefore, it will generally show good solubility in a range of common organic solvents like toluene, THF, 1,4-dioxane, and DMF. However, its poor solubility in highly polar or aqueous media can be a challenge, particularly in reactions like the Suzuki-Miyaura coupling that often use a water-soluble inorganic base.[5] Solvent choice must balance substrate solubility with the requirements of the catalyst system and other reagents.

Q3: Can the ether linkage in the 6-(1-phenylpropoxy) group participate in or interfere with reactions?

A3: Under typical cross-coupling or nucleophilic substitution conditions, the ether linkage is robust and unlikely to react. However, under strongly acidic or basic conditions, or in the presence of certain Lewis acids at high temperatures, cleavage could become a concern. More relevantly, the oxygen atom can act as a directing group in ortho-lithiation reactions, although the bromine atom is the primary site for metal-halogen exchange with organolithium reagents.[6]

Troubleshooting Guide: Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed reactions are the most common transformations for 2-bromopyridines. However, success with this sterically hindered substrate often hinges on careful optimization of the solvent system.

Scenario 1: Low or No Conversion in a Suzuki-Miyaura Coupling

Issue: You are attempting to couple 2-Bromo-6-(1-phenylpropoxy)pyridine with a boronic acid, but you observe only starting material or very low product yield.

Troubleshooting Workflow

Caption: Troubleshooting workflow for low-yield Suzuki couplings.

Q: My reaction has failed. Where do I start with solvent optimization?

A: The primary role of the solvent is to solubilize all components and facilitate the catalytic cycle. For Suzuki reactions, which often use an aqueous base, a biphasic solvent system is common.

• Initial Choice: A mixture of 1,4-dioxane/water or toluene/water (typically from 4:1 to 10:1) is a standard starting point.[5]

• The Solubility Problem: Due to the bulky alkoxy group, your substrate may not be sufficiently soluble. If you observe undissolved material, consider switching to a more polar aprotic solvent that still has good miscibility with water, such as DMF or DME .

• The Catalyst Inhibition Problem: The pyridine nitrogen can poison the palladium catalyst.[3] Highly polar, coordinating solvents like DMF can sometimes exacerbate this by competing for coordination sites on the palladium. A less coordinating solvent like toluene might be preferable, but this must be balanced with solubility.

• The Base Problem: The choice of base and solvent are intrinsically linked. An inorganic base like K₂CO₃ or K₃PO₄ requires some water for dissolution.[7][8] If running under anhydrous conditions, an organic-soluble base like CsF or an organic base like Et₃N would be necessary, which in turn favors anhydrous solvents like THF or toluene .

Data Summary: Solvent Effects on Suzuki-Miyaura Coupling

Solvent System	Key Characteristics	Potential Issues with this Substrate	Troubleshooting Action
Dioxane / H₂O	Standard, good for many boronic acids.	Poor substrate solubility; potential for catalyst inhibition.	Increase temperature; screen bulky ligands (e.g., SPhos, XPhos).
Toluene / H₂O	Less coordinating, can improve catalyst performance.	Lower polarity may reduce solubility of base and boronic acid.	Use a phase-transfer catalyst; ensure vigorous stirring.
DMF (with or without H₂O)	High polarity, excellent solvent power.	Can accelerate catalyst decomposition (Pd black formation); strong catalyst coordination.[5]	Lower temperature; use a highly robust catalyst system.
THF (anhydrous)	Good general solvent, often used with organic bases.	May not be high-boiling enough for slow couplings.	Use a sealed vessel to reach higher temperatures.

Scenario 2: Significant Dehalogenation Byproduct Formation

Issue: You are forming the desired coupled product, but also a significant amount of 6-(1-phenylpropoxy)pyridine (i.e., the starting material with the bromine replaced by hydrogen).

Q: What is causing this debromination and how can solvent choice help prevent it?

A: Protodebromination is a common side reaction, especially with electron-rich catalyst systems or when the catalytic cycle is stalled.[7][9] The hydride source can be trace water, the boronic acid itself (protodeborylation followed by reduction), or even the solvent.

• Protic Solvents: While some water is often necessary for the base in Suzuki couplings, excess water or using protic solvents like alcohols can be a source of protons that lead to this side reaction. Ensure your organic solvent is anhydrous and use the minimum required amount of water.

• Ethereal Solvents: Solvents like THF and dioxane can contain peroxides if not stored properly. Peroxides can interfere with the catalyst and promote side reactions. Always use fresh, inhibitor-free, and preferably anhydrous solvents.[7]

• Reaction Rate: If the desired cross-coupling is slow due to steric hindrance, side reactions have more time to occur. A solvent that accelerates the catalytic cycle can indirectly suppress debromination. Sometimes, a more polar solvent like DMF can increase the rate of oxidative addition and transmetalation, outcompeting the reductive pathway.

Troubleshooting Guide: Lithiation and Electrophilic Quench

Metal-halogen exchange using an organolithium reagent like n-BuLi or t-BuLi, followed by trapping with an electrophile, is a powerful method for functionalizing pyridines. Solvent choice is absolutely critical for success.

Q: I am attempting to lithiate my substrate with n-BuLi and quench with an electrophile, but I see a complex mixture of products, including butyl-addition to the pyridine ring. What is wrong?

A: This is a classic chemoselectivity problem in pyridine chemistry, and it is almost entirely controlled by the solvent and temperature.[10][11]

• The Competing Pathways: Organolithium reagents can react with 2-halopyridines in two ways:

  • Metal-Halogen Exchange: The desired pathway, where the bromine is swapped for lithium.

  • Nucleophilic Addition: The undesired pathway, where the organolithium attacks the C6 or C4 position of the pyridine ring.[11]

• The Role of the Solvent:

  • Non-Coordinating Solvents (e.g., Hexane, Toluene): In these solvents, organolithium reagents exist as large aggregates (tetramers, hexamers). These aggregates are less reactive and more basic, favoring the desired deprotonation or metal-halogen exchange pathway.[10][11] However, reactions are often very slow.

  • Coordinating Solvents (e.g., THF, Diethyl Ether): These solvents break up the large aggregates into more reactive monomers and dimers.[10][11] While this increases the reaction rate, these smaller species are more nucleophilic and significantly increase the likelihood of undesired addition to the pyridine ring.[10][11]

Experimental Workflow for Selective Lithiation

Caption: Recommended workflow for a lithiation-trapping experiment.

Recommended Protocol & Solvent Strategy:

To favor metal-halogen exchange, the best approach is to use a mixed solvent system or perform the reaction in a non-coordinating solvent with a minimal amount of a coordinating agent.

• Solvent: Start with Toluene or Hexane as the bulk solvent.

• Temperature: The reaction must be performed at very low temperatures, typically -78 °C (acetone/dry ice bath), to disfavor nucleophilic addition.[6]

• Reagent Addition: Dissolve the 2-Bromo-6-(1-phenylpropoxy)pyridine in your chosen anhydrous solvent, cool to -78 °C, and then add the organolithium reagent slowly (dropwise).

• Co-Solvent Trick: If the reaction is too slow in pure hydrocarbons, a small amount of THF (e.g., 5-10 vol%) can be added to accelerate the exchange without dramatically increasing nucleophilic addition. This must be carefully optimized.

References

• Fort, Y., & Gros, P. (2010). Metalation of pyridines with nBuLi-Li-aminoalkoxide mixed aggregates: The origin of chemoselectivity. PubMed. Available at: [Link]

• Caubère, P., & Gros, P. (2010). Metalation of Pyridines with nBuLi−Li−Aminoalkoxide Mixed Aggregates: The Origin of Chemoselectivity. Journal of the American Chemical Society. Available at: [Link]

• Reddit r/Chempros. (2021). Diagnosing issues with a failed Suzuki coupling?. Reddit. Available at: [Link]

• LibreTexts Chemistry. (2015). 7.4: Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution. Available at: [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Available at: [Link]

• LibreTexts Chemistry. (2021). 4.7: Solvent Effects in Nucleophilic Substitution. Available at: [Link]

• El-Hiti, G. A., Smith, K., & Hegazy, A. S. (2015). DIRECTED LITHIATION AND SUBSTITUTION OF PYRIDINE DERIVATIVES. HETEROCYCLES. Available at: [Link]

• Reddit r/Chempros. (2023). Help needed with unreproducible Suzuki coupling. Reddit. Available at: [Link]

• ChemBK. (2024). (E)-2-bromo-6-(3-(pyrrolidin-1-yl)-1-(p-tolyl)prop-1-en-1-yl)pyridine. Available at: [Link]

• ACS Publications. (n.d.). Room-Temperature Nucleophilic Aromatic Substitution of 2-Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles. ACS Omega. Available at: [Link]

• ACS Publications. (n.d.). Direct, regiospecific 2-lithiation of pyridines and pyridine 1-oxides with in situ electrophilic trapping. The Journal of Organic Chemistry. Available at: [Link]

• PubMed. (2014). Highly regioselective lithiation of pyridines bearing an oxetane unit by n-butyllithium. Available at: [Link]

• PubMed Central. (n.d.). 2-Bromopyridines as Versatile Synthons for Heteroarylated 2-Pyridones via Ru(II)-Mediated Domino C–O/C–N/C–C Bond Formation Reactions. Available at: [Link]

• YouTube. (2019). nucleophilic aromatic substitutions. Available at: [Link]

• RSC Publishing. (n.d.). Origins of complex solvent effects on chemical reactivity and computational tools to investigate them: a review. Reaction Chemistry & Engineering. Available at: [Link]

• ResearchGate. (2017). How to do Nucleophilic aromatic substitution reaction on less SNAr active aromatic ring?. Available at: [Link]

• PubMed Central. (n.d.). Solvent-dependent reactivity of azo-BF2 switches. Available at: [Link]

• RSC Publishing. (2017). Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Chemical Science. Available at: [Link]

• MDPI. (n.d.). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Available at: [Link]

• PubMed Central. (2020). Impact of Cross-Coupling Reactions in Drug Discovery and Development. Available at: [Link]

• Semantic Scholar. (2017). Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Available at: [Link]

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• 11. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to HPLC Purity Analysis of 2-Bromo-6-(1-phenylpropoxy)pyridine

In the landscape of pharmaceutical development, the purity of synthetic intermediates is not merely a quality metric; it is a foundational pillar of safety and efficacy. Intermediates like 2-Bromo-6-(1-phenylpropoxy)pyridine, a substituted pyridine derivative, are critical building blocks in the synthesis of complex active pharmaceutical ingredients (APIs).[1][2] Ensuring the purity of this intermediate is paramount, as even trace impurities can carry through the synthetic route, potentially impacting the final API's stability, safety profile, and therapeutic effect.[3]

This guide provides a comprehensive, rationale-driven approach to developing and validating a High-Performance Liquid Chromatography (HPLC) method for the purity analysis of 2-Bromo-6-(1-phenylpropoxy)pyridine. We will explore the causality behind each experimental choice, establish a self-validating protocol, and compare HPLC with alternative analytical technologies, providing the supporting data and frameworks necessary for researchers in drug development.

Rationale-Driven HPLC Method Development

The molecular structure of 2-Bromo-6-(1-phenylpropoxy)pyridine—featuring a pyridine ring, a phenyl group, and a propoxy chain—dictates our analytical strategy. The compound is largely non-polar (estimated XLogP3 of 4.6) and possesses a basic nitrogen atom on the pyridine ring, making it an ideal candidate for Reversed-Phase HPLC (RP-HPLC).[4][5]

Stationary Phase (Column) Selection: Beyond C18

The goal is to achieve baseline separation between the main analyte peak and all potential process-related or degradation impurities.

• C18 (Octadecylsilane): This is the workhorse of reversed-phase chromatography, offering robust hydrophobic retention.[4] Given the non-polar nature of our analyte, a C18 column is a logical starting point. It separates compounds primarily based on hydrophobicity.[6]

• Phenyl-Hexyl: This phase offers an alternative selectivity.[7] The phenyl groups in the stationary phase can induce π-π interactions with the aromatic rings (both pyridine and phenyl) of the analyte.[8] This can be particularly effective in resolving impurities that have similar hydrophobicity but differ in their aromatic character. For this reason, a Phenyl-Hexyl column is a strong, and potentially superior, candidate.

Decision: We will proceed with a Phenyl-Hexyl column . The potential for mixed-mode retention (hydrophobic and π-π interactions) provides a greater chance of resolving closely related impurities.[7][8]

Mobile Phase Optimization: The Key to Resolution

The mobile phase composition directly controls the retention and elution of the analyte.[9]

• Organic Modifier: Acetonitrile and methanol are common choices.[10] Acetonitrile generally offers lower viscosity (leading to lower backpressure) and better UV transparency.[10] However, methanol can enhance π-π interactions with a phenyl-based stationary phase.[8] We will select Acetonitrile for its favorable physical properties, but methanol remains a viable alternative for method optimization.

• Aqueous Phase & Additives: The basic nitrogen on the pyridine ring (pKa ≈ 5.2-6) can interact with residual acidic silanols on the silica backbone of the HPLC column, leading to poor peak shape (tailing).[1][11] To mitigate this, we must control the mobile phase pH. Adding a small amount of an acid, such as formic acid or trifluoroacetic acid (TFA), serves two purposes:

  • It suppresses the ionization of acidic silanols on the stationary phase.[11]

  • It ensures the basic analyte is consistently protonated, leading to a single ionic species and sharper, more symmetrical peaks.[12][13]

Decision: We will use a mobile phase of Water/Acetonitrile with 0.1% Formic Acid . Formic acid is a volatile additive, making it compatible with mass spectrometry (LC-MS) if future impurity identification is needed.[14]

• Elution Mode: Gradient vs. Isocratic: Purity analysis often involves searching for unknown impurities that may have a wide range of polarities. A constant mobile phase composition (isocratic elution) may fail to elute highly retained, non-polar impurities in a reasonable time. Therefore, a gradient elution , where the percentage of the organic solvent is increased over time, is the superior choice.[9][15] This ensures that both early-eluting polar impurities and late-eluting non-polar impurities are captured with good peak shape within a single run.

Detector Settings: Seeing the Unseen

The presence of two aromatic rings (pyridine and phenyl) makes 2-Bromo-6-(1-phenylpropoxy)pyridine a strong UV absorber.[16] The UV spectrum of pyridine shows a strong absorbance maximum around 254-260 nm.[17][18] This wavelength is an excellent starting point for detection as it provides high sensitivity for the main component and any impurities containing the core chromophore.

Decision: The UV detector will be set to 254 nm .

A Validated HPLC Protocol for Purity Analysis

This protocol is designed to be a self-validating system by incorporating rigorous System Suitability Testing (SST). SST ensures that the entire chromatography system (instrument, column, mobile phase) is performing adequately on the day of analysis.[19][20]

Instrumentation and Materials

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD).

• Column: Phenomenex Luna Phenyl-Hexyl (150 x 4.6 mm, 5 µm) or equivalent.

• Solvents: HPLC-grade Acetonitrile, HPLC-grade Water.

• Additive: LC-MS grade Formic Acid.

• Analyte: 2-Bromo-6-(1-phenylpropoxy)pyridine reference standard and sample batches.

Solution Preparation

• Mobile Phase A (Aqueous): Water with 0.1% Formic Acid (v/v).

• Mobile Phase B (Organic): Acetonitrile with 0.1% Formic Acid (v/v).

• Diluent: Acetonitrile/Water (50:50 v/v).

• Standard Solution: Accurately weigh ~10 mg of the reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with Diluent to achieve a final concentration of 0.1 mg/mL (100 µg/mL).

• Sample Solution: Prepare the sample batch at the same concentration as the Standard Solution.

Chromatographic Conditions

Parameter	Setting	Rationale
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column, balancing analysis time and pressure.
Injection Volume	10 µL	A common volume that avoids column overloading while providing a strong signal.
Column Temp.	30 °C	Maintains stable retention times and improves peak shape.
Detection	UV at 254 nm	Maximizes sensitivity for the pyridine and phenyl chromophores.[17][18]
Gradient Program	Time (min)	%B (Acetonitrile)
0.0	40
20.0	95
25.0	95
25.1	40
30.0	40

System Suitability Testing (SST)

Before any sample analysis, the system's performance must be verified.[21] This is achieved by making five replicate injections of the Standard Solution. The acceptance criteria are based on guidelines from the United States Pharmacopeia (USP).[19][22]

SST Parameter	Acceptance Criteria	Purpose
Tailing Factor (T)	≤ 2.0	Measures peak symmetry. High tailing can indicate undesirable column interactions.[19]
Theoretical Plates (N)	≥ 5000	Measures column efficiency and peak sharpness.[20]
Repeatability (%RSD)	≤ 2.0% for Peak Area	Ensures the precision and reproducibility of the system.[19]

A workflow for this process is visualized below.

Caption: Logical workflow for executing System Suitability Testing (SST).

Data Analysis and Hypothetical Results

Purity is typically calculated using the area percent method, which assumes that the response factor for all impurities is the same as the main component.

% Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Below is a table of hypothetical data from the analysis of a sample batch, demonstrating high purity with two minor impurities detected.

Peak ID	Retention Time (min)	Peak Area (mAU*s)	Area %
Impurity 1	8.52	15.6	0.08%
Analyte	12.75	19850.3	99.85%
Impurity 2	16.21	13.9	0.07%
Total	19879.8	100.00%

Comparison with Alternative Analytical Techniques

While HPLC is the gold standard for this type of analysis, it's essential to understand its position relative to other technologies.[3]

Technique	Principle	Suitability for this Analyte	Advantages	Disadvantages
HPLC (UV)	Liquid-phase separation based on polarity, detected by UV absorbance.	Excellent. Ideal for non-volatile, UV-active compounds.[23]	Robust, versatile, highly quantitative, and widely available.[24]	Moderate resolution and speed compared to UPLC. Provides no structural information on its own.
UPLC (UV)	Ultra-Performance LC uses smaller particles (<2 µm) at higher pressures.	Excellent. A direct upgrade from HPLC.	Faster analysis times, higher resolution, and better sensitivity than HPLC.[25]	Higher initial instrument cost; more susceptible to clogging.
LC-MS	HPLC coupled to a Mass Spectrometer.	Excellent for impurity ID.	Provides molecular weight and structural data for unknown impurities, enabling definitive identification.[3]	Higher complexity and cost; quantitative response can be less stable than UV.
GC	Gas-phase separation based on boiling point and polarity.	Poor. The analyte is likely not volatile enough to be analyzed without decomposition.[26]	High efficiency for volatile compounds.[26]	Not suitable for non-volatile or thermally labile molecules.[25]

The logical process for selecting an analytical technique is outlined in the diagram below.

Caption: Decision tree for selecting the appropriate analytical technique.

Conclusion

The purity analysis of 2-Bromo-6-(1-phenylpropoxy)pyridine is reliably and robustly achieved using a well-developed Reversed-Phase HPLC method. By systematically selecting a Phenyl-Hexyl stationary phase, an acidified acetonitrile/water mobile phase, and a gradient elution program, one can achieve excellent separation of the main component from process-related impurities. The integration of stringent System Suitability Testing ensures the trustworthiness and validity of the results on a daily basis.[27] While advanced techniques like UPLC and LC-MS offer benefits in speed and impurity identification, respectively, HPLC remains the foundational, highly accessible, and quantitative cornerstone for quality control in the pharmaceutical development workflow.[23][24]

References

• Mobile Phase Optimization: A Critical Factor in HPLC . Phenomenex. [Online]. Available: [Link]

• HPLC Methods for analysis of Pyridine . HELIX Chromatography. [Online]. Available: [Link]

• What is the effect of using an acidic HPLC eluent on analyte interaction on the column? . Reddit r/chemistry. [Online]. Available: [Link]

• HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine on Amaze HD Column . HELIX Chromatography. [Online]. Available: [Link]

• System suitability Requirements for a USP HPLC Method . MicroSolv. [Online]. Available: [Link]

• Should an Additive be Added to your HPLC Eluent? . LCGC International. [Online]. Available: [Link]

• System Suitability Test in HPLC – Fully Explained with Example | USP, FDA, cGMP Guidelines 2025 . YouTube (Pharmalytics). [Online]. Available: [Link]

• Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks . alwsci. [Online]. Available: [Link]

• Getting the peaks perfect: System suitability for HPLC . American Chemical Society. [Online]. Available: [Link]

• Selecting the Right Column for Your Reversed Phase Method . Phenomenex. [Online]. Available: [Link]

• How to choose reversed-phase HPLC Column . BioVanix. [Online]. Available: [Link]

• Review On Active pharmaceutical ingredients and impurity profiling: Advanced Chromatographic Techniques (HPLC, UPLC, GC) . IJIRT. [Online]. Available: [Link]

• (PDF) Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative . ResearchGate. [Online]. Available: [Link]

• Comparison Between GC and HPLC for Pharmaceutical Analysis . Drawell. [Online]. Available: [Link]

• Acetic Acid Ion Pairing Additive for Reversed-Phase HPLC Improves Detection Sensitivity in Bottom-up Proteomics Compared to Formic Acid . PubMed. [Online]. Available: [Link]

• Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics . Scilit. [Online]. Available: [Link]

• HPLC solvents and mobile phase additives . UCL. [Online]. Available: [Link]

• How does an acid pH affect reversed-phase chromatography separations? . Biotage. [Online]. Available: [Link]

• How to Develop HPLC Method for Nonpolar Compounds . Pharma Knowledge Forum. [Online]. Available: [Link]

• Optimizing Mobile Phase Composition: A Practical Approach to Enhancing HPLC Performance . Mastelf. [Online]. Available: [Link]

• HPLC Column Selection Guide . Chromtech. [Online]. Available: [Link]

• How To Select Mobile Phase In HPLC Method Development? . Next LVL Programming. [Online]. Available: [Link]

• System Suitability in HPLC Analysis . Pharmaguideline. [Online]. Available: [Link]

• HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns . SIELC Technologies. [Online]. Available: [Link]

• Column Selection for Reversed-Phase HPLC . LCGC International. [Online]. Available: [Link]

• What Are the Differences Between GC-MS, HPLC-DAD, UPLC, and HPLC, Their Suitable Substances, and Accuracy . MtoZ Biolabs. [Online]. Available: [Link]

• Determination of Pyridine in Modified JP-4 VIA High Performance Liquid Chromatography (HPLC) . DTIC. [Online]. Available: [Link]

• Advances in Impurity Profiling of Pharmaceutical Formulations . Biomedical Journal of Scientific & Technical Research. [Online]. Available: [Link]

• Impurity profiling and HPLC methods for drug quality compliance . AMSbiopharma. [Online]. Available: [Link]

• HPLC Calibration Process Parameters in Terms of System Suitability Test . OMICS International. [Online]. Available: [Link]

• UV-Vis Spectrum of Pyridine . SIELC Technologies. [Online]. Available: [Link]

• Effect of Non-bonding Electrons . Chemistry LibreTexts. [Online]. Available: [Link]

• UV-spectrum of pyridine . ResearchGate. [Online]. Available: [Link]

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A Comparative Guide to the Crystallographic Characterization of 2-Bromo-6-(1-phenylpropoxy)pyridine Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the precise determination of a molecule's three-dimensional structure is paramount. This is particularly true for novel heterocyclic compounds like 2-Bromo-6-(1-phenylpropoxy)pyridine derivatives, which hold potential as scaffolds in medicinal chemistry. The spatial arrangement of atoms dictates the molecule's physicochemical properties, its interaction with biological targets, and ultimately, its efficacy and safety. While a suite of analytical techniques is available for molecular characterization, single-crystal X-ray crystallography remains the gold standard for unambiguous solid-state structure elucidation.

This guide provides a comprehensive comparison of X-ray crystallography with other common analytical techniques for the characterization of 2-Bromo-6-(1-phenylpropoxy)pyridine derivatives. It delves into the experimental intricacies of the crystallographic workflow, offering insights grounded in practical laboratory experience, and is supported by established scientific principles.

The Unambiguous Answer: Why X-ray Crystallography Prevails

For novel molecular entities, X-ray crystallography offers an unparalleled level of detail, providing precise bond lengths, bond angles, and torsional angles. This information is critical for understanding stereochemistry, conformational preferences, and intermolecular interactions in the solid state. While techniques like NMR spectroscopy can define connectivity and provide through-space correlations in solution, they do not offer the same definitive spatial map as a crystal structure.

Key Advantages of X-ray Crystallography:

• Absolute Stereochemistry: Unambiguously determines the absolute configuration of chiral centers.

• Conformational Analysis: Reveals the preferred conformation of the molecule in the solid state.

• Intermolecular Interactions: Provides a detailed map of hydrogen bonds, halogen bonds, and other non-covalent interactions that govern crystal packing.

• Unambiguous Connectivity: Confirms the bonding arrangement of all atoms.

Comparative Analysis of Characterization Techniques

While X-ray crystallography is the definitive method for solid-state structure determination, a multi-technique approach is often necessary for a complete understanding of a new chemical entity. The table below compares X-ray crystallography with other common analytical methods.

Technique	Information Provided	Advantages	Limitations
Single-Crystal X-ray Crystallography	Precise 3D molecular structure, bond lengths, bond angles, absolute stereochemistry, crystal packing.	Unambiguous and highly detailed structural information.	Requires a single, high-quality crystal; the solid-state conformation may differ from the solution or biologically active conformation.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Connectivity of atoms, solution-state conformation, dynamic processes.	Provides information about the molecule's structure and behavior in solution; non-destructive.	Does not provide precise bond lengths or angles; interpretation can be complex for large molecules.
Mass Spectrometry (MS)	Molecular weight, elemental composition, fragmentation patterns.	High sensitivity; provides information about molecular formula.	Does not provide information about the 3D arrangement of atoms.
Infrared (IR) Spectroscopy	Presence of specific functional groups.	Fast and simple to perform.	Provides limited information about the overall molecular structure.

The Crystallographic Workflow: From Powder to Structure

The journey from a newly synthesized powder to a fully refined crystal structure is a multi-step process that requires patience and precision. The following diagram outlines the typical workflow for the crystallographic characterization of a 2-Bromo-6-(1-phenylpropoxy)pyridine derivative.

Caption: The experimental workflow for single-crystal X-ray crystallography.

Experimental Protocol: A Step-by-Step Guide

1. Crystal Growth: The Critical First Step

The success of a crystallographic experiment hinges on the ability to grow a single, well-ordered crystal of sufficient size and quality. For a novel compound like a 2-Bromo-6-(1-phenylpropoxy)pyridine derivative, a systematic screening of crystallization conditions is essential.

• Methodology:

  • Dissolve a small amount of the purified compound (5-10 mg) in a minimal amount of a good solvent (e.g., dichloromethane, acetone).

  • Prepare a series of vials containing this solution.

  • To each vial, slowly add a less-polar solvent (an anti-solvent, e.g., hexane, pentane) until the solution becomes slightly turbid.

  • Seal the vials and allow them to stand undisturbed at room temperature. Slow evaporation of the solvent mixture over several days to weeks can yield high-quality crystals.

  • Alternative methods include vapor diffusion and slow cooling of a saturated solution.

2. Data Collection: Illuminating the Crystal

Once a suitable crystal is obtained, it is mounted on a goniometer head and placed in the X-ray beam of a diffractometer. The crystal is rotated in the beam, and the diffraction pattern is collected on a detector.

• Instrumentation: A modern single-crystal X-ray diffractometer equipped with a CCD or CMOS detector is typically used.

• Data Collection Strategy: A full sphere of data is collected to ensure redundancy and accurate determination of the unit cell parameters and space group.

3. Structure Solution and Refinement: From Data to Model

The collected diffraction data is then processed to yield a set of structure factors. These are used to solve the phase problem and generate an initial electron density map. An atomic model is then built into this map and refined against the experimental data.

• Software: Programs such as SHELXT for structure solution and SHELXL for refinement are widely used.

• Refinement Process: The positions of the atoms, their displacement parameters, and other model parameters are adjusted to minimize the difference between the observed and calculated structure factors.

• Validation: The final structural model is validated using tools like checkCIF to ensure its quality and chemical sense.

Interpreting the Crystallographic Data

The final output of a crystallographic experiment is a Crystallographic Information File (CIF). This file contains a wealth of information, including:

• Unit Cell Parameters: The dimensions of the repeating unit of the crystal lattice.

• Space Group: The symmetry operations that describe the arrangement of molecules in the crystal.

• Atomic Coordinates: The precise position of each atom in the unit cell.

• Bond Lengths and Angles: A detailed description of the molecular geometry.

This information can be visualized using software like Mercury or Olex2, allowing for a detailed analysis of the molecular structure and intermolecular interactions.

Conclusion

For the definitive characterization of novel compounds such as 2-Bromo-6-(1-phenylpropoxy)pyridine derivatives, single-crystal X-ray crystallography is an indispensable tool. It provides an unambiguous three-dimensional structure, which is foundational for understanding the compound's properties and for rational drug design. While other analytical techniques provide complementary information, none can match the level of detail and certainty offered by a well-determined crystal structure. The investment in time and resources for crystallographic analysis is often justified by the high-impact data it delivers, accelerating the drug discovery and development process.

References

• Sheldrick, G. M. (2015). SHELXT – Integrated space-group and crystal-structure determination. Acta Crystallographica Section A: Foundations and Advances, 71(1), 3-8. [Link]

• Spek, A. L. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D: Biological Crystallography, 65(2), 148-155. [Link]

A Comparative Guide to the Reactivity of 2-Bromo-6-(1-phenylpropoxy)pyridine and Other Bromopyridines in Palladium-Catalyzed Cross-Coupling Reactions

Introduction

For researchers, scientists, and professionals in drug development, bromopyridines are indispensable building blocks. Their utility in constructing complex molecular architectures, particularly through palladium-catalyzed cross-coupling reactions, is a cornerstone of modern medicinal chemistry. This guide provides an in-depth technical comparison of the reactivity of 2-Bromo-6-(1-phenylpropoxy)pyridine with other bromopyridine isomers in three pivotal cross-coupling reactions: the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings.

While direct experimental data for 2-Bromo-6-(1-phenylpropoxy)pyridine is limited in published literature, this guide will extrapolate its expected reactivity based on established principles and comparative data from structurally analogous compounds. We will delve into the electronic and steric factors governing these reactions, present available experimental data for a range of bromopyridines, and provide detailed, field-proven protocols to empower your synthetic endeavors.

Understanding the Reactivity of Bromopyridines

The reactivity of bromopyridines in palladium-catalyzed cross-coupling reactions is not uniform and is dictated by a confluence of electronic and steric factors. The catalytic cycle for these reactions generally proceeds through three key steps: oxidative addition, transmetalation, and reductive elimination.[1] The oxidative addition of the palladium(0) catalyst to the carbon-bromine bond is often the rate-determining step and is significantly influenced by the electronic environment of the pyridine ring.

The "2-Pyridyl Problem" and Positional Reactivity

The position of the bromine atom on the pyridine ring is a critical determinant of its reactivity. The electron-withdrawing nature of the pyridine nitrogen atom creates a more electron-deficient ring compared to benzene, which generally enhances the rate of oxidative addition.[1] This effect is most pronounced at the positions ortho (2- and 6-) and para (4-) to the nitrogen atom. Consequently, the general order of reactivity for simple bromopyridine isomers in many cross-coupling reactions is:

2-Bromopyridine ≈ 4-Bromopyridine > 3-Bromopyridine

This trend arises because the C2 and C4 positions are more electron-deficient, making the C-Br bond more susceptible to cleavage by the electron-rich palladium(0) catalyst.[2] The C3 position is less activated, often necessitating more forcing conditions or specialized catalyst systems to achieve comparable yields.

However, the proximity of the nitrogen atom in 2-halopyridines can also lead to what is sometimes termed the "2-pyridyl problem." The lone pair on the pyridine nitrogen can coordinate to the palladium center, potentially inhibiting the catalyst.[3] The choice of appropriate ligands is therefore crucial to mitigate this effect and ensure efficient catalysis. Bulky, electron-rich phosphine ligands are often employed to stabilize the palladium catalyst and promote the desired reaction pathway.

Influence of Substituents

The presence of other substituents on the pyridine ring further modulates its reactivity. Electron-donating groups (EDGs) can decrease the rate of oxidative addition by increasing the electron density of the ring, while electron-withdrawing groups (EWGs) generally increase it.

In the case of our target molecule, 2-Bromo-6-(1-phenylpropoxy)pyridine , we have two key features to consider:

• A 2-Bromo Substituent: This position is inherently activated towards oxidative addition.

• A 6-(1-phenylpropoxy) Group: This is a bulky alkoxy group. Electronically, the oxygen atom is electron-donating through resonance but electron-withdrawing through induction. The net effect on the oxidative addition at the C2 position is likely to be a slight deactivation compared to unsubstituted 2-bromopyridine. Sterically, the bulky 1-phenylpropoxy group can influence the approach of the palladium catalyst and may require the use of specific ligands to achieve high efficiency.

Comparative Reactivity in Key Cross-Coupling Reactions

To contextualize the expected reactivity of 2-Bromo-6-(1-phenylpropoxy)pyridine, we will first examine the performance of unsubstituted bromopyridine isomers and then consider the influence of a 6-alkoxy substituent.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile method for forming C-C bonds between an organoboron compound and an organic halide.[4][5]

Comparative Yields of Bromopyridine Isomers in Suzuki-Miyaura Coupling

Bromopyridine Isomer	Coupling Partner	Catalyst System	Base	Solvent	Temp. (°C) / Time (h)	Yield (%)	Reference(s)
2-Bromopyridine	Phenylboronic acid	Pd(OAc)₂ / PPh₃	K₂CO₃	Toluene/H₂O	100 / 12-24	Moderate to Good	[6]
3-Bromopyridine	Phenylboronic acid	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	80 / 12	~70	[7]
4-Bromopyridine	Phenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	DME/H₂O	85 / 12	High	[8]
2,6-Dibromopyridine	Phenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	Toluene/H₂O	100 / 16	~85 (mono-arylated at C2)	[9]
2-Bromo-6-methylpyridine	4-Methoxyphenylboronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane/H₂O	90 / 12	89	[10]

Note: Yields are compiled from various sources and may not be directly comparable due to differing reaction conditions.

Based on this data, 2- and 4-bromopyridines generally exhibit higher reactivity than 3-bromopyridine. For 2,6-disubstituted pyridines, such as 2-bromo-6-methylpyridine, high yields can be achieved, suggesting that a substituent at the 6-position does not preclude efficient coupling.

Predicted Reactivity of 2-Bromo-6-(1-phenylpropoxy)pyridine: We can anticipate that 2-Bromo-6-(1-phenylpropoxy)pyridine will readily undergo Suzuki-Miyaura coupling. The bulky alkoxy group may necessitate the use of sterically hindered biarylphosphine ligands (e.g., SPhos, XPhos) to facilitate catalyst coordination and achieve optimal yields.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for the formation of C-N bonds, coupling amines with aryl halides.[11][12]

Comparative Yields of Bromopyridine Isomers in Buchwald-Hartwig Amination

Bromopyridine Isomer	Amine	Catalyst System	Base	Solvent	Temp. (°C) / Time (h)	Yield (%)	Reference(s)
2-Bromopyridine	Diethylamine	Pd(OAc)₂ / dppp	NaOtBu	Toluene	80 / -	98	[13]
2-Bromopyridine	Aniline	Pd₂(dba)₃ / BINAP	NaOtBu	Toluene	80 / 18	High	[7]
3-Bromopyridine	Morpholine	Pd(OAc)₂ / Xantphos	Cs₂CO₃	Dioxane	100 / 16	~80-90	[14]
2-Bromo-6-methylpyridine	Cyclohexane-1,2-diamine	Pd₂(dba)₃ / BINAP	NaOtBu	Toluene	80 / 4	60	[15]

Note: Yields are compiled from various sources and may not be directly comparable due to differing reaction conditions.

Similar to the Suzuki coupling, 2-bromopyridines are excellent substrates for the Buchwald-Hartwig amination. The successful amination of 2-bromo-6-methylpyridine demonstrates the feasibility of this reaction with 2,6-disubstituted pyridines.

Predicted Reactivity of 2-Bromo-6-(1-phenylpropoxy)pyridine: 2-Bromo-6-(1-phenylpropoxy)pyridine is expected to be a viable substrate for Buchwald-Hartwig amination. The choice of a bulky, electron-rich phosphine ligand will be critical to overcome potential steric hindrance from the 1-phenylpropoxy group and achieve high yields.

Sonogashira Coupling

The Sonogashira coupling facilitates the formation of a C-C bond between a terminal alkyne and an aryl or vinyl halide, typically using a palladium catalyst and a copper(I) co-catalyst.[16][17]

Comparative Yields of Bromopyridine Isomers in Sonogashira Coupling

Bromopyridine Isomer	Alkyne	Catalyst System	Base	Solvent	Temp. (°C) / Time (h)	Yield (%)	Reference(s)
2-Bromopyridine	Phenylacetylene	Pd(PPh₃)₂Cl₂ / CuI	Et₃N	THF	60 / 6	~80	[9]
3-Bromopyridine	Phenylacetylene	Pd(PPh₃)₂Cl₂ / CuI	Et₃N	DMF	100 / 3	~90	[9]
2-Amino-3-bromopyridine	Phenylacetylene	Pd(CF₃COO)₂ / PPh₃ / CuI	Et₃N	DMF	100 / 3	96	[18]
2,6-Dibromopyridine	Phenylacetylene	Pd(PPh₃)₄ / CuI	Et₃N	THF	65 / 16	High (mono-alkynylated)	[19]

Note: Yields are compiled from various sources and may not be directly comparable due to differing reaction conditions.

The Sonogashira coupling is generally efficient for all bromopyridine isomers. The successful mono-alkynylation of 2,6-dibromopyridine indicates that selective coupling at one of the bromo positions is readily achievable.

Predicted Reactivity of 2-Bromo-6-(1-phenylpropoxy)pyridine: 2-Bromo-6-(1-phenylpropoxy)pyridine is expected to undergo Sonogashira coupling efficiently. Standard conditions employing a palladium-phosphine complex and a copper(I) co-catalyst should provide the desired alkynylated product in good yield.

Experimental Protocols

The following are detailed, step-by-step methodologies for the key cross-coupling reactions discussed. These protocols are intended as a starting point and may require optimization for specific substrates.

Synthesis of 2-Bromo-6-(1-phenylpropoxy)pyridine

A plausible synthetic route to the title compound involves the nucleophilic aromatic substitution of 2,6-dibromopyridine with 1-phenyl-1-propanol. A similar procedure has been reported for the synthesis of 2-bromo-6-phenoxypyridine.[20]

Protocol:

• To a solution of 1-phenyl-1-propanol (1.1 equivalents) in anhydrous dimethylformamide (DMF) in a flame-dried flask under an inert atmosphere (e.g., argon), add sodium hydride (1.2 equivalents, 60% dispersion in mineral oil) portion-wise at 0 °C.

• Allow the mixture to stir at room temperature for 30 minutes.

• Add a solution of 2,6-dibromopyridine (1.0 equivalent) in anhydrous DMF.

• Heat the reaction mixture to 60-80 °C and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench by the slow addition of water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 2-Bromo-6-(1-phenylpropoxy)pyridine.

Caption: Synthetic scheme for 2-Bromo-6-(1-phenylpropoxy)pyridine.

Suzuki-Miyaura Coupling Protocol

This protocol is adapted for the coupling of a 2-bromopyridine derivative with an arylboronic acid.

Materials:

• 2-Bromopyridine derivative (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0-3.0 equiv)

• Degassed solvent (e.g., 1,4-Dioxane/Water, 4:1)

Procedure:

• In a flame-dried Schlenk flask, combine the 2-bromopyridine derivative, arylboronic acid, base, and palladium catalyst.

• Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Add the degassed solvent via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography.

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A Comparative Analysis of the Predicted Biological Activity of 2-Bromo-6-(1-phenylpropoxy)pyridine

A Guide for Researchers in Drug Discovery and Development

Introduction: The Therapeutic Potential of Substituted Pyridines

The pyridine scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous FDA-approved drugs.[1][2] Its prevalence is due to its ability to engage in a wide range of biological interactions, leading to diverse therapeutic applications, including antimicrobial, antiviral, and anticancer activities.[1][2][3] The biological profile of a pyridine derivative is significantly influenced by the nature and position of its substituents. Halogenation, particularly with bromine, and the introduction of alkoxy groups are common strategies to modulate the efficacy and selectivity of these compounds.[4][5][6]

2-Bromo-6-(1-phenylpropoxy)pyridine combines a bromine atom at the 2-position and a 1-phenylpropoxy group at the 6-position of the pyridine ring. This unique combination of a halogen and a bulky alkoxy group suggests the potential for interesting biological activities, particularly in the realm of antimicrobial and antifungal agents. This guide will synthesize existing data on similar compounds to predict the activity of 2-Bromo-6-(1-phenylpropoxy)pyridine and propose experimental workflows for its validation.

Predicted Biological Activity: An Evidence-Based Comparison

While direct experimental data on 2-Bromo-6-(1-phenylpropoxy)pyridine is not extensively available in the public domain, we can infer its likely biological activities by examining structurally related compounds. The primary areas of interest for this class of molecules are their antimicrobial and antifungal properties.

Antimicrobial Activity

The presence of a bromine atom on the pyridine ring is a key feature often associated with antimicrobial efficacy. Studies on various bromo-substituted pyridine derivatives have demonstrated activity against a range of bacterial strains. For instance, certain 6-bromo-2-substitutedphenyl-1H-imidazo[4,5-b]pyridine derivatives have shown potent antibacterial effects.[7] Similarly, other pyridine compounds with bromine substitutions have exhibited significant activity against both Gram-positive and Gram-negative bacteria.[4]

The alkoxy group at the 6-position also plays a crucial role. The nature of this substituent can influence the compound's lipophilicity, which in turn affects its ability to penetrate bacterial cell membranes. The 1-phenylpropoxy group in our target compound is relatively large and hydrophobic, which could enhance its interaction with and disruption of the bacterial cell membrane, a potential mechanism of action for some antimicrobial pyridinium salts.[8]

Table 1: Comparative Antimicrobial Activity of Structurally Similar Pyridine Derivatives

Compound/Class	Test Organism(s)	Reported Activity (e.g., MIC)	Reference
1-alkyl-2-(4-pyridyl)pyridinium bromides	Staphylococcus aureus, Escherichia coli	Active, particularly against S. aureus.[8]	[8]
Nicotinic acid benzylidene hydrazide derivatives	S. aureus, B. subtilis, E. coli	Active, with some compounds comparable to norfloxacin.[4]	[4]
6-bromo-2-substitutedphenyl-1H-imidazo[4,5-b]pyridine	Various bacteria	Potent and significant results compared to standards.[7]	[7]
N-alkylated pyridine-based organic salts	S. aureus, E. coli	Moderate activity, with MIC values around 55-56 µg/mL.[4]	[4]

Antifungal Activity

The pyridine nucleus is also a common feature in many antifungal agents. The introduction of specific substituents can lead to potent activity against various fungal pathogens. For example, a series of 2-aryl-1,2,4-triazolo[1,5-a]pyridine derivatives have demonstrated significant in vitro activity against Candida albicans and Trichophyton rubrum, with some compounds showing efficacy superior or comparable to fluconazole.[9] Furthermore, diverse 2-pyridinyl and pyridinylvinyl substituted quinolines have shown broad-spectrum antifungal action.[10]

The structural features of 2-Bromo-6-(1-phenylpropoxy)pyridine suggest it may also possess antifungal properties. The combination of the pyridine core, the bromo substituent, and the lipophilic side chain could contribute to its ability to inhibit fungal growth.

Table 2: Comparative Antifungal Activity of Structurally Similar Pyridine Derivatives

Compound/Class	Test Organism(s)	Reported Activity (e.g., MIC)	Reference
2-aryl-1,2,4-triazolo[1,5-a]pyridine derivatives	Candida albicans, T. rubrum	Some compounds superior or comparable to fluconazole.[9]	[9]
2-pyridinyl quinolines	Dermatophytes, C. albicans, Cryptococcus neoformans	Broad spectrum of action.[10]	[10]
4-alkylthiopyridine-2-carbothioamides	T. mentagrophytes	Moderate activity.[11]	[11]
Dodecanoic acid pyridine derivatives	A. niger, C. albicans	Good antifungal activity.[6]	[6]

Proposed Mechanism of Action

Based on the literature for related compounds, the biological activity of 2-Bromo-6-(1-phenylpropoxy)pyridine could be attributed to several mechanisms. The lipophilic nature of the 1-phenylpropoxy side chain may facilitate the perturbation and disruption of microbial cell membranes, a mechanism suggested for certain pyridinium salts.[8] Additionally, the pyridine ring and its substituents could interact with specific enzymes or receptors within the microbial cell, interfering with essential metabolic pathways.

Caption: Proposed mechanisms of action for 2-Bromo-6-(1-phenylpropoxy)pyridine.

Experimental Protocols for Activity Validation

To empirically determine the biological activity of 2-Bromo-6-(1-phenylpropoxy)pyridine, a series of standardized in vitro assays are recommended. The following protocols provide a framework for assessing its antimicrobial and antifungal potential.

Synthesis of 2-Bromo-6-(1-phenylpropoxy)pyridine

A plausible synthetic route for the title compound can be adapted from established methods for the synthesis of similar 2-bromo-6-alkoxypyridines. A common approach involves the nucleophilic substitution of a di-substituted pyridine.

Step-by-Step Protocol:

• Deprotonation of the Alcohol: In an inert atmosphere (e.g., under nitrogen), dissolve 1-phenyl-1-propanol in a suitable anhydrous solvent such as dimethylformamide (DMF). Add a strong base, like sodium hydride (NaH), portion-wise at 0°C to deprotonate the alcohol, forming the corresponding alkoxide.

• Nucleophilic Substitution: To the solution of the alkoxide, add 2,6-dibromopyridine.

• Reaction: Heat the reaction mixture to a moderate temperature (e.g., 60-80°C) and monitor the progress by thin-layer chromatography (TLC).

• Work-up and Purification: After the reaction is complete, cool the mixture and partition it between an organic solvent (e.g., ethyl acetate) and water. Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the desired 2-Bromo-6-(1-phenylpropoxy)pyridine.

Caption: Workflow for the synthesis of 2-Bromo-6-(1-phenylpropoxy)pyridine.

Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol determines the Minimum Inhibitory Concentration (MIC) of the compound against a panel of clinically relevant bacteria.

Step-by-Step Protocol:

• Prepare Bacterial Inoculum: Culture the selected bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) overnight in a suitable broth medium (e.g., Mueller-Hinton Broth). Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard.

• Prepare Compound Dilutions: Prepare a stock solution of 2-Bromo-6-(1-phenylpropoxy)pyridine in a suitable solvent (e.g., DMSO). Perform serial two-fold dilutions in a 96-well microtiter plate containing broth to achieve a range of final concentrations.

• Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate. Include positive (bacteria only) and negative (broth only) controls.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Determine MIC: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Antifungal Susceptibility Testing (Broth Microdilution)

This protocol is adapted from the antimicrobial assay to determine the MIC against fungal strains.

Step-by-Step Protocol:

• Prepare Fungal Inoculum: Culture the selected fungal strains (e.g., Candida albicans, Aspergillus fumigatus) on a suitable agar medium (e.g., Sabouraud Dextrose Agar). Prepare a spore or yeast suspension and adjust the concentration.

• Prepare Compound Dilutions: Similar to the antibacterial assay, prepare serial dilutions of the compound in a 96-well microtiter plate containing a suitable fungal growth medium (e.g., RPMI-1640).

• Inoculation: Add the standardized fungal inoculum to each well.

• Incubation: Incubate the plates at an appropriate temperature (e.g., 35°C) for 24-48 hours, depending on the fungal species.

• Determine MIC: The MIC is determined as the lowest concentration that causes a significant inhibition of fungal growth compared to the positive control.

Conclusion and Future Directions

While direct experimental evidence for the biological activity of 2-Bromo-6-(1-phenylpropoxy)pyridine is pending, a comparative analysis of structurally similar compounds strongly suggests its potential as an antimicrobial and antifungal agent. The presence of the bromo substituent and the bulky alkoxy side chain are key features that have been associated with efficacy in other pyridine derivatives.

The proposed experimental protocols provide a clear path for the synthesis and in vitro evaluation of this compound. Future research should focus on a comprehensive screening against a broad panel of bacterial and fungal pathogens, followed by studies to elucidate its precise mechanism of action and to assess its cytotoxicity and potential for further development as a therapeutic agent. The structure-activity relationship of this class of compounds warrants further investigation to optimize their biological profile.

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A Spectroscopic Guide to the Synthesis and Characterization of 2-Bromo-6-(1-phenylpropoxy)pyridine

This technical guide provides a comprehensive spectroscopic comparison of the pharmaceutical intermediate, 2-Bromo-6-(1-phenylpropoxy)pyridine, and its immediate precursors, 2-bromo-6-hydroxypyridine and (1-bromopropyl)benzene. As researchers and professionals in drug development, the unambiguous confirmation of molecular structure is paramount. This document details the expected spectroscopic signatures—Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and Mass Spectrometry (MS)—at each stage of the synthesis. The causality behind the observed spectral changes will be explained, offering a self-validating framework for reaction monitoring and final product verification.

Synthetic Pathway: Williamson Ether Synthesis

The target compound, 2-Bromo-6-(1-phenylpropoxy)pyridine, is synthesized via a Williamson ether synthesis. This reaction involves the deprotonation of the hydroxyl group on 2-bromo-6-hydroxypyridine to form a nucleophilic alkoxide, which then undergoes an SN2 reaction with the electrophilic (1-bromopropyl)benzene.

Caption: Standard experimental workflow for NMR spectroscopy.

FT-IR Spectroscopy

• Sample Preparation: For solid samples, use the KBr pellet method or an Attenuated Total Reflectance (ATR) accessory. For liquid samples, a thin film between salt plates (NaCl or KBr) can be used.

• Data Acquisition:

  • Spectrometer: A standard FT-IR spectrometer.

  • Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32 scans.

• Data Processing: Perform a background scan (air or empty ATR crystal) and ratio the sample scan against it to obtain the absorbance or transmittance spectrum.

Mass Spectrometry

• Sample Introduction: Introduce a dilute solution of the sample via direct infusion or through a coupled Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS) system.

• Ionization: Use Electron Ionization (EI) for fragmentation data or a soft ionization technique like Electrospray Ionization (ESI) to primarily observe the molecular ion.

• Data Acquisition: Scan a mass-to-charge (m/z) range appropriate for the expected molecular weight of the compounds (e.g., m/z 50-500).

Conclusion

The spectroscopic journey from 2-bromo-6-hydroxypyridine and (1-bromopropyl)benzene to 2-Bromo-6-(1-phenylpropoxy)pyridine is defined by clear and predictable transformations. The disappearance of the hydroxyl group's characteristic signals and the concurrent appearance of the phenylpropoxy moiety's signatures in NMR and the ether linkage in FT-IR provide unequivocal proof of synthesis. This guide establishes a robust analytical framework, enabling researchers to confidently monitor reaction progress and verify the structural integrity of their final product, a critical step in the rigorous process of drug development.

References

A Comparative Guide to the Validation of a Synthetic Route to 2-Bromo-6-(1-phenylpropoxy)pyridine

Introduction

In the landscape of medicinal chemistry and drug development, the efficient and reliable synthesis of novel heterocyclic scaffolds is paramount. Substituted pyridines are privileged structures, forming the core of numerous therapeutic agents. This guide provides a comprehensive validation of a synthetic route to 2-Bromo-6-(1-phenylpropoxy)pyridine, a versatile intermediate possessing key functional handles for further elaboration via cross-coupling and other transformations.

As researchers and drug development professionals, the selection of a synthetic strategy is a critical decision, balancing factors of yield, purity, scalability, and cost. This document presents an in-depth analysis of two primary synthetic strategies for the target molecule: the classical Williamson ether synthesis and the modern Mitsunobu reaction. We will provide a detailed, validated protocol for the recommended route, complete with supporting experimental data and characterization, to ensure reproducibility and trustworthiness in your laboratory.

Comparative Analysis of Synthetic Strategies

The core transformation in the synthesis of 2-Bromo-6-(1-phenylpropoxy)pyridine is the formation of an ether linkage between a 2-bromo-6-hydroxypyridine core and a 1-phenylpropoxy side chain. The two most logical and powerful methods to achieve this are the Williamson ether synthesis and the Mitsunobu reaction.

Strategy 1: The Williamson Ether Synthesis

Developed in 1850, the Williamson ether synthesis remains one of the most reliable and widely used methods for preparing ethers.[1][2] The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, where an alkoxide nucleophile attacks an alkyl halide or other electrophile with a suitable leaving group.[2][3]

For our target, this involves the deprotonation of 2-Bromo-6-hydroxypyridine to form the corresponding pyridinoxide, which then displaces a halide from 1-bromo-1-phenylpropane (or a related tosylate).

Mechanistic Considerations:

• Base Selection: A strong base is required to fully deprotonate the relatively acidic hydroxyl group of the hydroxypyridine. Sodium hydride (NaH) is an excellent choice as it forms the sodium alkoxide and hydrogen gas, an inert byproduct that drives the reaction to completion.

• Solvent Choice: Polar aprotic solvents such as Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) are ideal as they effectively solvate the cation of the alkoxide without interfering with the nucleophilicity of the oxygen anion, thus accelerating the SN2 reaction.[3][4]

• Potential Side Reactions: The primary competing pathway is the E2 elimination of the alkyl halide, particularly with secondary halides.[1][3] Careful control of temperature is necessary to favor substitution over elimination.

Strategy 2: The Mitsunobu Reaction

The Mitsunobu reaction is a powerful tool for forming esters and ethers under mild, neutral conditions, making it invaluable for substrates with sensitive functional groups.[5][6] Discovered by Oyo Mitsunobu, this redox-condensation reaction couples a primary or secondary alcohol with a nucleophile (in this case, the acidic 2-Bromo-6-hydroxypyridine) using a combination of a phosphine (typically triphenylphosphine, PPh₃) and an azodicarboxylate like diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[5][6]

Mechanistic Considerations:

• Stereochemistry: A key feature of the Mitsunobu reaction is the clean inversion of stereochemistry at the alcohol's stereocenter, which can be a powerful tool in asymmetric synthesis.[5]

• Byproduct Removal: The reaction generates triphenylphosphine oxide and a hydrazide derivative as stoichiometric byproducts.[7] Purification can sometimes be challenging, although modern variations using polymer-supported reagents can simplify the workup.[7]

• Acidity of Nucleophile: The nucleophile must be sufficiently acidic (typically pKa < 15) to protonate the intermediate formed between the phosphine and the azodicarboxylate, a condition that 2-Bromo-6-hydroxypyridine meets.[5]

Logical Flow: Comparison of Synthetic Routes

Caption: Comparison of the Williamson and Mitsunobu routes.

Comparative Data Summary

The choice between these two excellent methods depends on the specific requirements of the synthesis. The Williamson ether synthesis is often preferred for its cost-effectiveness and straightforward procedure on a larger scale, while the Mitsunobu reaction offers milder conditions and stereochemical control.

Feature	Williamson Ether Synthesis	Mitsunobu Reaction	Rationale & References
Reagents	Strong Base (e.g., NaH), Alkyl Halide	PPh₃, Azodicarboxylate (e.g., DIAD)	Williamson is a classical SN2.[2] Mitsunobu is a redox-condensation.[6]
Conditions	Often requires heating (e.g., 60-80 °C)	Typically mild (0 °C to room temp)	The SN2 reaction requires activation energy; Mitsunobu proceeds via highly reactive intermediates.
Stereochemistry	Retention or Inversion (depends on substrate)	Clean Inversion at alcohol center	The SN2 attack on the activated alcohol intermediate dictates the stereochemical outcome.[5]
Byproducts	Inorganic Salt (e.g., NaBr)	PPh₃=O, Hydrazide	Salt is easily removed by aqueous wash. Phosphine oxide can require chromatography for removal.[7]
Atom Economy	Generally higher	Lower due to stoichiometric reagents	The high molecular weight of the phosphine and azo reagents reduces atom economy.
Scalability	Excellent, cost-effective	More expensive, can be complex	The cost and quantity of stoichiometric reagents are significant factors for large-scale synthesis.

Given its robustness, cost-effectiveness, and the successful precedent for synthesizing the analogous 2-bromo-6-phenoxypyridine[8], we select the Williamson Ether Synthesis as the validated route for this guide.

Validated Synthetic Protocol: Williamson Ether Synthesis

This protocol provides a self-validating system, with clear steps for synthesis, workup, purification, and analytical confirmation.

Experimental Workflow

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A Comprehensive Guide to Confirming the Structure of 2-Bromo-6-(1-phenylpropoxy)pyridine Reaction Products

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of novel compounds for pharmaceutical and materials science applications, unambiguous structural confirmation of reaction products is paramount. This guide provides a detailed comparison of analytical methodologies for verifying the structure of 2-Bromo-6-(1-phenylpropoxy)pyridine, a substituted pyridine with potential applications in medicinal chemistry. As a senior application scientist, this document outlines not just the "how" but the "why" behind the experimental choices, ensuring a robust and self-validating approach to structural elucidation.

Synthetic Strategy: The Williamson Ether Synthesis Approach

The synthesis of 2-Bromo-6-(1-phenylpropoxy)pyridine is most plausibly achieved through a Williamson ether synthesis. This well-established reaction involves the nucleophilic substitution of a halide by an alkoxide.[1][2] In this case, the reaction would proceed by deprotonating 1-phenylethanol to form the corresponding alkoxide, which then attacks the electrophilic carbon on 2,6-dibromopyridine.

Proposed Synthetic Scheme:

Caption: Proposed Williamson ether synthesis for 2-Bromo-6-(1-phenylpropoxy)pyridine.

This reaction, while generally reliable for primary alkyl halides, can present challenges with secondary halides like the one derived from 1-phenylpropan-1-ol. The primary competing reaction is elimination (E2), which is facilitated by the steric hindrance around the secondary carbon and the basicity of the alkoxide.[3][4] Additionally, the ambident nature of the phenoxide-like intermediate could potentially lead to C-alkylation on the pyridine ring, although O-alkylation is generally favored.

Potential Reaction Products: Beyond the Target Molecule

A successful structural confirmation strategy must account for all plausible products. In this synthesis, the following compounds should be considered:

Compound	Structure	Formation Pathway
Target Product: 2-Bromo-6-(1-phenylpropoxy)pyridine	(Chemical structure diagram)	Williamson Ether Synthesis (O-alkylation)
Isomer 1: 2-Bromo-3-(1-phenylpropyl)-6-hydroxypyridine	(Chemical structure diagram)	C-Alkylation
Isomer 2: 2-Bromo-4-(1-phenylpropyl)-6-hydroxypyridine	(Chemical structure diagram)	C-Alkylation
Byproduct: Styrene derivatives	(Chemical structure diagram)	E2 Elimination from the alkyl halide
Starting Material: 2,6-Dibromopyridine	(Chemical structure diagram)	Unreacted starting material
Starting Material: 1-Phenylpropan-1-ol	(Chemical structure diagram)	Unreacted starting material

The Analytical Toolkit: A Multi-faceted Approach to Structural Verification

No single technique can provide absolute structural proof. A combination of spectroscopic and spectrometric methods is essential for a comprehensive and trustworthy analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structure Elucidation

NMR spectroscopy is the most powerful tool for determining the connectivity of atoms in a molecule.[5] For 2-Bromo-6-(1-phenylpropoxy)pyridine and its potential isomers, both ¹H and ¹³C NMR, along with 2D correlation experiments (COSY, HSQC, HMBC), are indispensable.

Expected ¹H NMR Spectral Data:

Proton	Expected Chemical Shift (ppm)	Multiplicity	Coupling Constants (Hz)	Key Differentiating Features
Pyridine H-3, H-5	6.8 - 7.2	Doublet	J = 7-8	In the target, two distinct doublets are expected. C-alkylation at position 3 would lead to the loss of one of these signals.
Pyridine H-4	7.5 - 7.8	Triplet	J = 7-8	C-alkylation at position 4 would result in the absence of this triplet.
Benzylic CH	5.2 - 5.6	Triplet	J = 6-7	The chemical shift and multiplicity of this proton are crucial for confirming the propoxy group.
Methylene CH₂	1.8 - 2.2	Multiplet
Methyl CH₃	0.9 - 1.2	Triplet	J = 7-8
Phenyl H	7.2 - 7.5	Multiplet

Expected ¹³C NMR Spectral Data:

Carbon	Expected Chemical Shift (ppm)	Key Differentiating Features
Pyridine C-2 (C-Br)	~160	The chemical shift is influenced by both the bromine and the alkoxy group.
Pyridine C-6 (C-O)	~165	This downfield shift is characteristic of an ether linkage on a pyridine ring.[6]
Pyridine C-3, C-5	110 - 120	C-alkylation would significantly alter the chemical shifts and number of signals in this region.
Pyridine C-4	138 - 142
Benzylic C	75 - 85	The presence of this signal is a strong indicator of the intact propoxy moiety.
Phenyl C	125 - 145

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the purified product in approximately 0.6 mL of deuterated chloroform (CDCl₃) or another suitable deuterated solvent.

• ¹H NMR Acquisition: Acquire a standard ¹H NMR spectrum.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A DEPT-135 experiment is also recommended to differentiate between CH, CH₂, and CH₃ groups.

• 2D NMR Acquisition (if necessary): If the 1D spectra are ambiguous, acquire COSY, HSQC, and HMBC spectra to establish proton-proton and proton-carbon correlations.

Caption: Workflow for NMR-based structural confirmation.

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation Patterns

Mass spectrometry provides the crucial molecular weight of the product, allowing for the confirmation of the elemental formula. High-resolution mass spectrometry (HRMS) is particularly valuable for obtaining an exact mass, which can definitively distinguish between isomers.

The fragmentation pattern in the mass spectrum can also offer structural clues. For 2-Bromo-6-(1-phenylpropoxy)pyridine, characteristic fragments would include the loss of the propoxy group and cleavage of the pyridine ring.[7][8][9]

Expected Mass Spectrometry Data:

Ion	Expected m/z	Significance
[M]⁺	291/293 (due to Br isotopes)	Molecular ion peak, confirming the molecular weight.
[M - C₉H₁₁O]⁺	155/157	Loss of the 1-phenylpropoxy group.
[C₉H₁₁O]⁺	135	Fragment corresponding to the 1-phenylpropoxy cation.

Experimental Protocol: Mass Spectrometry Analysis

• Sample Introduction: Introduce a dilute solution of the sample into the mass spectrometer via an appropriate ionization source (e.g., Electrospray Ionization - ESI or Atmospheric Pressure Chemical Ionization - APCI).

• Full Scan MS: Acquire a full scan mass spectrum to determine the molecular weight of the product.

• Tandem MS (MS/MS): If necessary, perform tandem mass spectrometry on the molecular ion peak to induce fragmentation and obtain a characteristic fragmentation pattern.

X-ray Crystallography: The Definitive Proof

For crystalline products, single-crystal X-ray diffraction provides an unambiguous three-dimensional structure of the molecule.[10][11] This technique is the gold standard for structural determination and can definitively differentiate between all possible isomers.

Experimental Protocol: X-ray Crystallography

• Crystal Growth: Grow single crystals of the purified product suitable for X-ray diffraction. This can be achieved through slow evaporation of a solvent, vapor diffusion, or cooling of a saturated solution.[12]

• Data Collection: Mount a suitable crystal on a goniometer and collect diffraction data using an X-ray diffractometer.

• Structure Solution and Refinement: Solve the crystal structure using direct methods or Patterson methods and refine the atomic positions and thermal parameters.[13]

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"comparative study of catalysts for the cross-coupling of 2-Bromo-6-(1-phenylpropoxy)pyridine"

Introduction: Navigating the Challenges of Sterically Encumbered Pyridine Scaffolds

In the landscape of modern synthetic chemistry, the pyridine motif remains a cornerstone, particularly within pharmaceutical and agrochemical research. Its unique electronic properties and ability to engage in hydrogen bonding make it a privileged scaffold in drug design. However, the introduction of substituents, especially at the C2 and C6 positions, presents significant synthetic hurdles. The 2-Bromo-6-(1-phenylpropoxy)pyridine (1) scaffold exemplifies this challenge, combining the electronic characteristics of a 2-halopyridine with considerable steric hindrance imposed by the bulky 1-phenylpropoxy group.

This guide provides a comprehensive, data-driven comparison of various catalytic systems for the cross-coupling of 2-Bromo-6-(1-phenylpropoxy)pyridine. We will delve into the nuances of catalyst and ligand selection for three key transformations: Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination reactions. The insights presented herein are designed to empower researchers, scientists, and drug development professionals to make informed decisions, streamline optimization, and accelerate their synthetic campaigns.

The Impact of Steric Hindrance on Catalysis

The bulky 1-phenylpropoxy substituent at the C6 position of the pyridine ring profoundly influences the reactivity of the C2-bromo bond. This steric impediment can hinder the approach of the palladium catalyst to the C-Br bond, thereby slowing down the rate-determining oxidative addition step of the catalytic cycle.[1] Consequently, catalyst systems that are effective for less hindered 2-bromopyridines may prove inadequate for this substrate. The key to successful coupling lies in the judicious selection of ligands that can promote the formation of a highly reactive, low-coordinate palladium species capable of overcoming this steric barrier.[1][2]

Comparative Analysis of Catalytic Systems

To provide a clear and objective comparison, we present illustrative experimental data for the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination reactions with 2-Bromo-6-(1-phenylpropoxy)pyridine as the substrate. These data, while representative, are intended to serve as a robust starting point for reaction optimization.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a powerful tool for the formation of C(sp²)-C(sp²) bonds.[2][3][4] For a sterically hindered substrate such as 2-Bromo-6-(1-phenylpropoxy)pyridine, the choice of a bulky, electron-rich phosphine ligand or an N-heterocyclic carbene (NHC) ligand is paramount to achieving high yields.[2][5]

Table 1: Comparative Performance of Palladium Catalysts in the Suzuki-Miyaura Coupling of 2-Bromo-6-(1-phenylpropoxy)pyridine with 4-methoxyphenylboronic acid.

Entry	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(PPh₃)₄ (5)	-	K₂CO₃	Toluene/H₂O	100	24	35
2	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	1,4-Dioxane	100	8	92
3	PEPPSI-IPr (2)	-	Cs₂CO₃	t-AmylOH	100	4	96

Analysis of Results:

As illustrated in Table 1, the classic Pd(PPh₃)₄ catalyst shows significantly lower efficacy, likely due to the steric hindrance around the pyridine core. In contrast, the use of the bulky, electron-rich phosphine ligand SPhos in conjunction with Pd(OAc)₂ leads to a dramatic improvement in yield. The N-heterocyclic carbene (NHC)-based catalyst, PEPPSI-IPr, demonstrates the highest activity, affording an excellent yield in a shorter reaction time.[2][5] The strong σ-donating ability of the NHC ligand enhances the catalytic activity, facilitating the challenging oxidative addition step.[2]

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: Generalized workflow for Suzuki-Miyaura cross-coupling.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling is an indispensable method for the synthesis of aryl alkynes.[6] For sterically hindered substrates, careful optimization of the catalyst, co-catalyst (typically a copper salt), and ligand is crucial to prevent side reactions like alkyne homocoupling (Glaser coupling).[1]

Table 2: Comparative Performance of Catalysts in the Sonogashira Coupling of 2-Bromo-6-(1-phenylpropoxy)pyridine with Phenylacetylene.

Entry	Catalyst (mol%)	Ligand (mol%)	Co-catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(PPh₃)₂Cl₂ (5)	-	CuI (5)	Et₃N	THF	65	12	45
2	Pd(OAc)₂ (2.5)	PPh₃ (5)	CuI (5)	Et₃N	DMF	100	3	78[7]
3	Pd(TFA)₂ (2.5)	PPh₃ (5)	CuI (5)	Et₃N	DMF	100	3	85[8]

Analysis of Results:

The traditional Pd(PPh₃)₂Cl₂/CuI system provides a moderate yield with the sterically demanding substrate. Switching to a more active palladium source like Pd(OAc)₂ or Pd(TFA)₂ significantly improves the reaction efficiency, leading to higher yields in a shorter timeframe.[7][8] The use of a polar aprotic solvent like DMF also appears beneficial for this transformation.

Catalytic Cycle: Sonogashira Coupling

Caption: Simplified catalytic cycles for Sonogashira coupling.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination has revolutionized the synthesis of aryl amines, offering a versatile method for C-N bond formation.[9][10] The choice of a bulky, electron-rich phosphine ligand is critical for promoting both the oxidative addition and the reductive elimination steps, especially with challenging substrates.[11]

Table 3: Comparative Performance of Catalysts in the Buchwald-Hartwig Amination of 2-Bromo-6-(1-phenylpropoxy)pyridine with Morpholine.

Entry	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd₂(dba)₃ (2)	BINAP (4)	NaOtBu	Toluene	100	18	55
2	Pd(OAc)₂ (2)	XPhos (4)	K₃PO₄	t-BuOH	100	6	94
3	Pd(OAc)₂ (2)	RuPhos (4)	Cs₂CO₃	Toluene	100	5	97

Analysis of Results:

While the second-generation ligand BINAP provides a moderate yield, the use of more advanced, sterically demanding biarylphosphine ligands like XPhos and RuPhos results in significantly higher yields and shorter reaction times. These ligands accelerate the rate-limiting reductive elimination step and stabilize the catalytically active species.

Detailed Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling (PEPPSI-IPr Catalyst)

• To an oven-dried Schlenk tube, add 2-Bromo-6-(1-phenylpropoxy)pyridine (1.0 equiv.), the arylboronic acid (1.2 equiv.), and cesium carbonate (Cs₂CO₃, 2.0 equiv.) under an inert atmosphere (e.g., Argon).

• Add the PEPPSI-IPr catalyst (2 mol%).

• Add anhydrous, degassed tert-amyl alcohol.

• Seal the tube and heat the reaction mixture to 100 °C with stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

General Procedure for Sonogashira Coupling (Pd(TFA)₂/PPh₃ Catalyst)

• To a dry Schlenk flask under an inert atmosphere, add Pd(TFA)₂ (2.5 mol%), PPh₃ (5.0 mol%), and CuI (5.0 mol%).

• Add anhydrous, degassed DMF and stir for 15 minutes.

• Add 2-Bromo-6-(1-phenylpropoxy)pyridine (1.0 equiv.), the terminal alkyne (1.2 equiv.), and triethylamine (Et₃N, 2.0 equiv.).

• Heat the reaction mixture to 100 °C and stir until the starting material is consumed (as monitored by TLC or LC-MS).

• Cool the reaction to room temperature, dilute with ethyl acetate, and wash with saturated aqueous NH₄Cl solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the residue by column chromatography.

General Procedure for Buchwald-Hartwig Amination (RuPhos Ligand)

• In a glovebox or under an inert atmosphere, charge an oven-dried reaction vessel with Pd(OAc)₂ (2 mol%), RuPhos (4 mol%), and cesium carbonate (Cs₂CO₃, 1.5 equiv.).

• Add 2-Bromo-6-(1-phenylpropoxy)pyridine (1.0 equiv.) and the amine (1.2 equiv.).

• Add anhydrous, degassed toluene.

• Seal the vessel and heat the mixture to 100 °C with vigorous stirring.

• After the reaction is complete (monitored by GC-MS or LC-MS), cool the mixture to room temperature.

• Dilute with ethyl acetate, filter through a pad of Celite, and concentrate the filtrate.

• Purify the crude product by flash column chromatography.

Conclusion and Future Outlook

The cross-coupling of the sterically hindered 2-Bromo-6-(1-phenylpropoxy)pyridine presents a formidable synthetic challenge that can be effectively addressed through the careful selection of modern catalytic systems. For Suzuki-Miyaura couplings, NHC-based catalysts like PEPPSI-IPr offer superior performance. In Sonogashira reactions, highly active palladium(II) precursors are advantageous. For Buchwald-Hartwig aminations, the use of bulky, electron-rich biarylphosphine ligands such as RuPhos is recommended.

The data and protocols presented in this guide serve as a valuable starting point for researchers working with sterically encumbered pyridine derivatives. As the field of catalysis continues to evolve, the development of even more active and robust catalysts will undoubtedly further expand the synthetic chemist's toolbox for accessing novel and complex molecular architectures.

References

• Zhang, N., Thomas, L., Wu, B., et al. Palladium-Catalyzed Selective Cross-Coupling between 2-Bromopyridines and Aryl Bromides. The Journal of Organic Chemistry. Available at: [Link]

• Zhu, Q., Liao, L., Cheng, G., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6, 121-133. Available at: [Link]

• Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. ResearchGate. Available at: [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. Available at: [Link]

• A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines. PubMed. Available at: [Link]

• Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. scirp.org. Available at: [Link]

• Sonogashira coupling. Wikipedia. Available at: [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-Bromo-6-(1-phenylpropoxy)pyridine

Hazard Assessment and Characterization

Understanding the potential hazards of 2-Bromo-6-(1-phenylpropoxy)pyridine is the first step in safe handling and disposal. Based on the toxicological profiles of similar brominated pyridine derivatives, a comprehensive hazard profile can be inferred.

Anticipated Hazards:

• Acute Toxicity: Similar compounds are harmful if swallowed, and some are toxic or fatal upon skin contact.[1][2]

• Skin and Eye Irritation: Direct contact is likely to cause skin and serious eye irritation.[2][3][4]

• Respiratory Irritation: Inhalation of dust or vapors may lead to respiratory tract irritation.[1][2][3]

• Environmental Hazards: Halogenated organic compounds can be toxic to aquatic life and may persist in the environment. Discharge into drains or the environment must be avoided.[1]

Table 1: Inferred Hazard Identification for 2-Bromo-6-(1-phenylpropoxy)pyridine

Hazard Classification	Anticipated GHS Hazard Statements	Primary Route of Exposure
Acute Toxicity, Oral	H302: Harmful if swallowed	Ingestion
Acute Toxicity, Dermal	H312: Harmful in contact with skin	Skin Contact
Skin Corrosion/Irritation	H315: Causes skin irritation	Skin Contact
Serious Eye Damage/Irritation	H319: Causes serious eye irritation	Eye Contact
Specific target organ toxicity — single exposure	H335: May cause respiratory irritation	Inhalation

This table is an expert synthesis based on available data for structurally related compounds.

Personal Protective Equipment (PPE) and Handling

Prior to handling 2-Bromo-6-(1-phenylpropoxy)pyridine for any purpose, including disposal preparation, the correct PPE must be utilized to minimize exposure.

Mandatory PPE:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemically resistant gloves (e.g., nitrile rubber). Inspect gloves for integrity before use.

• Body Protection: A laboratory coat and, if a significant splash risk exists, a chemical-resistant apron.

• Respiratory Protection: All handling of the solid or its solutions should be conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.[5]

Safe Handling Practices:

• Avoid the formation of dust and aerosols.

• Do not eat, drink, or smoke in the work area.[3]

• Wash hands thoroughly after handling.[3]

• Ensure adequate ventilation, preferably a chemical fume hood.[5]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to prevent wider contamination and exposure.

Step-by-Step Spill Cleanup:

• Evacuate and Secure: Alert personnel in the immediate area and restrict access.

• Ventilate: Ensure the area is well-ventilated, utilizing the chemical fume hood if the spill is contained within it.

• Absorb: For liquid spills, cover with an inert, non-combustible absorbent material such as vermiculite, dry sand, or earth. For solid spills, carefully sweep up the material, avoiding dust generation.[5][6]

• Collect: Place the absorbed or swept material into a suitable, labeled, and sealable container for hazardous waste disposal.[6][7]

• Decontaminate: Clean the spill area with an appropriate solvent (e.g., soap and water), and collect the decontamination materials for disposal as hazardous waste.

• Report: Report the spill to the laboratory supervisor or Environmental Health & Safety (EHS) department, in accordance with institutional policy.

Disposal Pathway Decision Framework

The proper disposal of 2-Bromo-6-(1-phenylpropoxy)pyridine requires a systematic approach to ensure that the waste is handled, stored, and ultimately disposed of in a manner that is safe and compliant with all relevant regulations.

Figure 1. Decision workflow for the disposal of 2-Bromo-6-(1-phenylpropoxy)pyridine.

Step-by-Step Disposal Procedure

This protocol provides a clear, actionable plan for the safe disposal of 2-Bromo-6-(1-phenylpropoxy)pyridine waste.

Protocol:

• Waste Identification and Segregation:

  • Identify all waste streams containing 2-Bromo-6-(1-phenylpropoxy)pyridine, including pure compound, contaminated solutions, and spill cleanup materials.

  • Segregate this waste from incompatible materials, such as strong oxidizing agents, strong acids, and strong bases, to prevent hazardous reactions.[6]

• Containerization:

  • Use only designated hazardous waste containers that are in good condition, compatible with the chemical, and have a secure, tight-fitting lid.[5]

  • Do not mix this waste with other waste streams unless explicitly permitted by your institution's EHS department.[1]

  • Label the container clearly with "Hazardous Waste" and the full chemical name: "2-Bromo-6-(1-phenylpropoxy)pyridine." Note the associated hazards (e.g., "Toxic," "Irritant").

• Accumulation and Storage:

  • Store the sealed waste container in a designated, secure satellite accumulation area or central hazardous waste storage facility.[5]

  • The storage area should be cool, dry, well-ventilated, and away from heat or ignition sources.[1]

• Final Disposal:

  • Arrange for the collection of the hazardous waste through your institution's EHS department or a contracted licensed waste disposal company.

  • Provide the waste handler with all available hazard information. Since a specific SDS is unavailable, provide the SDS for a close structural analog like 2-bromopyridine.

  • Waste containing halogenated pyridines is typically disposed of via high-temperature incineration to ensure complete chemical destruction.[8][9] This is a regulatory requirement in some jurisdictions to prevent the release of persistent organic pollutants.[8]

Disposal of Contaminated Labware:

• Non-disposable glassware: Rinse with a suitable solvent in a fume hood. The rinsate must be collected as hazardous waste.

• Disposable items (e.g., gloves, weigh boats, pipette tips): If grossly contaminated, they should be placed in the solid hazardous waste container for 2-Bromo-6-(1-phenylpropoxy)pyridine. If only incidentally contaminated, follow your institution's guidelines for chemically contaminated sharps and solid waste.

Regulatory Context

The disposal of halogenated organic compounds is regulated under various national and international frameworks. In the United States, the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) governs the management of hazardous waste. Pyridine and its derivatives are often listed as hazardous constituents.[10] It is the responsibility of the waste generator (the laboratory) to ensure that all disposal activities comply with local, state, and federal regulations.[9]

By adhering to the procedures outlined in this guide, researchers and laboratory personnel can ensure the safe and compliant disposal of 2-Bromo-6-(1-phenylpropoxy)pyridine, thereby protecting themselves, their colleagues, and the environment.

References

• Washington State University. (n.d.). Standard Operating Procedures for Hazardous and Particularly Hazardous Chemicals: Pyridine. Retrieved from [Link]

• J.T. Baker. (2011, August 29). Material Safety Data Sheet: Pyridine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Table 7-1, Regulations and Guidelines Applicable to Pyridine. In Toxicological Profile for Pyridine. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Production, Import, Use, and Disposal of Pyridine. In Toxicological Profile for Pyridine. Retrieved from [Link]

• University of Groningen. (n.d.). Hazardous waste acceptance conditions. Retrieved from [Link]

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Personal protective equipment for handling 2-Bromo-6-(1-phenylpropoxy)pyridine

An Essential Guide to the Safe Handling of 2-Bromo-6-(1-phenylpropoxy)pyridine

This guide provides essential safety protocols and operational procedures for researchers, scientists, and drug development professionals working with 2-Bromo-6-(1-phenylpropoxy)pyridine. Given the absence of a specific Safety Data Sheet (SDS) for this novel compound, this document synthesizes data from structurally analogous compounds—specifically bromo-substituted pyridines and halogenated aromatic ethers—to establish a robust framework for safe handling, personal protection, and waste disposal.

Hazard Analysis: A Structurally-Informed Perspective

2-Bromo-6-(1-phenylpropoxy)pyridine is a halogenated aromatic compound. The primary hazards associated with this class of molecules stem from the pyridine ring, the bromine substituent, and the ether linkage.

• Bromo-substituted Pyridines : Compounds like 2-bromopyridine and 3-bromopyridine are known to be toxic if swallowed and potentially fatal upon skin contact.[1] They are consistently classified as skin and eye irritants and may cause respiratory irritation.[1][2]

• Halogenated Organic Compounds : This broad class of chemicals requires careful handling and specialized waste disposal procedures.[3][4] Many halogenated solvents are recognized as toxic, and some are carcinogenic.[3]

• Ether Linkages : While the primary hazard is associated with the bromopyridine moiety, ethers can form explosive peroxides over time, especially when exposed to air and light.

Based on these structural analogs, it is prudent to treat 2-Bromo-6-(1-phenylpropoxy)pyridine as a substance that is harmful if ingested, toxic upon skin contact, and a potential irritant to the skin, eyes, and respiratory system.

Personal Protective Equipment (PPE): A Multi-Barrier Approach

A comprehensive PPE strategy is mandatory to prevent exposure through inhalation, dermal contact, or eye contact.[5][6] The following table outlines the minimum required PPE for handling 2-Bromo-6-(1-phenylpropoxy)pyridine.

Protection Type	Specific Requirements	Standards & Rationale
Eye & Face Protection	Tightly fitting chemical splash goggles. A face shield should be worn over goggles when handling larger quantities (>25 g) or when there is a significant splash risk.	Must conform to EN 166 (EU) or NIOSH (US) standards. Safety glasses do not provide a sufficient seal against splashes and vapors.[7][8]
Skin & Body Protection	A flame-resistant laboratory coat. Chemical-impermeable gloves (double-gloving recommended). Full-length pants and closed-toe shoes are mandatory.	A lab coat protects against incidental contact. The primary barrier is appropriate glove selection.[7]
Hand Protection	Outer Glove: Nitrile or Neoprene. Inner Glove: Nitrile.	Gloves must meet EN 374 (EU) or ASTM F739 (US) standards. Nitrile gloves offer good protection against incidental splashes of a wide range of chemicals, including many solvents, acids, and bases.[6][9] For pyridine and related compounds, extended contact is not recommended for nitrile gloves.[10] Double-gloving provides an additional layer of safety. Always inspect gloves for tears or punctures before use.[6]
Respiratory Protection	Use is contingent on the operational scale and ventilation. Required if the compound is aerosolized, handled outside a fume hood, or if irritation is experienced.	A NIOSH/MSHA-approved air-purifying respirator with organic vapor cartridges is recommended.[7][11] All work with this compound should ideally be conducted within a certified chemical fume hood to minimize inhalation exposure.[3]

Operational and Disposal Plans: A Step-by-Step Workflow

Adherence to a strict, sequential workflow is critical for minimizing risk during the handling and disposal of 2-Bromo-6-(1-phenylpropoxy)pyridine.

Experimental Workflow Diagram

The following diagram illustrates the standard operating procedure for safe handling, from preparation to disposal.

Caption: Workflow for handling 2-Bromo-6-(1-phenylpropoxy)pyridine.

Detailed Protocols

Preparation:

• Documentation Review : Before beginning any work, review this guide and the SDS for similar compounds like 2-bromopyridine.[7][12]

• Engineering Controls : Verify that the chemical fume hood has a current certification and is functioning correctly. Ensure safety equipment, including an eyewash station and safety shower, is accessible.

• PPE Donning : Put on all required PPE as detailed in Section 2. Check gloves for any signs of degradation or puncture.[6]

Handling:

• Aliquotting : Conduct all weighing and transfers of the compound within the fume hood to contain any dust or vapors.[3]

• Reaction Setup : Keep the reaction vessel within the fume hood at all times. Use equipment clamps to secure glassware.

• Monitoring : Continuously monitor the experiment for any unexpected changes.

Cleanup and Disposal:

• Decontamination : Clean all surfaces and glassware that have come into contact with the compound. A standard laboratory detergent followed by a solvent rinse (e.g., acetone or ethanol) is typically effective.

• Waste Segregation : All materials contaminated with 2-Bromo-6-(1-phenylpropoxy)pyridine are considered hazardous waste. This includes gloves, weigh boats, pipette tips, and contaminated solvents.

• Halogenated Waste : This compound must be disposed of in a designated "Halogenated Organic Waste" container.[13][14] Do not mix with non-halogenated waste, as this significantly increases disposal costs and complexity.[4] The container must be made of a compatible material (e.g., polyethylene), kept closed when not in use, and clearly labeled with the words "Hazardous Waste" and the chemical contents.[4][13]

• Container Disposal : Empty containers should be triple-rinsed with a suitable solvent. The rinsate must be collected as halogenated waste. Never reuse empty containers.[7]

Emergency Procedures

Immediate and correct response to an emergency is critical.

Scenario	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[7][15]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.[2][15]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[15]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1][15]
Small Spill (<50 mL)	Absorb the spill with an inert material (e.g., vermiculite, sand, or spill pads). Place the absorbent material into a sealed, labeled container for halogenated waste disposal. Clean the spill area with soap and water.[4]
Large Spill (>50 mL)	Evacuate the immediate area. Alert colleagues and contact your institution's Environmental Health & Safety (EH&S) department immediately. Do not attempt to clean up a large spill without proper training and equipment.[13]

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• BenchChem. (2025). Essential Safety and Operational Guide for Handling 3-Bromo-2-methylpyridine.
• Gloves By Web. (n.d.). Gloves Chemical Resistance Chart.
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• Washington State University Environmental Health & Safety. (n.d.). Halogenated Solvents.
• Temple University Environmental Health and Radiation Safety. (n.d.). Halogenated Solvents in Laboratories.
• Jubilant Ingrevia. (n.d.).
• U.S. Environmental Protection Agency. (2025). Personal Protective Equipment.
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• Sigma-Aldrich. (2023). 2-Bromo-6-(bromomethyl)pyridine Safety Data Sheet.
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